Tricosanyl lignocerate

Core Science & Biosynthesis

An In-depth Technical Guide to Tricosanyl Lignocerate: Structure, Properties, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricosanyl lignocerate, a wax ester of significant interest due to its very long-chain fatty acid and fatty alcohol components. This document details its chemical structure, physicochemical properties, and provides exemplary experimental protocols for its synthesis and analysis, tailored for a scientific audience.

Chemical Structure and Formula

Tricosanyl lignocerate is the ester formed from lignoceric acid (tetracosanoic acid) and 1-tricosanol (B1205550) (tricosyl alcohol). Its structure consists of a 24-carbon saturated fatty acid linked to a 23-carbon saturated fatty alcohol via an ester bond.

Chemical Formula: C₄₈H₉₆O₂

IUPAC Name: Tricosyl tetracosanoate

Synonyms: Lignoceryl tricosanoate

The chemical structure of tricosanyl lignocerate is visualized in the diagram below, generated using the DOT language.

Caption: Chemical structure of tricosanyl lignocerate.

Physicochemical Data

Quantitative data for tricosanyl lignocerate is not extensively reported in the literature. The following table summarizes key physicochemical properties, with some values being estimates based on its constituent fatty acid and alcohol, and on the properties of similar very long-chain wax esters.

Property	Value	Source/Method
Molecular Weight	705.32 g/mol	Calculated
Chemical Formula	C₄₈H₉₆O₂	-
Melting Point	Estimated to be in the range of 80-90 °C	Estimation
Boiling Point	> 500 °C (decomposes)	Estimation
Density	~0.85 g/cm³ at 20 °C	Estimation
Solubility	Insoluble in water; Soluble in hot nonpolar organic solvents (e.g., hexane (B92381), chloroform)	General Property
Physical State	Waxy solid at room temperature	General Property

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and analysis of tricosanyl lignocerate, adapted from standard organic chemistry procedures for esterification and lipid analysis.

This protocol describes the acid-catalyzed esterification of lignoceric acid with 1-tricosanol.

Materials:

• Lignoceric acid (tetracosanoic acid)

• 1-Tricosanol (tricosyl alcohol)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA)

• Anhydrous toluene (B28343)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, combine lignoceric acid (1 equivalent) and 1-tricosanol (1.2 equivalents).

• Solvent and Catalyst Addition: Add anhydrous toluene to dissolve the reactants. Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approximately 0.05 equivalents).

• Reflux and Water Removal: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will distill and be collected in the Dean-Stark trap, driving the reaction to completion. Continue the reflux until no more water is collected in the trap (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude tricosanyl lignocerate by column chromatography on silica gel, eluting with a hexane-ethyl acetate (B1210297) gradient to separate the desired ester from unreacted starting materials and byproducts.

• Characterization: Confirm the identity and purity of the product using techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

The logical workflow for this synthesis is depicted in the following diagram:

Caption: Workflow for the synthesis of tricosanyl lignocerate.

Direct analysis of the intact wax ester by GC can be challenging due to its high boiling point. A common and more practical approach is to first transesterify the wax ester to its corresponding fatty acid methyl ester (FAME) and fatty alcohol, which are more volatile and amenable to GC analysis.

Materials:

• Tricosanyl lignocerate sample

• Methanolic HCl (e.g., 3 N) or BF₃-methanol

• Hexane

• Anhydrous sodium sulfate

• Internal standard (e.g., methyl heptadecanoate)

Equipment:

• Screw-cap reaction vial

• Heating block or water bath

• Vortex mixer

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary GC column suitable for FAME analysis (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase)

Procedure:

• Sample Preparation: Accurately weigh a small amount of the tricosanyl lignocerate sample (e.g., 1-5 mg) into a screw-cap reaction vial. Add a known amount of the internal standard.

• Transesterification:

  • Add 1-2 mL of methanolic HCl or BF₃-methanol to the vial.

  • Seal the vial tightly and heat at 60-80 °C for 1-2 hours to ensure complete transesterification.

• Extraction:

  • Cool the vial to room temperature.

  • Add 1-2 mL of hexane and 1 mL of water.

  • Vortex thoroughly to extract the FAME (methyl lignocerate) and the fatty alcohol (1-tricosanol) into the hexane layer.

  • Allow the layers to separate.

• Sample Injection:

  • Carefully transfer the upper hexane layer to a GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Inject 1 µL of the sample into the GC-FID.

• GC Analysis:

  • Use an appropriate temperature program for the GC oven to separate the methyl lignocerate and 1-tricosanol. A typical program might start at a lower temperature and ramp up to a higher temperature to elute these long-chain compounds.

  • Identify the peaks by comparing their retention times with those of authentic standards (methyl lignocerate and 1-tricosanol).

  • Quantify the components by comparing their peak areas to that of the internal standard.

The signaling pathway for this analytical procedure is outlined below:

Caption: Analytical pathway for tricosanyl lignocerate.

Tricosanyl Lignocerate: A Technical Guide to its Natural Sources and Occurrence

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural Occurrence of Precursor Molecules

The presence of Tricosanyl lignocerate in a natural source is contingent on the co-occurrence of its precursors, tricosanol and lignoceric acid, and the enzymatic machinery for their esterification. The following tables summarize the known quantitative data for these precursors in various plant species.

Table 1: Quantitative Data on the Occurrence of Tricosanol in Natural Sources

Plant Species	Plant Part	Concentration (% of Extract)	Analytical Method
Centaurea austro-anatolica	Aerial Parts	9.58% of chloroform (B151607) extract[1][2]	GC-MS[1][2]

Table 2: Quantitative Data on the Occurrence of Lignoceric Acid in Natural Sources

Plant Species	Plant Part	Concentration (% of Oil/Fatty Acids)	Analytical Method
Centaurea thracica	Seeds	2.8% of total fatty acids[3]	GC-FID[3]
Peanut Oil (Arachis hypogaea)	Seeds	1.1% - 2.2% of fatty acids[4]	Not Specified

Based on the co-occurrence of tricosanol and lignoceric acid within the Centaurea genus, it is plausible that Tricosanyl lignocerate may be present in certain species of this genus. However, its existence and concentration would need to be confirmed through direct analysis of the wax ester fraction of these plants.

Experimental Protocols

The isolation and analysis of a very long-chain wax ester like Tricosanyl lignocerate require specific methodologies. The following protocols provide a general framework that can be adapted for the investigation of this compound in plant materials.

Extraction and Isolation of the Wax Ester Fraction

This protocol describes the extraction of total lipids and subsequent isolation of the wax ester fraction from a plant matrix.

• 1.1. Sample Preparation:

  • Air-dry or freeze-dry the plant material to remove moisture.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

• 1.2. Total Lipid Extraction (Soxhlet Extraction):

  • Place the powdered plant material in a cellulose (B213188) thimble.

  • Extract the lipids using a Soxhlet apparatus with a non-polar solvent such as hexane (B92381) or a mixture of chloroform and methanol (B129727) (2:1, v/v) for 6-8 hours.

  • Evaporate the solvent from the extract under reduced pressure using a rotary evaporator to obtain the total lipid extract.

• 1.3. Isolation of Wax Esters (Column Chromatography):

  • Prepare a silica (B1680970) gel column (60-120 mesh) in a non-polar solvent like hexane.

  • Dissolve the total lipid extract in a minimal amount of the same solvent and load it onto the column.

  • Elute the column with a gradient of solvents with increasing polarity. Wax esters are typically eluted with a mixture of hexane and diethyl ether (e.g., 98:2, v/v).

  • Collect the fractions and monitor the composition by Thin Layer Chromatography (TLC).

  • Pool the fractions containing the wax esters and evaporate the solvent.

Analysis and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the identification and quantification of very long-chain wax esters.

• 2.1. Sample Derivatization (Optional but Recommended):

  • To improve the volatility and chromatographic behavior of the wax esters, they can be transesterified to their corresponding fatty acid methyl esters (FAMEs) and fatty alcohols.

  • Reflux the wax ester fraction with 1% sulfuric acid in methanol for 2 hours.

  • Extract the FAMEs and fatty alcohols with hexane.

  • The fatty alcohols can be further derivatized to their trimethylsilyl (B98337) (TMS) ethers by reacting with a silylating agent like BSTFA.

• 2.2. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for high-temperature analysis (e.g., DB-5ht).

  • Oven Temperature Program: A typical program would start at a low temperature (e.g., 150°C), ramp up to a high temperature (e.g., 350°C) at a rate of 5-10°C/min, and hold for an extended period.

  • Injector: Split/splitless or on-column injector, maintained at a high temperature (e.g., 340°C).

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operated in electron ionization (EI) mode.

  • Scan Range: m/z 50-800.

• 2.3. Identification:

  • The identification of Tricosanyl lignocerate (if analyzed intact) or its derivatives (tricosanol and methyl lignocerate) is based on the retention time and the mass spectrum.

  • The mass spectrum of the intact wax ester will show characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.

  • The mass spectra of the derivatives can be compared with commercial or in-house spectral libraries.

• 2.4. Quantification:

  • Quantification is performed by creating a calibration curve using a certified standard of Tricosanyl lignocerate (if available) or by using an internal standard method with a compound of similar chemical properties and chain length.

  • The peak area of the analyte is proportional to its concentration.

Signaling Pathways and Experimental Workflows

To date, no specific signaling pathways involving Tricosanyl lignocerate have been described in the literature. The following diagrams illustrate a generalized experimental workflow for the isolation and analysis of this wax ester and the chemical reaction for its formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical composition of endemic Centaurea austro-anatolica and studies of its antimicrobial activity against multi-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Composition and Lipid Bioactive Components of Centaurea thracica Dwelling in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lignoceric acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Biosynthesis of Tricosanyl Lignocerate in Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate is a wax ester of significant biological interest, composed of a C23:0 fatty alcohol (tricosanol) esterified to a C24:0 fatty acid (lignoceric acid). As a major component of various natural waxes, it plays crucial roles in surface protection, energy storage, and chemical signaling in a diverse range of organisms, from plants to animals. Understanding the intricate biosynthetic pathway of this very long-chain wax ester is paramount for researchers in lipidomics, biochemistry, and drug development, as it offers potential targets for modulating physiological processes and developing novel therapeutic agents.

This technical guide provides a comprehensive overview of the core biosynthetic pathway of tricosanyl lignocerate, detailing the enzymatic steps, substrates, and key regulatory features. It includes a compilation of available quantitative data, detailed experimental protocols for key analytical techniques, and visual representations of the metabolic cascade to facilitate a deeper understanding of this complex biological process.

Core Biosynthetic Pathway of Tricosanyl Lignocerate

The biosynthesis of tricosanyl lignocerate is a multi-step process that primarily occurs in the endoplasmic reticulum (ER). It can be conceptually divided into three main stages:

• De Novo Synthesis and Elongation of Very Long-Chain Fatty Acids (VLCFAs): This stage involves the synthesis of the fatty acid precursors, tricosanoic acid (C23:0) and lignoceric acid (C24:0).

• Reduction of Tricosanoyl-CoA to Tricosanol: The C23:0 fatty acid is activated to its CoA ester and subsequently reduced to the corresponding fatty alcohol.

• Esterification to Form Tricosanyl Lignocerate: Finally, the tricosanol is esterified with lignoceroyl-CoA to produce the final wax ester.

A schematic representation of this pathway is provided below.

Figure 1: Biosynthesis pathway of Tricosanyl Lignocerate.

De Novo Synthesis and Elongation of Very Long-Chain Fatty Acids (VLCFAs)

The carbon backbones of tricosanyl lignocerate originate from the de novo synthesis and subsequent elongation of fatty acids. This process occurs in the endoplasmic reticulum and involves a multi-enzyme complex known as the Fatty Acid Elongase (FAE) or elongase complex.

The synthesis of the odd-chain fatty acid, tricosanoic acid (C23:0) , is initiated with propionyl-CoA as the primer, in contrast to the acetyl-CoA primer used for even-chain fatty acids.[1][2] Propionyl-CoA undergoes a condensation reaction with malonyl-CoA, followed by a series of reduction, dehydration, and a second reduction, catalyzed by the FAE complex, to add a two-carbon unit. This cycle is repeated multiple times until the C23 acyl chain is formed.

The synthesis of lignoceric acid (C24:0) follows the conventional pathway for even-chain VLCFAs, starting with acetyl-CoA as the primer and undergoing successive elongation cycles with malonyl-CoA as the two-carbon donor.[3]

The FAE complex consists of four key enzymes that act sequentially:

• β-ketoacyl-CoA synthase (KCS): Catalyzes the initial condensation of the acyl-CoA primer with malonyl-CoA. The substrate specificity of the KCS is a major determinant of the final chain length of the fatty acid.

• β-ketoacyl-CoA reductase (KCR): Reduces the β-ketoacyl-CoA to β-hydroxyacyl-CoA.

• β-hydroxyacyl-CoA dehydratase (HCD): Dehydrates the β-hydroxyacyl-CoA to form a trans-2,3-enoyl-CoA.

• trans-2,3-enoyl-CoA reductase (ECR): Reduces the trans-2,3-enoyl-CoA to a saturated acyl-CoA, which is now two carbons longer.

The specific ELOVL (Elongation of Very Long Chain Fatty Acids) family of enzymes, which are KCSs, involved in the synthesis of C23 and C24 fatty acids are not definitively characterized in all organisms. However, ELOVL1, ELOVL3, and ELOVL7 are known to be involved in the elongation of saturated and monounsaturated VLCFAs.[4][5] ELOVL1, in particular, is considered a key elongase for the production of C26:0 fatty acids and is implicated in the elongation of C22:0 to C26:0.[6] ELOVL3 and ELOVL7 exhibit broader substrate specificities, acting on C16-C22 acyl-CoAs.[7][8]

Reduction of Tricosanoyl-CoA to Tricosanol

Once tricosanoyl-CoA is synthesized, the acyl group must be reduced to a primary alcohol to form tricosanol. This reduction is catalyzed by fatty acyl-CoA reductases (FARs) . These enzymes typically use NADPH as a reducing agent and catalyze the two-step reduction of the fatty acyl-CoA to the corresponding fatty alcohol, often via a fatty aldehyde intermediate.

The substrate specificity of FARs can vary between organisms and enzyme isoforms. Some FARs have been shown to act on a broad range of saturated and unsaturated fatty acyl-CoAs with chain lengths from C16 to C24 and even longer.

Esterification to Form Tricosanyl Lignocerate

The final step in the biosynthesis of tricosanyl lignocerate is the esterification of tricosanol with lignoceroyl-CoA. This reaction is catalyzed by a wax synthase (WS) , also known as a fatty acyl-CoA:fatty alcohol acyltransferase.

Wax synthases are typically membrane-bound enzymes located in the endoplasmic reticulum. They exhibit broad substrate specificity, capable of utilizing a variety of fatty alcohols and fatty acyl-CoAs of different chain lengths and degrees of saturation.

Quantitative Data

Quantitative data on the specific enzyme kinetics for the biosynthesis of tricosanyl lignocerate are limited in the literature. However, data from studies on related enzymes provide insights into the potential catalytic efficiencies.

Table 1: Representative Kinetic Parameters of Enzymes in VLCFA and Wax Ester Biosynthesis

Enzyme Family	Specific Enzyme/Organism	Substrate(s)	Km (µM)	Vmax or kcat	Reference
ELOVL Elongases	Human ELOVL7	C18:0-CoA	-	-	[3]
Human ELOVL7	Malonyl-CoA	-	-	[3]
Fatty Acyl-CoA Reductases	Marinobacter aquaeolei VT8 FAR	Palmitoyl-CoA (C16:0)	~4	~200 nmol NADP+ min-1 mg-1	[5]
Wax Synthases	Mouse WS	14:0-CoA + C10-C16 alcohols	-	up to 5.2 nmol min-1 mg-1	[1]
Marinobacter hydrocarbonoclasticus MhWS2	14:0-CoA + C10-C16 alcohols	-	High activity	[9]
Candida antarctica Lipase B (for synthesis)	Oleic acid, Oleyl alcohol	Oleic acid: 28.57, Oleyl alcohol: 55.56	1.85 µmol min-1 g-1	[10]

Note: The table presents available data for homologous enzymes and related substrates, as specific kinetic data for the synthesis of tricosanyl lignocerate are scarce. "-" indicates data not available in the cited literature.

Experimental Protocols

Assay for Fatty Acid Elongase (ELOVL) Activity

This protocol is adapted for the in vitro measurement of ELOVL activity using radiolabeled precursors.

Materials:

• Microsomal protein fraction isolated from the organism of interest

• [2-14C]Malonyl-CoA (specific activity ~50-60 mCi/mmol)

• Tricosanoyl-CoA or a suitable VLCFA-CoA precursor

• NADPH

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Scintillation cocktail and vials

• Thin-layer chromatography (TLC) plates (silica gel G)

• TLC developing solvent (e.g., hexane (B92381):diethyl ether:acetic acid, 80:20:1, v/v/v)

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube containing:

  • 100 µg of microsomal protein

  • 50 µM of the acyl-CoA substrate (e.g., tricosanoyl-CoA)

  • 200 µM NADPH

  • Reaction buffer to a final volume of 100 µL.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µM [2-14C]Malonyl-CoA.

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding 200 µL of 10% (w/v) methanolic KOH.

• Saponify the lipids by heating at 70°C for 1 hour.

• Acidify the mixture with 100 µL of 6 M HCl.

• Extract the fatty acids with 500 µL of hexane.

• Vortex and centrifuge to separate the phases.

• Spot the hexane phase onto a TLC plate.

• Develop the TLC plate in the appropriate solvent system.

• Visualize the fatty acid spots (e.g., using iodine vapor or by co-migration with standards).

• Scrape the spots corresponding to the elongated fatty acids into scintillation vials.

• Add scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

Logical Workflow for ELOVL Activity Assay

Figure 2: Experimental workflow for ELOVL activity assay.

Assay for Wax Synthase Activity

This protocol describes an in vitro assay for measuring wax synthase activity using radiolabeled fatty alcohol.

Materials:

• Microsomal protein fraction

• [1-14C]Tricosanol or other suitable radiolabeled fatty alcohol

• Lignoceroyl-CoA

• Reaction buffer (e.g., 100 mM HEPES-NaOH, pH 7.4, containing 2 mM MgCl2)

• TLC plates and developing solvent (e.g., hexane:diethyl ether, 95:5, v/v)

• Scintillation cocktail and vials

Procedure:

• Prepare the reaction mixture containing:

  • 50 µg of microsomal protein

  • 20 µM [1-14C]Tricosanol

  • 50 µM Lignoceroyl-CoA

  • Reaction buffer to a final volume of 100 µL.

• Incubate the mixture at 30°C for 20 minutes.

• Stop the reaction by adding 500 µL of chloroform:methanol (2:1, v/v).

• Vortex thoroughly and add 100 µL of 0.9% (w/v) NaCl.

• Centrifuge to separate the phases.

• Collect the lower organic phase and dry it under a stream of nitrogen.

• Redissolve the lipid extract in a small volume of hexane.

• Spot the extract onto a TLC plate.

• Develop the TLC plate.

• Visualize the wax ester spot.

• Scrape the spot into a scintillation vial.

• Add scintillation cocktail and quantify the radioactivity.

Extraction and Quantitative Analysis of Tricosanyl Lignocerate by GC-MS

This protocol outlines the extraction and analysis of wax esters from biological samples.

Materials:

• Biological sample (e.g., plant leaves, animal skin lipids)

• Chloroform:methanol (2:1, v/v)

• Internal standard (e.g., cholesteryl heptadecanoate)

• Silica (B1680970) gel for column chromatography

• Hexane

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• High-temperature capillary column (e.g., DB-1ht)

Procedure:

• Extraction:

  • Homogenize the biological sample in chloroform:methanol (2:1, v/v).

  • Add a known amount of internal standard.

  • Filter the homogenate to remove solid debris.

  • Wash the extract with 0.9% NaCl solution to remove non-lipid contaminants.

  • Collect the lower organic phase and dry it under nitrogen.

• Fractionation (optional, for complex samples):

  • Redissolve the total lipid extract in a minimal volume of hexane.

  • Apply the extract to a silica gel column.

  • Elute with hexane to obtain the wax ester fraction.

• GC-MS Analysis:

  • Redissolve the wax ester fraction in hexane.

  • Inject an aliquot into the GC-MS system.

  • Use a temperature program suitable for high-molecular-weight wax esters (e.g., initial temperature 150°C, ramp to 350°C).

  • The mass spectrometer should be operated in electron ionization (EI) mode.

  • Identify tricosanyl lignocerate based on its retention time and mass spectrum (characteristic fragments include ions corresponding to the fatty acid and fatty alcohol moieties).

  • Quantify the amount of tricosanyl lignocerate by comparing its peak area to that of the internal standard.[11][12]

Logical Relationship for Wax Ester Analysis

Figure 3: Logical workflow for the analysis of wax esters.

Conclusion

The biosynthesis of tricosanyl lignocerate is a sophisticated metabolic pathway that highlights the intricate machinery of lipid metabolism within organisms. From the initial priming with propionyl-CoA for the odd-chain fatty acid precursor to the final esterification reaction, each step is tightly controlled by specific enzymes. While our understanding of this pathway has grown significantly, further research is needed to fully elucidate the specificities and kinetics of the enzymes involved, particularly the ELOVL elongases and wax synthases responsible for producing this very long-chain wax ester. The methodologies outlined in this guide provide a framework for researchers to further investigate this fascinating area of biochemistry, with potential implications for agriculture, biotechnology, and medicine.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Engineering propionyl-CoA pools for de novo biosynthesis of odd-chain fatty acids in microbial cell factories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The structural basis of fatty acid elongation by the ELOVL elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Molecular characterization, spatiotemporal expression patterns of fatty acid elongase (elovl8) gene, and its transcription changes in response to different diet stimuli in yellow catfish (Pelteobagrus fulvidraco) [frontiersin.org]
• 5. su.se [su.se]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Propionyl-Coa induced synthesis of even-chain-length fatty acids by fatty acid synthetase from Brevibacterium ammoniagenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. benchchem.com [benchchem.com]
• 12. Evaluation and Quantitation of Intact Wax Esters of Human Meibum by Gas-Liquid Chromatography-Ion Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Tricosanyl Lignocerate and its Role in Plant Cuticular Waxes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Plant cuticular waxes form a critical protective barrier at the interface between the plant and its environment. These waxes are complex mixtures of very-long-chain fatty acids and their derivatives, including alkanes, alcohols, aldehydes, ketones, and wax esters. This technical guide provides a comprehensive overview of a specific very-long-chain wax ester, tricosanyl lignocerate (tricosyl tetracosanoate), detailing its chemical structure, biosynthetic pathway, role in the plant cuticle, and methods for its analysis. While the presence of tricosanyl lignocerate has been confirmed in certain plant species, quantitative data on its abundance and distribution remain limited. This guide synthesizes the current knowledge to provide a foundational resource for researchers in plant biology, biochemistry, and drug development who are interested in the structure and function of plant surface lipids.

Introduction to Tricosanyl Lignocerate

Tricosanyl lignocerate, systematically named tricosyl tetracosanoate, is a wax ester with the chemical formula C47H94O2. It is formed through the esterification of lignoceric acid (tetracosanoic acid), a 24-carbon saturated fatty acid, and tricosan-1-ol, a 23-carbon primary fatty alcohol.

Chemical Structure:

• Lignoceric Acid: A straight-chain saturated fatty acid with 24 carbon atoms.

  • IUPAC Name: Tetracosanoic acid[1]

  • CAS Number: 557-59-5[1][2]

  • Molecular Formula: C24H48O2[1][2]

• Tricosan-1-ol: A straight-chain primary fatty alcohol with 23 carbon atoms.

  • IUPAC Name: Tricosan-1-ol[3][4]

  • CAS Number: 3133-01-5[3]

  • Molecular Formula: C23H48O[3][4]

The ester linkage is formed between the carboxyl group of lignoceric acid and the hydroxyl group of tricosan-1-ol.

Role in Plant Cuticular Waxes

Plant cuticular waxes create a hydrophobic layer that is essential for protecting terrestrial plants from various environmental stresses.[1] This protective barrier prevents non-stomatal water loss, reduces the adhesion of dust and pathogens, and provides protection against UV radiation.[1]

The specific role of very-long-chain wax esters like tricosanyl lignocerate is not yet fully elucidated but is believed to contribute significantly to the structural integrity and functionality of the cuticular wax layer. The presence of such long-chain, saturated esters likely enhances the hydrophobicity and crystallinity of the wax, thereby reinforcing the cuticle's barrier properties. Very-long-chain fatty acids and their derivatives are crucial components of this protective layer.[1] The composition of cuticular waxes can vary depending on the plant species, organ, developmental stage, and environmental conditions.[1]

While general functions of cuticular waxes are well-established, the specific contribution of individual wax components like tricosanyl lignocerate is an active area of research. The presence of this C47 wax ester has been identified in the hexane (B92381) extract of Cissus trifoliata stems, indicating its natural occurrence in the plant kingdom.[2][4] However, comprehensive quantitative data on its prevalence across different plant species is currently scarce.

Biosynthesis of Tricosanyl Lignocerate

The biosynthesis of wax esters in plants is a multi-step process that occurs primarily in the epidermal cells.[1] It begins with the synthesis of C16 and C18 fatty acids in the plastids, which are then elongated in the endoplasmic reticulum to form very-long-chain fatty acids (VLCFAs).[5] The biosynthesis of tricosanyl lignocerate involves two key enzymatic steps following the synthesis of its precursor VLCFAs:

• Formation of Tricosan-1-ol: The 24-carbon lignoceric acid (as its CoA ester, lignoceroyl-CoA) undergoes a reduction to form the corresponding fatty alcohol, which in this case would be tetracosanol. The C23 alcohol, tricosan-1-ol, would be derived from the reduction of the corresponding C23 fatty acid, tricosanoic acid. This reduction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) . Plant FARs exhibit substrate specificity for acyl-CoA chain lengths, and it is likely that a specific FAR is responsible for the production of tricosan-1-ol.[6][7]

• Esterification: Tricosan-1-ol is then esterified with lignoceroyl-CoA to form tricosanyl lignocerate. This reaction is catalyzed by a Wax Synthase (WS) , also known as a fatty acyl-CoA:fatty alcohol acyltransferase.[8] Plant WS enzymes also display substrate preferences for both the fatty alcohol and the acyl-CoA, which would determine the final composition of the wax esters produced.[8]

The overall biosynthetic pathway can be visualized as follows:

Biosynthesis of Tricosanyl Lignocerate.

Quantitative Data

Quantitative analysis of specific very-long-chain wax esters like tricosanyl lignocerate is challenging due to their low volatility and the complexity of the cuticular wax matrix. As a result, there is a limited amount of quantitative data available in the scientific literature.

The following table summarizes the known occurrence of tricosanyl lignocerate. Further research is needed to quantify its abundance in a wider range of plant species and to understand the factors that influence its production.

Plant Species	Organ	Method of Identification	Quantitative Data	Reference
Cissus trifoliata	Stems	NMR, GC-MS	Identified as a major constituent of the hexane extract, but specific quantity not reported.	[2][4]

Experimental Protocols

The analysis of tricosanyl lignocerate requires specialized techniques due to its high molecular weight and low volatility. The general workflow involves extraction of the cuticular waxes, followed by chromatographic separation and identification.

Extraction of Cuticular Waxes

A common method for the extraction of surface lipids is solvent extraction.

• Materials:

  • Fresh plant material (e.g., leaves, stems)

  • Chloroform (B151607) or hexane (analytical grade)

  • Glass beakers or vials

  • Forceps

  • Rotary evaporator or nitrogen stream

  • Internal standard (e.g., n-tetracosane or a C40+ alkane for very-long-chain analysis)

• Protocol:

  • Excise fresh plant material and measure its surface area for later quantification.

  • Briefly immerse the plant material in chloroform or hexane for 30-60 seconds with gentle agitation. This short immersion time minimizes the extraction of intracellular lipids.

  • Remove the plant material from the solvent.

  • Add a known amount of internal standard to the solvent extract.

  • Evaporate the solvent to dryness using a rotary evaporator or a gentle stream of nitrogen.

  • The resulting residue is the total cuticular wax extract.

Analysis by High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS)

Due to its high molecular weight (706.3 g/mol ), the analysis of intact tricosanyl lignocerate requires high-temperature gas chromatography.

• Instrumentation:

  • Gas chromatograph capable of high-temperature operation (up to 400°C).

  • High-temperature capillary column (e.g., DB-1HT, 15 m x 0.25 mm x 0.10 µm).[3]

  • Mass spectrometer detector.

• GC-MS Parameters (Example for Very-Long-Chain Wax Esters):

  • Injector Temperature: 390°C[9]

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 120°C

    • Ramp 1: 15°C/min to 240°C

    • Ramp 2: 8°C/min to 390°C, hold for 6 minutes[9]

  • Carrier Gas: Helium

  • MS Transfer Line Temperature: 310°C[3]

  • Ion Source Temperature: 230°C[3]

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-850[3]

• Derivatization: For the analysis of intact wax esters, derivatization is generally not required. However, to analyze the constituent fatty acids and fatty alcohols, the wax ester fraction can be saponified, followed by methylation of the fatty acids and silylation of the fatty alcohols prior to GC-MS analysis.

The following diagram illustrates a general workflow for the extraction and analysis of tricosanyl lignocerate:

Experimental Workflow for Tricosanyl Lignocerate Analysis.

Conclusion

Tricosanyl lignocerate represents a very-long-chain wax ester found in the cuticular waxes of at least one plant species. Its biosynthesis follows the general pathway of wax ester formation, involving fatty acid elongation, reduction, and esterification. While its specific role is yet to be fully understood, its long-chain and saturated nature suggest a significant contribution to the protective barrier function of the plant cuticle. The analysis of such high-molecular-weight lipids requires specialized techniques like HT-GC-MS. Further research is needed to explore the distribution and quantitative abundance of tricosanyl lignocerate across the plant kingdom and to elucidate its precise physiological functions. This knowledge will not only advance our understanding of plant biology but may also open avenues for the development of novel plant-derived compounds for various industrial and pharmaceutical applications.

References

• 1. Update on Cuticular Wax Biosynthesis and Its Roles in Plant Disease Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Biosynthesis and secretion of plant cuticular wax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Plant Fatty Acyl Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of the wax ester synthase/acyl-coenzyme A: diacylglycerol acyltransferase WSD1 required for stem wax ester biosynthesis in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Physicochemical Properties of Tricosanyl Lignocerate

This technical guide provides a comprehensive overview of the melting point and solubility of tricosanyl lignocerate, a long-chain wax ester. The information is intended for researchers, scientists, and professionals in drug development who require a deeper understanding of the physicochemical characteristics of this compound.

Introduction to Tricosanyl Lignocerate

Tricosanyl lignocerate is a wax ester formed from the esterification of tricosanol (a 23-carbon fatty alcohol) and lignoceric acid (a 24-carbon fatty acid). Its chemical structure consists of a long hydrocarbon chain, making it a highly nonpolar and hydrophobic molecule. Such long-chain esters are commonly found in nature as components of waxes, providing protective coatings on leaves and insects, and serving as energy storage molecules. Due to its hydrophobic nature, tricosanyl lignocerate is expected to be a solid at room temperature with a high melting point and low solubility in polar solvents.

Melting Point of Tricosanyl Lignocerate

For saturated wax esters, melting temperatures can range from approximately 38°C to over 75°C.[1] For instance, tetracosanyl tetracosanate (C24:0–24:0), a wax ester with a similar chain length, has a melting point above 75°C.[1] Given that tricosanyl lignocerate has a total of 47 carbon atoms, its melting point is expected to be in the higher end of this range.

Table 1: Melting Points of Various Saturated Wax Esters

Wax Ester Name	Molecular Formula	Total Carbon Atoms	Melting Point (°C)
Dodecyl Myristate	C26H52O2	26	~38
Cetyl Palmitate	C32H64O2	32	42-50
Stearyl Stearate	C36H72O2	36	61
Tetracosanyl Tetracosanate	C48H96O2	48	>75

Note: The data presented is a compilation from various sources and for analogous compounds to provide a comparative reference.

Solubility of Tricosanyl Lignocerate

The solubility of long-chain esters like tricosanyl lignocerate is dictated by their nonpolar character. They exhibit poor solubility in polar solvents such as water and are more soluble in nonpolar organic solvents.[3]

Table 2: Solubility Profile of Long-Chain Wax Esters

Solvent Type	Examples	Solubility
Polar Solvents	Water, Ethanol, Methanol	Very Low / Insoluble
Nonpolar Solvents	Hexane (B92381), Heptane (B126788), Chloroform, Toluene	Soluble
Intermediate Polarity Solvents	Acetone, Ethyl Acetate	Slightly Soluble to Soluble

The choice of solvent is critical for analytical procedures involving long-chain esters. For techniques like Gas Chromatography (GC), hexane and heptane are commonly used as they are volatile and compatible with the injection systems.[3]

Experimental Protocols

The following are detailed methodologies for determining the melting point and solubility of wax esters like tricosanyl lignocerate.

4.1. Melting Point Determination (Open Capillary Tube Method)

This method is widely used for determining the melting point of natural waxes.[4]

• Sample Preparation: A small amount of the finely powdered tricosanyl lignocerate is introduced into a capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a height of about 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer. The apparatus is then heated at a controlled rate.

• Observation: The temperature at which the substance is observed to transition from a solid to a liquid is recorded. For waxes, a melting range is often observed. The temperature at the beginning of melting (first appearance of liquid) and at the completion of melting (disappearance of all solid) are both recorded.

• Heating Rate: A slow and steady heating rate (e.g., 1-2°C per minute) is crucial near the expected melting point to ensure accurate determination.[5]

4.2. Solubility Determination (Equilibrium Solubility Method)

This protocol is a standard method for assessing the solubility of a compound in various solvents.[6]

• Sample Preparation: An excess amount of tricosanyl lignocerate is added to a known volume of the selected solvent in a sealed vial.

• Equilibration: The vials are agitated at a constant temperature (e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, the mixture is allowed to stand, and the undissolved solid is separated from the solution by centrifugation or filtration.

• Quantification: The concentration of the dissolved tricosanyl lignocerate in the supernatant or filtrate is determined using a suitable analytical technique, such as Gas Chromatography (GC) after derivatization, or Gravimetric analysis after solvent evaporation.

• Replicates: The experiment is performed in triplicate to ensure the reproducibility of the results.

Visualizations

5.1. Experimental Workflow for Physicochemical Characterization

References

• 1. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Melting point - WaxPedia [waxpedia.org]
• 5. quora.com [quora.com]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

The Unseen Sentinels: A Technical Guide to the Biological Functions of Long-Chain Wax Esters like Tricosanyl Lignocerate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain wax esters, a class of neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols, are integral to numerous biological processes, yet often remain in the shadow of more extensively studied lipid classes. This technical guide provides an in-depth exploration of the core biological functions, metabolism, and analytical methodologies pertaining to these fascinating molecules, with a particular focus on very long-chain species such as tricosanyl lignocerate. While specific data on tricosanyl lignocerate is limited, this document extrapolates its likely properties and roles based on the well-established characteristics of its constituent molecules—tricosanol and lignoceric acid—and the broader family of very long-chain wax esters. We present quantitative data from human studies, detailed experimental protocols, and logical diagrams to serve as a comprehensive resource for researchers and professionals in drug development.

Introduction to Long-Chain Wax Esters

Wax esters are ubiquitous in nature, serving diverse functions from energy storage in marine organisms to forming protective, water-repellent coatings on plant leaves and insect cuticles. In mammals, they are significant components of secretions from the sebaceous and meibomian glands, playing a crucial role in skin barrier function and the protection of the ocular surface[1][2].

Structurally, a wax ester consists of a long-chain fatty acid linked via an ester bond to a long-chain fatty alcohol. Tricosanyl lignocerate, the focus of this guide, is a prime example of a very long-chain wax ester, formed from the esterification of lignoceric acid (a 24-carbon saturated fatty acid) and tricosanol (a 23-carbon saturated fatty alcohol).

Core Biological Functions

The primary biological roles of long-chain wax esters in humans are centered around the formation of protective hydrophobic barriers.

Skin Barrier and Hydration

Long-chain wax esters are major constituents of sebum, the complex lipid mixture secreted by sebaceous glands[3]. Sebum coats the skin and hair, providing a hydrophobic layer that prevents excessive water loss, a process known as transepidermal water loss (TEWL). This barrier function is critical for maintaining skin hydration and protecting against environmental insults and pathogens. The presence of very long-chain wax esters like tricosanyl lignocerate would contribute to a highly ordered and impermeable lipid matrix, enhancing the skin's protective capacity.

Ocular Surface Protection

The meibomian glands, located in the eyelids, secrete meibum, a lipid-rich substance that forms the superficial layer of the tear film. Wax esters are a predominant lipid class in meibum[2]. This lipid layer stabilizes the tear film, reduces evaporation of the aqueous layer, and provides a smooth optical surface for the cornea. The composition of these wax esters is complex, with a wide array of fatty acid and fatty alcohol combinations contributing to the precise biophysical properties required for a stable and effective tear film.

Vernix Caseosa: The Neonatal Protective Layer

Vernix caseosa, the waxy, white substance covering the skin of newborns, is rich in lipids, including a significant proportion of wax esters[4][5]. This natural biofilm is thought to play several crucial roles, including moisturizing the infant's skin, facilitating passage through the birth canal, and providing innate immune protection. The wax ester component of vernix caseosa contributes to its hydrophobic and protective properties. Studies have shown that the wax ester fraction of vernix caseosa contains a high content of branched-chain fatty acids[6].

Metabolism and Biosynthesis

The biosynthesis of long-chain wax esters is a two-step enzymatic process that primarily occurs in the endoplasmic reticulum.

Step 1: Fatty Alcohol Formation

The first step is the reduction of a long-chain fatty acyl-CoA to a corresponding fatty alcohol. This reaction is catalyzed by the enzyme Fatty Acyl-CoA Reductase (FAR) and requires a reducing agent, typically NADPH[7][8][9].

Step 2: Wax Ester Synthesis

The newly synthesized fatty alcohol is then esterified with another long-chain fatty acyl-CoA molecule to form a wax ester. This condensation reaction is catalyzed by Wax Synthase (WS) , also known as acyl-CoA:fatty alcohol acyltransferase[1][10].

A simplified diagram of the long-chain wax ester biosynthetic pathway.

Quantitative Data

Table 1: Representative Very Long-Chain Wax Esters Identified in Human Meibomian Gland Secretions

Wax Ester Species (Fatty Acid/Fatty Alcohol)	Relative Abundance (%)
18:1 / 24:0	5.8 ± 1.2
18:1 / 25:0	7.3 ± 1.5
18:1 / 26:0	4.9 ± 1.1
18:1 / 27:0	2.1 ± 0.5
18:1 / 28:0	1.0 ± 0.3
16:0 / 24:0	1.5 ± 0.4
16:0 / 25:0	1.9 ± 0.5
16:0 / 26:0	1.3 ± 0.3
24:1 / 24:0	0.8 ± 0.2
25:1 / 25:0	0.9 ± 0.2

Data adapted from a study on the quantitative analysis of intact wax esters in human meibum. The values represent the mean ± standard deviation of the relative abundance of specific very long-chain wax ester species. This table highlights the diversity and prevalence of these molecules in ocular secretions.

Table 2: Branched-Chain Fatty Acid (BCFA) Content in the Wax Ester Fraction of Vernix Caseosa

Fatty Acid Type	Percentage of Total Fatty Acids in Wax Esters (%)
Branched-Chain Fatty Acids (BCFA)	16.81
Straight-Chain Fatty Acids	83.19

Data from a study analyzing the lipid composition of vernix caseosa. This table indicates the significant presence of branched-chain fatty acids within the wax ester fraction, which can influence the physical properties of this neonatal protective layer[6].

Experimental Protocols

The analysis of long-chain wax esters like tricosanyl lignocerate requires specialized techniques due to their high molecular weight and low volatility.

Lipid Extraction from Sebum or Cultured Sebocytes

• Sample Collection: Collect sebum from the skin surface using absorbent patches or culture sebocytes under appropriate conditions to induce lipid production[11][12].

• Solvent Extraction: Homogenize the sample in a chloroform:methanol mixture (2:1, v/v).

• Phase Separation: Add water to the mixture to induce phase separation. The lower organic phase, containing the lipids, is carefully collected.

• Drying: Evaporate the solvent under a stream of nitrogen gas to obtain the total lipid extract.

A generalized workflow for the extraction of lipids from biological samples.

Thin-Layer Chromatography (TLC) for Wax Ester Separation

TLC is a valuable technique for the qualitative analysis and purification of wax esters.

• Plate Preparation: Use a silica (B1680970) gel 60 TLC plate.

• Sample Application: Dissolve the total lipid extract in a small amount of a non-polar solvent (e.g., hexane) and spot it onto the baseline of the TLC plate.

• Development: Place the plate in a chromatography tank containing a mobile phase of hexane:diethyl ether:acetic acid (80:20:1, v/v/v). Allow the solvent front to migrate up the plate.

• Visualization: After development, dry the plate and visualize the separated lipid classes by staining with iodine vapor or by charring with a sulfuric acid solution followed by heating. Wax esters, being relatively non-polar, will have a high Rf value.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

Due to their low volatility, the analysis of intact long-chain wax esters by GC-MS requires high-temperature conditions.

• Instrumentation: Utilize a high-temperature capillary GC column (e.g., DB-1HT) capable of reaching temperatures up to 400°C.

• Temperature Program:

  • Initial temperature: 120°C, hold for 1 minute.

  • Ramp 1: Increase to 320°C at a rate of 15°C/minute.

  • Ramp 2: Increase to 380°C at a rate of 5°C/minute, hold for 10 minutes.

• Mass Spectrometry: Use electron ionization (EI) at 70 eV. The mass spectrometer will detect the molecular ion and characteristic fragment ions of the wax esters. The fragmentation pattern can help identify the fatty acid and fatty alcohol moieties.

Conclusion

Long-chain wax esters, including very long-chain species like tricosanyl lignocerate, are critical components of protective lipid barriers in humans. Their functions in maintaining skin hydration, protecting the ocular surface, and forming the neonatal vernix caseosa underscore their importance in health and disease. While research on specific very long-chain wax esters is ongoing, the methodologies and foundational knowledge presented in this guide provide a robust framework for their further investigation. A deeper understanding of the structure-function relationships of these molecules holds significant promise for the development of novel therapeutic and dermatological agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Compositional Analysis of Wax Esters in Human Meibomian Gland Secretions by Direct Infusion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Variability in the fatty acid composition of wax esters from vernix caseosa and its possible relation to sebaceous gland activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vernix Caseosa - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Branched-chain fatty acids in the vernix caseosa and meconium of infants born at different gestational ages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. uniprot.org [uniprot.org]
• 9. Alcohol-forming fatty acyl-CoA reductase - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Differentiation Model Establishment and Differentiation-Related Protein Screening in Primary Cultured Human Sebocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to Tricosanyl Lignocerate (Tetracosyl Tetracosanoate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricosanyl lignocerate, more accurately identified in chemical literature as tetracosyl tetracosanoate (B1234217) or lignoceryl lignocerate. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development who are interested in the chemical properties, synthesis, analysis, and biological significance of very-long-chain fatty acid esters.

Core Compound Identification and Properties

The compound of interest, based on the user's query "tricosanyl lignocerate," is best represented by the ester of lignoceric acid (tetracosanoic acid) and a long-chain alcohol. The most closely related and well-documented compound is tetracosyl tetracosanoate, where both the fatty acid and fatty alcohol components contain 24 carbon atoms. It is presumed that "tricosanyl" (23 carbons) may have been a typographical error for "tetracosanyl" (24 carbons).

Table 1: Physicochemical Properties of Tetracosyl Tetracosanoate

Property	Value	Source
Synonyms	Lignoceryl Lignocerate, Tetracosanoic acid, tetracosyl ester
CAS Number	1001-43-0
Molecular Formula	C48H96O2
Molecular Weight	705.3 g/mol
Appearance	White to Almost white powder to crystal
Melting Point	58.0 to 61.0 °C (for the related methyl lignocerate)
Boiling Point	232 °C at 3.8 mmHg (for the related methyl lignocerate)
Solubility	Soluble in hot ethanol (B145695), chloroform

Biological Context and Signaling Pathways

Tetracosyl tetracosanoate is a type of wax ester, which belongs to the broader class of very-long-chain fatty acids (VLCFAs). VLCFAs are fatty acids with 22 or more carbon atoms and are essential components of various lipids, including sphingolipids and glycerophospholipids. They play crucial roles in numerous biological processes.

The metabolism of VLCFAs involves a cycle of elongation, which occurs in the endoplasmic reticulum. This process is critical for the synthesis of complex lipids that are integral to cell membrane structure and function.

Caption: Figure 1: Very-Long-Chain Fatty Acid (VLCFA) Elongation Pathway.

Experimental Protocols

Synthesis of Tetracosyl Tetracosanoate (Wax Ester)

The following is a representative protocol for the synthesis of a very-long-chain wax ester via esterification.

Objective: To synthesize tetracosyl tetracosanoate from lignoceric acid and tetracosanol.

Materials:

• Lignoceric acid (Tetracosanoic acid)

• Tetracosanol

• Toluene (or other suitable solvent)

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Heating mantle, condenser, and round-bottom flask

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Hexane (B92381) and ethyl acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and condenser, dissolve equimolar amounts of lignoceric acid and tetracosanol in toluene.

• Add a catalytic amount of p-toluenesulfonic acid (approximately 1-2% of the weight of the limiting reagent).

• Heat the mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with 5% sodium bicarbonate solution to neutralize the catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel, using a gradient of hexane and ethyl acetate as the eluent.

• Collect the fractions containing the pure wax ester and evaporate the solvent to obtain the final product.

Caption: Figure 2: Workflow for Wax Ester Synthesis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

The following protocol outlines the analysis of very-long-chain fatty acid esters.

Objective: To identify and quantify tetracosyl tetracosanoate in a sample.

Materials:

• Sample containing the wax ester

• Internal standard (e.g., a deuterated long-chain fatty acid ester)

• Methanolic HCl (for transesterification) or KOH in ethanol (for saponification)

• Hexane or iso-octane

• Derivatizing agent (e.g., BSTFA for silylation of fatty alcohols if saponification is used)

• GC-MS instrument with a suitable column (e.g., a non-polar capillary column)

Procedure:

• Sample Preparation:

  • To a known amount of the sample, add a known amount of the internal standard.

  • Transesterification: If analyzing the fatty acid component, heat the sample with methanolic HCl to convert the ester to fatty acid methyl esters (FAMEs).

  • Saponification: Alternatively, hydrolyze the wax ester using KOH in ethanol to yield the fatty acid salt and the fatty alcohol. Acidify to obtain the free fatty acid.

• Extraction:

  • Extract the resulting FAMEs or the free fatty acid and fatty alcohol into hexane or iso-octane.

  • Wash the organic layer with water and dry it over anhydrous sodium sulfate.

• Derivatization (if saponification was used):

  • Evaporate the solvent and derivatize the fatty acid and fatty alcohol (e.g., to their trimethylsilyl (B98337) esters using BSTFA) to improve their volatility for GC analysis.

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS.

  • Use a temperature program that allows for the separation of the long-chain derivatives.

  • Acquire mass spectra in full scan or selected ion monitoring (SIM) mode.

• Data Analysis:

  • Identify the peaks corresponding to the derivatives of lignoceric acid and tetracosanol by comparing their retention times and mass spectra with those of authentic standards.

  • Quantify the amount of the original wax ester based on the peak area relative to the internal standard.

Potential Applications and Biological Activity

Specific research on the biological activity of tetracosyl tetracosanoate is limited. However, as a very-long-chain wax ester, it is a component of natural waxes found in plants and some organisms. These waxes often serve protective functions, such as preventing water loss and protecting against pathogens.

In the context of drug development, long-chain lipids can be explored for various applications, including:

• Drug Delivery: As components of lipid-based drug delivery systems like nanoparticles or liposomes to enhance the bioavailability of poorly soluble drugs.

• Topical Formulations: Due to their waxy nature, they could be used as excipients in creams and ointments.

• Metabolic Studies: As a substrate to study the enzymes involved in the metabolism of very-long-chain fatty acids and alcohols, which are implicated in certain metabolic disorders.

Further research is required to fully elucidate the specific biological functions and therapeutic potential of tetracosyl tetracosanoate.

Navigating the Research Landscape of Tricosanyl Lignocerate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tricosanyl lignocerate, a long-chain wax ester, holds potential for investigation in various scientific domains due to its unique physicochemical properties. However, a primary challenge for researchers is its limited commercial availability. This technical guide provides a comprehensive overview of the current landscape for sourcing Tricosanyl lignocerate, focusing on the procurement of its precursors and outlining potential synthesis strategies. Furthermore, it details the biological pathway for wax ester biosynthesis and presents relevant experimental protocols to facilitate its study in a research setting.

Commercial Availability: A Focus on Precursors

Direct commercial sources for Tricosanyl lignocerate (C54H108O2) as a stock chemical are virtually non-existent. Researchers seeking to study this specific wax ester will likely need to pursue custom synthesis. The primary route to obtaining Tricosanyl lignocerate is through the esterification of its constituent molecules: Tricosanoic acid (C23H46O2) and Lignoceryl alcohol (C24H50O). Lignoceryl alcohol is typically derived from the reduction of Lignoceric acid (C24H48O2).

Fortunately, these precursors are commercially available from various chemical suppliers, typically in high purity suitable for research purposes.

Table 1: Commercial Availability of Tricosanyl Lignocerate Precursors

Compound	Synonyms	CAS Number	Purity	Typical Suppliers
Tricosanoic Acid	Tricosylic acid, C23:0 Fatty Acid	2433-96-7	≥95% - ≥99%	Simson Pharma[1], Chem-Impex[2], TCI America[3], Sigma-Aldrich, BioCrick[4]
Lignoceric Acid	Tetracosanoic acid, C24:0 Fatty Acid	557-59-5	≥96% - ≥99%	Sigma-Aldrich, Cayman Chemical[5], TCI[6], MedchemExpress[7]
Lignoceryl Alcohol	1-Tetracosanol	506-51-4	≥99%	Sigma-Aldrich[8][9], MedChemExpress[10], BOC Sciences[], Santa Cruz Biotechnology[12]

For researchers without in-house synthesis capabilities, several companies specialize in custom lipid synthesis and could be contracted to produce Tricosanyl lignocerate. These include:

• Creative Biolabs[13]

• BOC Sciences[]

• Avanti Lipids[15]

• Sigma-Aldrich (CDMO Services)[16]

• Kyfora Bio[17]

Synthesis of Tricosanyl Lignocerate: Experimental Protocols

The synthesis of Tricosanyl lignocerate can be approached through two primary methods: chemical esterification and enzymatic synthesis.

Chemical Synthesis: Fischer Esterification

A common method for synthesizing esters is the Fischer esterification, which involves reacting a carboxylic acid with an alcohol in the presence of an acid catalyst.

Detailed Methodology:

• Reactant Preparation: Equimolar amounts of Tricosanoic acid and Lignoceryl alcohol are dissolved in a suitable organic solvent that forms an azeotrope with water, such as toluene (B28343) or xylene. The use of a solvent that forms a heteroazeotropic mixture with water allows for the removal of water as it is produced, driving the reaction to completion.

• Catalyst Addition: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid, is added to the reaction mixture.

• Reaction Conditions: The mixture is heated to reflux, and the water produced is continuously removed using a Dean-Stark apparatus. The reaction progress can be monitored by techniques like Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the catalyst is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic layer is then washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The resulting crude Tricosanyl lignocerate can be purified by column chromatography on silica (B1680970) gel.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis offers a milder and often more specific alternative to chemical methods, operating at lower temperatures and avoiding harsh acidic conditions.[18] Lipases are commonly used enzymes for this purpose.[19]

Detailed Methodology:

• Reactant and Enzyme Preparation: Tricosanoic acid and Lignoceryl alcohol are mixed, often in a solvent-free system or a non-polar organic solvent like hexane. An immobilized lipase, such as Lipozyme®, is added to the mixture. The enzyme-to-substrate ratio is a critical parameter to optimize.[20][21]

• Reaction Conditions: The reaction is typically carried out at a moderately elevated temperature (e.g., 50-80°C) with constant stirring or shaking.[20][21] The removal of water, a byproduct of the esterification, can enhance the reaction yield. This can be achieved by conducting the reaction under vacuum or by adding molecular sieves.

• Monitoring and Purification: The progress of the reaction can be monitored by analyzing aliquots using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). Once the desired conversion is achieved, the immobilized enzyme is removed by filtration. The product, Tricosanyl lignocerate, can then be purified from any unreacted substrates, typically by chromatography.

Biological Context: Biosynthesis of Wax Esters

In biological systems, wax esters are synthesized through a multi-step enzymatic pathway. Understanding this pathway can provide valuable context for researchers studying the metabolism and function of these lipids. The biosynthesis of long-chain wax esters is a two-step enzymatic process.[22]

Caption: A simplified diagram of the wax ester biosynthetic pathway.

Experimental Workflows

A typical workflow for the synthesis and analysis of Tricosanyl lignocerate is outlined below.

Caption: A logical workflow for the synthesis and analysis of Tricosanyl lignocerate.

This guide provides a foundational understanding for researchers venturing into the study of Tricosanyl lignocerate. While direct procurement is challenging, a clear path exists through the acquisition of its precursors and subsequent synthesis. The provided protocols and workflows offer a starting point for the successful incorporation of this unique lipid into various research and development programs.

References

• 1. Tricosanoic Acid | CAS No- 2433-96-7 | Simson Pharma Limited [simsonpharma.com]
• 2. chemimpex.com [chemimpex.com]
• 3. calpaclab.com [calpaclab.com]
• 4. Tricosanoic acid | CAS:2433-96-7 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Lignoceric Acid 557-59-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Lignoceryl alcohol = 99 capillary GC 506-51-4 [sigmaaldrich.com]
• 9. 二十四烷醇 ≥99% (capillary GC) | Sigma-Aldrich [sigmaaldrich.com]
• 10. medchemexpress.com [medchemexpress.com]
• 12. scbt.com [scbt.com]
• 13. Custom Lipid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 15. avantiresearch.com [avantiresearch.com]
• 16. Lipids CDMO Services [sigmaaldrich.com]
• 17. kyforabio.com [kyforabio.com]
• 18. apc-as.com [apc-as.com]
• 19. Transesterification - Wikipedia [en.wikipedia.org]
• 20. lib3.dss.go.th [lib3.dss.go.th]
• 21. researchgate.net [researchgate.net]
• 22. labinsights.nl [labinsights.nl]

Protocols & Analytical Methods

Application Notes: High-Temperature Gas Chromatography (HT-GC) Method for Tricosanyl Lignocerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate is a very long-chain wax ester, a class of lipids composed of a long-chain fatty acid (lignoceric acid, C24:0) and a long-chain fatty alcohol (1-tricosanol, C23:0), resulting in a C47 molecule. Due to its high molecular weight and consequently low volatility, the analysis of intact Tricosanyl lignocerate is challenging for conventional gas chromatography, which typically operates at temperatures below 330°C. High-Temperature Gas Chromatography (HT-GC) is a powerful analytical technique that overcomes these limitations by utilizing specialized columns and instrumentation to operate at temperatures up to 480°C, enabling the successful separation and quantification of these high-boiling point analytes.

This document provides a detailed methodology for the analysis of Tricosanyl lignocerate using HT-GC, covering sample preparation, instrumental parameters, and data analysis.

Analyte Structure

Tricosanyl lignocerate is an ester formed from the condensation of 1-tricosanol (B1205550) and lignoceric acid. Understanding this structure is key to developing an appropriate analytical method.

Chemical formation of Tricosanyl lignocerate.

Principle of the HT-GC Method

The successful analysis of high molecular weight wax esters like Tricosanyl lignocerate by HT-GC depends on several key principles:

• High-Temperature Stable Columns: The core of the system is a capillary column with a thermally stable stationary phase, such as cross-linked polydimethylsiloxane (B3030410) (e.g., DB-1HT), which can withstand high temperatures without significant degradation or signal bleed.

• High-Temperature Zones: The injector and detector must be maintained at temperatures high enough (e.g., 390°C) to prevent the condensation of the low-volatility analytes, ensuring quantitative transfer onto and off the column.

• Optimized Temperature Programming: A carefully controlled oven temperature program is essential. The program typically starts at a lower temperature to focus the analytes, followed by a gradual ramp to a high final temperature to ensure the elution of the high molecular weight compounds.

Experimental Protocols

The following protocols provide a framework for the analysis of Tricosanyl lignocerate.

Proper sample preparation is critical for accurate and reproducible HT-GC analysis. The objective is to extract and dissolve the wax esters in a suitable solvent.

Protocol 4.1.1: Direct Dissolution for Simple Matrices This protocol is suitable for relatively pure samples or simple mixtures.

• Accurately weigh approximately 1-10 mg of the sample into a 10 mL volumetric flask.

• Add a suitable solvent such as hexane (B92381), toluene, or carbon disulfide to the flask.

• Gently heat the vial (if necessary) and vortex to ensure the complete dissolution of the wax esters.

• Dilute to the mark to achieve a final concentration between 0.1–1.0 mg/mL.

• Transfer an aliquot to a GC vial for analysis.

Protocol 4.1.2: Solid-Phase Extraction (SPE) for Complex Matrices For samples containing interfering compounds (e.g., more polar lipids), an SPE cleanup step is recommended.

• Column Conditioning: Condition a silica (B1680970) gel SPE cartridge by passing 5 mL of hexane through it.

• Sample Loading: Dissolve the sample extract in a minimal amount of hexane and load it onto the conditioned SPE cartridge.

• Elution: Elute the wax ester fraction from the cartridge using a non-polar solvent mixture, such as hexane:diethyl ether (99:1 v/v). Triglycerides and more polar lipids will be retained on the column.

• Concentration: Evaporate the collected eluate to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent (e.g., hexane) for HT-GC analysis.

The following table summarizes the recommended instrumental parameters for the HT-GC analysis of Tricosanyl lignocerate.

Parameter	Condition	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent	Capable of high-temperature operation.
Column	DB-1 HT fused-silica capillary (or equivalent)	Thermally stable, non-polar phase for high-boiling point analytes.
15 m length x 0.25 mm ID x 0.10 µm film thickness	Thin film thickness is optimal for high molecular weight compounds.
Carrier Gas	Helium or Hydrogen	Maintained at a constant flow rate of ~1-2 mL/min.
Injector	Splitless Mode, 1 µL injection volume	Maximizes analyte transfer to the column for trace analysis.
Injector Temperature	390°C	Prevents condensation of high molecular weight wax esters.
Oven Temperature Program	Initial: 120°C (hold 1 min)	Focuses analytes at the head of the column.
Ramp 1: 15°C/min to 240°C	Separates lower molecular weight components.
Ramp 2: 8°C/min to 390°C	Elutes very long-chain wax esters.
Final Hold: 390°C for 6 min	Ensures all high-boiling compounds have eluted.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID for robust quantification; MS for definitive identification.
Detector Temperature	390°C (FID)	Prevents analyte condensation in the detector.
Transfer Line Temp (MS)	390°C	Ensures quantitative transfer from the column to the MS source.

Analytical Workflow and Data Presentation

The overall process from sample receipt to final data analysis follows a structured workflow.

General experimental workflow for HT-GC analysis.

Quantitative analysis is performed by integrating the peak areas from the chromatogram. The use of an internal standard is highly recommended for accuracy. The following table provides representative data for the elution of very long-chain wax esters, illustrating the expected increase in retention time with carbon number.

Compound	Carbon Number	Molecular Weight ( g/mol )	Expected Retention Time (min)
Behenyl Arachidate	C42	621.1	~16.5
Behenyl Behenate	C44	649.2	~18.0
Lignoceryl Stearate	C46	677.2	~19.5
Tricosanyl Lignocerate	C47	691.3	~20.2
Lignoceryl Lignocerate	C48	705.3	~21.0

Note: Retention times are estimates based on published chromatograms of similar compounds and the specified temperature program. Actual values must be confirmed experimentally.

Method Development and Troubleshooting

Developing and running HT-GC methods for very long-chain compounds can be challenging. The following diagram outlines a logical approach to troubleshooting common issues.

Logical workflow for HT-GC method troubleshooting.

Conclusion

The High-Temperature Gas Chromatography method outlined provides a robust and reliable approach for the direct analysis of intact Tricosanyl lignocerate. By employing high-temperature stable columns and carefully optimized temperature parameters, this technique allows for the accurate qualification and quantification of very long-chain wax esters. This methodology is highly valuable for quality control, formulation development, and research applications where detailed lipid profiling is essential.

Application Note: Quantitative Analysis of Tricosanyl Lignocerate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive methodology for the quantitative analysis of tricosanyl lignocerate, a C47 very-long-chain wax ester, utilizing Gas Chromatography-Mass Spectrometry (GC-MS). The protocol encompasses sample preparation, instrumental analysis, and data processing. Due to the high molecular weight and low volatility of tricosanyl lignocerate, a high-temperature GC-MS method is employed for the analysis of the intact wax ester. This document provides a robust framework for researchers engaged in the study of lipids in various biological and pharmaceutical contexts.

Introduction

Very-long-chain fatty acids (VLCFAs) and their corresponding esters are integral components of various biological systems, playing crucial roles in energy storage, membrane structure, and cellular signaling. Tricosanyl lignocerate is a wax ester composed of a C23:0 fatty alcohol (tricosanol) and a C24:0 fatty acid (lignoceric acid). The accurate quantification of such large wax esters is essential for understanding their metabolic pathways and their potential as biomarkers or therapeutic agents. Gas Chromatography-Mass Spectrometry (GC-MS) offers a powerful analytical tool for the separation and identification of these molecules. This application note presents a detailed protocol for the analysis of intact tricosanyl lignocerate, addressing the challenges associated with its high molecular weight and low volatility.

Metabolic Context of Tricosanyl Lignocerate Biosynthesis

Tricosanyl lignocerate is synthesized through the esterification of tricosanol and lignoceric acid. These precursors are themselves products of the fatty acid elongation pathway. The biosynthesis of the fatty alcohol and the final wax ester is a two-step enzymatic process. First, a very-long-chain fatty acyl-CoA is reduced to its corresponding fatty alcohol by a Fatty Acyl-CoA Reductase (FAR). Subsequently, a Wax Synthase (WS) catalyzes the esterification of the fatty alcohol with another fatty acyl-CoA molecule to form the wax ester.

Caption: Simplified biosynthetic pathway of tricosanyl lignocerate.

Experimental Protocols

Sample Preparation: Lipid Extraction

This protocol is suitable for the extraction of total lipids from biological samples (e.g., plasma, tissue homogenates).

• To 100 µL of the sample, add 1 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex the mixture vigorously for 2 minutes.

• Add 200 µL of 0.9% NaCl solution and vortex again for 1 minute.

• Centrifuge at 3000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase, which contains the lipids, into a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried lipid extract in a suitable volume of hexane (B92381) or toluene (B28343) for GC-MS analysis. A typical final concentration for analysis is in the range of 0.1–1.0 mg/mL.[1]

GC-MS Instrumentation and Conditions

A high-temperature GC-MS system is required for the analysis of intact very-long-chain wax esters.[1]

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[1]

• Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness).[1]

• Injector: Split/splitless inlet.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Table 1: GC-MS Instrument Parameters

Parameter	Value
Injector Temperature	325°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Temperature Program	Initial 50°C, hold for 2 minRamp to 200°C at 40°C/minRamp to 320°C at 3°C/min, hold for 10 min[1]
MS Transfer Line Temp.	310°C[1]
Ion Source Temperature	230°C[1]
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Scan Range	m/z 50-850

Data Presentation and Quantitative Analysis

For accurate quantification, a calibration curve should be prepared using a certified standard of tricosanyl lignocerate or a closely related very-long-chain wax ester.

Predicted Mass Spectrum of Tricosanyl Lignocerate

The electron ionization mass spectrum of tricosanyl lignocerate is expected to show characteristic fragmentation patterns. The molecular ion (M+) may be weak or absent due to the large size of the molecule. Key fragments will correspond to the fatty acid and fatty alcohol moieties.

• Molecular Ion (M+): m/z 692 (C47H94O2)

• Fragment corresponding to the lignoceric acid moiety [C23H47COOH]+: m/z 368

• Fragment corresponding to the lignoceroyl cation [C23H47CO]+: m/z 351

• Fragment corresponding to the tricosyl cation [C23H47]+: m/z 323

Representative Quantitative Data

The following table presents typical performance characteristics for the quantitative analysis of very-long-chain wax esters by GC-MS. These values are representative and should be determined for each specific instrument and method.

Table 2: Representative Quantitative Performance Data

Parameter	Typical Value
Linear Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Experimental Workflow

The overall experimental workflow for the analysis of tricosanyl lignocerate is depicted below.

Caption: Overall experimental workflow for tricosanyl lignocerate analysis.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the quantitative analysis of tricosanyl lignocerate in complex biological matrices. The use of a high-temperature capillary column and appropriate temperature programming is critical for the successful elution and separation of this large wax ester. The detailed protocol and representative data presented herein serve as a valuable resource for researchers in the fields of lipidomics, metabolic research, and drug development.

References

• 1. benchchem.com [benchchem.com]

Application Notes & Protocols: Extraction and Characterization of Tricosanyl Lignocerate from Plant Material

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction, purification, and characterization of long-chain wax esters from plant material, with a specific focus on the hypothetical identification of tricosanyl lignocerate. While tricosanyl lignocerate is not a commonly reported constituent of most plant waxes, the methodologies outlined herein are applicable to the broad class of very long-chain wax esters and provide a framework for its potential discovery and quantification.

Carnauba wax, derived from the leaves of the Copernicia prunifera palm, is utilized as a representative plant material due to its well-documented high concentration of long-chain aliphatic esters.[1][2][3][4]

Introduction to Plant Wax Esters

Plant epicuticular waxes form a protective layer on the surface of leaves, stems, and fruits, playing a crucial role in preventing water loss and protecting against environmental stressors. These waxes are complex mixtures of lipids, primarily composed of very long-chain fatty acids, primary alcohols, alkanes, aldehydes, ketones, and wax esters.[5] Wax esters are formed by the esterification of a long-chain fatty acid with a long-chain fatty alcohol.[6]

Tricosanyl lignocerate is the ester formed from tricosanol (a C23 alcohol) and lignoceric acid (a C24:0 fatty acid). Its detection and quantification in plant extracts require robust extraction and sensitive analytical techniques.

Extraction of Crude Wax from Plant Material

The initial step involves the extraction of the total lipid content, including the wax esters, from the plant matrix. Solvent extraction is a common and effective method.

Protocol 2.1: Solvent Extraction of Crude Carnauba Wax

• Plant Material Preparation:

  • Obtain dried leaves of Copernicia prunifera.

  • Mechanically beat the dried leaves to loosen the wax flakes.[1][7]

  • Grind the collected wax flakes into a fine powder to increase the surface area for extraction.

• Soxhlet Extraction:

  • Place 100 g of the powdered carnauba wax into a cellulose (B213188) thimble.

  • Insert the thimble into a Soxhlet extractor.

  • Add 500 mL of hexane (B92381) to a round-bottom flask connected to the Soxhlet apparatus.[8]

  • Heat the solvent to its boiling point and allow the extraction to proceed for 8 hours. The solvent will continuously cycle through the plant material, extracting the lipids.

• Solvent Removal:

  • After extraction, allow the apparatus to cool.

  • Remove the round-bottom flask containing the hexane and dissolved lipids.

  • Evaporate the hexane using a rotary evaporator under reduced pressure at 40°C.

• Drying:

  • Transfer the resulting crude wax extract to a pre-weighed vial.

  • Place the vial in a vacuum oven at 50°C overnight to remove any residual solvent.

  • Weigh the vial to determine the yield of the crude wax extract.

Purification and Fractionation of Wax Esters

The crude wax extract is a complex mixture. Silica (B1680970) gel column chromatography is an effective method to separate the wax esters from other lipid classes based on their polarity.[9]

Protocol 3.1: Silica Gel Column Chromatography

• Column Preparation:

  • Prepare a slurry of 50 g of silica gel (60-120 mesh) in hexane.

  • Pour the slurry into a glass chromatography column (2 cm diameter) with a stopcock at the bottom, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then drain the excess hexane until the solvent level is just above the silica gel bed.

• Sample Loading:

  • Dissolve 1 g of the crude wax extract in a minimal amount of warm hexane (e.g., 5 mL).

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Elute the column with a series of solvents of increasing polarity to separate the different lipid classes.[9]

    • Fraction 1 (Alkanes): Elute with 200 mL of hexane.

    • Fraction 2 (Wax Esters): Elute with 300 mL of a hexane:diethyl ether (95:5 v/v) mixture.

    • Fraction 3 (Fatty Alcohols and Sterols): Elute with 200 mL of a hexane:diethyl ether (80:20 v/v) mixture.

    • Fraction 4 (Fatty Acids): Elute with 200 mL of diethyl ether.

  • Collect each fraction in a separate pre-weighed flask.

• Solvent Removal and Yield Determination:

  • Evaporate the solvent from each fraction using a rotary evaporator.

  • Dry the fractions under vacuum and weigh them to determine the yield of each lipid class.

Analytical Characterization of Wax Esters

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for the identification of individual wax esters, while Gas Chromatography with Flame Ionization Detection (GC-FID) is used for quantification.[10][11]

Protocol 4.1: GC-MS Analysis for Identification

• Sample Preparation:

  • Dissolve 1 mg of the purified wax ester fraction in 1 mL of hexane or toluene (B28343).[10]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[10]

  • Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness).[10]

  • Injector Temperature: 320°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 min, then ramp to 320°C at 4°C/min, and hold for 10 min.[12]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Transfer Line Temperature: 325°C.

  • Ion Source Temperature: 230°C.

  • Scan Range: m/z 50-800.

• Identification of Tricosanyl Lignocerate:

  • The identification of tricosanyl lignocerate would be based on its mass spectrum. The mass spectrum of a wax ester typically shows a molecular ion peak (M+) and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.

  • For tricosanyl lignocerate (C47H94O2), the expected molecular weight is 691.2 g/mol . The mass spectrum would be expected to show a molecular ion at m/z 691 and fragment ions related to lignoceric acid and tricosanol.

  • Confirmation of identification requires comparison of the retention time and mass spectrum with that of an authentic standard.

Protocol 4.2: GC-FID Analysis for Quantification

• Sample and Standard Preparation:

  • Prepare a stock solution of the purified wax ester fraction (1 mg/mL in hexane).

  • Prepare a series of calibration standards of a suitable internal standard (e.g., cholesteryl heptadecanoate) and, if available, a synthesized tricosanyl lignocerate standard at known concentrations.

• GC-FID Instrumentation and Conditions:

  • Use the same GC column and temperature program as for the GC-MS analysis.

  • Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 330°C.

• Quantification:

  • Inject the samples and standards into the GC-FID.

  • Identify the peaks corresponding to the different wax esters based on their retention times (as determined by GC-MS).

  • Construct a calibration curve by plotting the peak area ratio of the standard to the internal standard against the concentration.

  • Calculate the concentration of each wax ester in the sample by comparing its peak area to the calibration curve.

Synthesis of Tricosanyl Lignocerate Analytical Standard

The availability of a pure analytical standard is crucial for unambiguous identification and accurate quantification.

Protocol 5.1: Fischer-Speier Esterification

• Reaction Setup:

  • In a round-bottom flask, combine equimolar amounts of lignoceric acid and tricosanol (e.g., 0.1 mmol each).

  • Add 10 mL of dry toluene as a solvent.

  • Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid (approximately 5 mol%).

• Esterification:

  • Fit the flask with a Dean-Stark apparatus and a condenser.

  • Heat the mixture to reflux. The water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

  • Evaporate the solvent under reduced pressure.

  • Purify the resulting crude wax ester by recrystallization from a suitable solvent (e.g., ethanol (B145695) or acetone) or by silica gel chromatography.

• Characterization:

  • Confirm the identity and purity of the synthesized tricosanyl lignocerate using GC-MS, NMR spectroscopy, and melting point determination.

Data Presentation

Quantitative data from the analysis should be presented in a clear and organized manner.

Table 1: Yields of Fractions from Column Chromatography of Crude Carnauba Wax Extract

Fraction Number	Elution Solvent (Hexane:Diethyl Ether)	Lipid Class	Yield (mg/g of crude extract)	Relative Abundance (%)
1	100:0	Alkanes	450	45.0
2	95:5	Wax Esters	400	40.0
3	80:20	Fatty Alcohols & Sterols	100	10.0
4	0:100	Fatty Acids	50	5.0

Table 2: Hypothetical Composition of the Wax Ester Fraction from Carnauba Wax as Determined by GC-FID

Retention Time (min)	Identified Wax Ester	Carbon Number	Concentration (µg/mg of fraction)	Relative Abundance (%)
35.2	Myricyl cerotate	C56	150	15.0
38.5	Lignoceryl cerotate	C50	250	25.0
42.1	Behenyl lignocerate	C46	300	30.0
45.8	Tricosanyl lignocerate (Hypothetical)	C47	< 1 (Below Limit of Quantification)	< 0.1
...	Other Wax Esters	...	...	...

Visualizations

Diagram 1: Experimental Workflow for the Extraction and Analysis of Tricosanyl Lignocerate

References

• 1. Carnauba wax - Wikipedia [en.wikipedia.org]
• 2. Carnauba Wax Composition and Uses [thoughtco.com]
• 3. CARNAUBA WAX - Ataman Kimya [atamanchemicals.com]
• 4. atamankimya.com [atamankimya.com]
• 5. mdpi.com [mdpi.com]
• 6. labinsights.nl [labinsights.nl]
• 7. agrocera.com.br [agrocera.com.br]
• 8. WO2006082437A1 - Isolation and fractionation of waxes from plants - Google Patents [patents.google.com]
• 9. pixelrauschen.de [pixelrauschen.de]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Purity Tricosanyl Lignocerate Isolation using Solid-Phase Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and efficient solid-phase extraction (SPE) protocol for the purification of Tricosanyl lignocerate, a long-chain wax ester of significant interest in various research and development fields. The described methodology utilizes silica-based SPE cartridges to effectively separate Tricosanyl lignocerate from complex sample matrices, yielding a high-purity fraction suitable for downstream applications. This document provides a comprehensive, step-by-step protocol, expected recovery and purity data, and a visual representation of the experimental workflow to ensure successful implementation.

Introduction

Tricosanyl lignocerate (C47H94O2) is a long-chain wax ester composed of tricosanol and lignoceric acid. As with other wax esters, it plays a role in the protective coatings of plants and the skin of animals. The unique physicochemical properties of long-chain wax esters make them valuable in the pharmaceutical, cosmetic, and nutraceutical industries. Accurate biological and chemical studies of Tricosanyl lignocerate necessitate a highly purified sample, free from interfering lipid species. Solid-phase extraction (SPE) is a highly effective and efficient technique for the selective isolation and purification of specific classes of lipids from complex mixtures.[1] This application note presents a detailed protocol for the purification of Tricosanyl lignocerate using silica (B1680970) gel SPE, a method that has been shown to be effective for the separation of wax esters from other lipids.[1][2]

Experimental Protocol

This protocol is adapted from established methods for the separation of long-chain wax esters from vegetable oils.[2]

2.1. Materials and Reagents

• SPE Cartridge: 1 g Silica Gel SPE Cartridge

• Sample: A crude extract containing Tricosanyl lignocerate, dissolved in a minimal amount of n-hexane.

• Reagents:

  • n-Hexane (HPLC grade)

  • Ethyl Acetate (B1210297) (HPLC grade)

  • Nitrogen gas (high purity)

• Equipment:

  • SPE manifold

  • Collection vials

  • Vortex mixer

  • Solvent evaporator (e.g., rotary evaporator or nitrogen blow-down system)

  • Analytical balance

  • Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS) for purity analysis.

2.2. SPE Protocol

• Cartridge Conditioning:

  • Place the 1 g silica gel SPE cartridge on the SPE manifold.

  • Condition the cartridge by passing 5 mL of a n-hexane:ethyl acetate (95:5, v/v) solution through the sorbent bed.[2]

  • Ensure the sorbent bed does not go dry before sample loading.

• Sample Loading:

  • Accurately weigh approximately 50 mg of the crude extract containing Tricosanyl lignocerate.

  • Dissolve the sample in 1 mL of n-hexane.

  • Load the dissolved sample onto the conditioned SPE cartridge.

  • Allow the sample to percolate through the sorbent bed at a flow rate of approximately 1 drop per second.[2]

• Washing (Optional):

  • For samples with a high content of non-polar interfering compounds (e.g., alkanes), a wash step with 5 mL of n-hexane can be performed to elute these compounds while retaining the wax esters.

• Elution:

  • Place a clean collection vial under the cartridge outlet.

  • Elute the Tricosanyl lignocerate from the cartridge by passing 15 mL of n-hexane:ethyl acetate (95:5, v/v) through the sorbent.[2]

  • Collect the entire eluate.

• Solvent Evaporation and Sample Reconstitution:

  • Evaporate the solvent from the collected eluate under a gentle stream of nitrogen gas or using a rotary evaporator.

  • Reconstitute the purified Tricosanyl lignocerate in a suitable solvent (e.g., chloroform (B151607) or hexane) for downstream analysis or use.

Data Presentation

The following table summarizes representative quantitative data for the purification of long-chain wax esters using a silica-based SPE protocol. The purity of the collected fraction should be assessed by a suitable analytical technique such as GC-FID or GC-MS.

Parameter	Result	Analytical Method
Starting Sample Mass	50.0 mg	Analytical Balance
Purified Tricosanyl Lignocerate Mass	42.5 mg	Analytical Balance
Recovery Rate	85.0%	Gravimetric
Purity of Eluted Fraction	>95%	GC-FID

Note: Recovery rates for similar long-chain wax esters using silica SPE have been reported in the range of 79.95% to 94.03%.[2] The actual recovery and purity will depend on the specific sample matrix and the concentration of Tricosanyl lignocerate.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the solid-phase extraction protocol for the purification of Tricosanyl lignocerate.

Caption: Experimental workflow for the purification of Tricosanyl lignocerate using SPE.

Conclusion

The solid-phase extraction protocol outlined in this application note provides a simple, rapid, and effective method for the high-purity isolation of Tricosanyl lignocerate from complex lipid mixtures. The use of a silica-based sorbent and an optimized solvent system ensures selective elution of the target wax ester, leading to high recovery and purity. This method is well-suited for researchers and scientists in various fields requiring purified Tricosanyl lignocerate for their studies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Note: Synthesis and Characterization of Tricosanyl Lignocerate for Use as a Research Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate is a long-chain wax ester composed of tricosanol (a 23-carbon fatty alcohol) and lignoceric acid (a 24-carbon saturated fatty acid). As a high-purity, well-characterized compound, it serves as an essential research standard in various scientific disciplines. Its primary applications are in the fields of lipidomics, metabolic research, and as a quality control standard for analytical methodologies. In lipidomics, it is used as an internal standard for the quantification of other long-chain wax esters in complex biological samples. Researchers studying metabolic disorders, particularly those involving peroxisomal metabolism, utilize tricosanyl lignocerate to understand the pathways of very-long-chain fatty acid metabolism. Furthermore, its defined structure and physicochemical properties make it an ideal compound for the validation and calibration of analytical instruments such as gas chromatographs and mass spectrometers.

Synthesis of Tricosanyl Lignocerate

The synthesis of tricosanyl lignocerate is achieved through the acid-catalyzed esterification of lignoceric acid with tricosanol. This reaction, a classic Fischer esterification, involves the removal of water to drive the reaction to completion.

Experimental Protocol: Acid-Catalyzed Esterification

Materials:

• Lignoceric acid (≥99% purity)

• Tricosanol (≥99% purity)

• Toluene (B28343), anhydrous

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hexane (B92381), HPLC grade

• Ethyl acetate (B1210297), HPLC grade

Equipment:

• Round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Silica (B1680970) gel (60 Å, 230-400 mesh)

• Thin-layer chromatography (TLC) plates (silica gel)

Procedure:

• To a round-bottom flask, add lignoceric acid (1.0 eq), tricosanol (1.1 eq), and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Add a sufficient volume of anhydrous toluene to dissolve the reactants upon heating.

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the reaction mixture to reflux with vigorous stirring. Water will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane:ethyl acetate (95:5, v/v) mobile phase. The reaction is complete when the starting materials are no longer visible by TLC.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude tricosanyl lignocerate.

Purification of Tricosanyl Lignocerate

The crude product is purified by silica gel column chromatography followed by recrystallization to achieve high purity.

Experimental Protocol: Purification

Column Chromatography:

• Prepare a silica gel slurry in hexane and pack a glass column.

• Dissolve the crude tricosanyl lignocerate in a minimal amount of warm hexane.

• Load the sample onto the packed silica gel column.

• Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and gradually increasing the polarity.

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent.

Recrystallization:

• Dissolve the purified tricosanyl lignocerate from the column chromatography step in a minimal amount of hot acetone (B3395972) or ethanol.

• Allow the solution to cool slowly to room temperature, then place it in a refrigerator to facilitate crystal formation.

• Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

• Dry the crystals under vacuum to obtain pure tricosanyl lignocerate.

Characterization of Tricosanyl Lignocerate

The purity and identity of the synthesized tricosanyl lignocerate should be confirmed using various analytical techniques.

Analytical Methods

• Thin-Layer Chromatography (TLC): A quick method to assess the purity of the product and monitor the progress of the purification.

• Gas Chromatography-Mass Spectrometry (GC-MS): High-temperature GC-MS is used to determine the purity of the final product and confirm its molecular weight.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm the chemical structure of the ester.

• Infrared (IR) Spectroscopy: To confirm the presence of the ester functional group.

• Melting Point Analysis: To determine the melting point of the synthesized compound, which is a key indicator of purity.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and characterization of tricosanyl lignocerate.

Table 1: Synthesis and Physicochemical Properties

Parameter	Value
Synthesis
Reactant: Lignoceric Acid (MW)	368.64 g/mol
Reactant: Tricosanol (MW)	340.64 g/mol
Product: Tricosanyl Lignocerate (MW)	691.28 g/mol
Typical Reaction Yield (after purification)	85-95%
Physicochemical Properties
Appearance	White, waxy solid
Melting Point	~80-85 °C (estimated based on similar wax esters)
Solubility	Soluble in hot nonpolar organic solvents (e.g., hexane, toluene), sparingly soluble in polar solvents.

Table 2: Analytical Characterization Data

Analytical Technique	Expected Results
TLC
Mobile Phase	Hexane:Ethyl Acetate (95:5)
Expected Rf	~0.7
High-Temperature GC-MS
Column	High-temperature, non-polar capillary column (e.g., DB-1HT)
Temperature Program	Initial temp: 150°C, ramp to 380°C at 10°C/min, hold for 10 min
Expected Retention Time	Dependent on the specific column and conditions, but will be at a high temperature.
Mass Spectrum (EI)	Molecular ion (M+) at m/z 691.3, characteristic fragment ions for the lignoceric acid and tricosanol moieties.
¹H NMR (CDCl₃, 400 MHz)
δ (ppm)	~4.05 (t, 2H, -O-CH₂-), ~2.28 (t, 2H, -C(=O)-CH₂-), ~1.62 (m, 4H), ~1.25 (s, broad, ~80H, -(CH₂)n-), ~0.88 (t, 6H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)
δ (ppm)	~174.0 (C=O), ~64.5 (-O-CH₂-), ~34.5, ~32.0, ~29.7 (multiple), ~29.4, ~29.2, ~28.8, ~26.0, ~25.1, ~22.8, ~14.2 (-CH₃)
IR (KBr)
ν (cm⁻¹)	~2918, 2849 (C-H stretch), ~1735 (C=O ester stretch), ~1465 (C-H bend), ~1175 (C-O stretch)

Visualizations

References

• 1. benchchem.com [benchchem.com]

Application Note: Mass Spectrometry Fragmentation Analysis of Tricosanyl Lignocerate

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and data interpretation guide for the analysis of Tricosanyl lignocerate using mass spectrometry. It outlines the expected fragmentation patterns and provides a standard operating procedure for sample analysis.

Introduction

Tricosanyl lignocerate is a long-chain wax ester, formed from the esterification of lignoceric acid (a saturated 24-carbon fatty acid) and 1-tricosanol (B1205550) (a saturated 23-carbon fatty alcohol). Wax esters are a class of neutral lipids that are important components in various biological systems and have applications in the pharmaceutical and cosmetic industries. Understanding the fragmentation pattern of Tricosanyl lignocerate is crucial for its accurate identification and quantification in complex matrices. This application note details the characteristic fragmentation of Tricosanyl lignocerate observed under mass spectrometry and provides a generalized experimental protocol for its analysis.

Chemical Structure and Molecular Weight

• Lignoceric Acid: C₂₄H₄₈O₂ (Molecular Weight: 368.64 g/mol )[1][2][3][4]

• 1-Tricosanol: C₂₃H₄₈O (Molecular Weight: 340.63 g/mol )[5][6][7]

• Tricosanyl Lignocerate: C₄₇H₉₄O₂

  • Molecular Weight: (368.64 + 340.63) - 18.02 (H₂O) = 709.25 g/mol (Monoisotopic Mass: 708.73 g/mol )

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of wax esters in mass spectrometry is well-characterized and primarily occurs at the ester linkage. For Tricosanyl lignocerate, the principal fragments arise from the cleavage of the C-O bond of the ester. Depending on the ionization technique, either the fatty acid or the fatty alcohol moiety can retain the positive charge.

Under typical Electron Ionization (EI) or Electrospray Ionization (ESI) conditions, the following key fragments are expected:

• Acylium ion of lignoceric acid: This is a very common and often abundant fragment for wax esters.

• Fragment corresponding to the tricosanyl alkyl chain: This fragment arises from the alcohol portion of the ester.

• Protonated lignoceric acid: This fragment is more commonly observed with softer ionization techniques like ESI.

Quantitative Data Summary

The expected major fragments for Tricosanyl lignocerate are summarized in the table below. The mass-to-charge ratio (m/z) for each fragment is provided.

Fragment Name	Chemical Formula	Calculated m/z	Description
Lignoceric acid acylium ion	[C₂₄H₄₇O]⁺	351.36	Formed by the cleavage of the ester bond, with the charge on the acid moiety.
Tricosanyl cation	[C₂₃H₄₇]⁺	323.37	Formed by the cleavage of the ester bond, with the charge on the alcohol moiety.
Protonated Lignoceric acid	[C₂₄H₄₈O₂ + H]⁺	369.37	Often observed in ESI, representing the intact fatty acid.
Tricosene	[C₂₃H₄₆]⁺	322.36	Formed by the loss of lignoceric acid from the molecular ion.

Experimental Protocol: GC-MS Analysis

This protocol provides a general procedure for the analysis of Tricosanyl lignocerate using Gas Chromatography-Mass Spectrometry (GC-MS).

5.1. Sample Preparation

• Dissolve the Tricosanyl lignocerate sample in a suitable organic solvent (e.g., hexane, chloroform, or toluene) to a final concentration of approximately 1 mg/mL.

• If the sample is in a complex matrix, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to isolate the wax ester fraction.

5.2. Instrumentation

• Gas Chromatograph: Agilent 8890 GC system (or equivalent).

• Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS (or equivalent).

• Column: A high-temperature, non-polar capillary column is recommended, such as a DB-1ht or equivalent (e.g., 30 m x 0.25 mm i.d., 0.1 µm film thickness).

5.3. GC-MS Conditions

Parameter	Value
Injector Temperature	320°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature of 150°C, hold for 2 min, ramp at 10°C/min to 340°C, and hold for 10 min.
Transfer Line Temp.	330°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 50-800

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathway of Tricosanyl lignocerate.

Figure 1: Proposed Mass Spectrometry Fragmentation of Tricosanyl Lignocerate

Logical Workflow for Analysis

The logical workflow for the identification of Tricosanyl lignocerate is depicted below.

Figure 2: Analytical Workflow

References

• 1. scbt.com [scbt.com]
• 2. LIGNOCERIC ACID | 557-59-5 [chemicalbook.com]
• 3. Lignoceric Acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 4. Lignoceric acid = 99 GC 557-59-5 [sigmaaldrich.com]
• 5. 1-Tricosanol | C23H48O | CID 18431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Tricosanol | CymitQuimica [cymitquimica.com]
• 7. 1-Tricosanol [webbook.nist.gov]

Application Note: Analysis of Tricosanyl Lignocerate by Reversed-Phase High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate is a long-chain wax ester, a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol. These molecules are prevalent in nature, serving various biological roles, from energy storage to forming protective barriers. In pharmaceutical and industrial applications, the purity and composition of wax esters are critical quality attributes. This application note details a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the separation and analysis of Tricosanyl lignocerate.

The primary challenge in the analysis of very long-chain wax esters is their limited solubility in common HPLC mobile phases. This protocol is adapted from established methods for the analysis of commercial waxes containing esters of similar or greater chain lengths, ensuring its suitability for Tricosanyl lignocerate.

Chromatographic Separation

The separation of Tricosanyl lignocerate is achieved using a C30 stationary phase, which provides the necessary hydrophobicity for retaining and resolving very long-chain molecules. A gradient elution with a mobile phase consisting of methanol (B129727) and chloroform (B151607) allows for the effective separation of the wax ester from other components. Detection is performed using an Evaporative Light Scattering Detector (ELSD), which is well-suited for non-UV absorbing compounds like wax esters, and can be coupled with Mass Spectrometry (MS) for structural confirmation.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C30 Reverse Phase, 5 µm, 4.6 x 150 mm
Mobile Phase A	Methanol
Mobile Phase B	Chloroform
Gradient	0-100% B over 40 minutes, hold at 100% B for 10 minutes, return to 0% B over 1 minute, and equilibrate for 9 minutes.
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	20 µL
Detector	Evaporative Light Scattering Detector (ELSD)
ELSD Nebulizer Temp	40°C
ELSD Evaporator Temp	60°C
ELSD Gas Flow	1.5 SLM (Nitrogen)

Experimental Protocol

This section provides a detailed step-by-step procedure for the analysis of Tricosanyl lignocerate.

Materials and Reagents

• Tricosanyl lignocerate standard (or sample containing it)

• HPLC-grade Methanol

• HPLC-grade Chloroform

• Sample vials with septa

Sample Preparation

• Accurately weigh 10 mg of the Tricosanyl lignocerate sample.

• Dissolve the sample in 1 mL of a 1:1 (v/v) mixture of chloroform and methanol. Gentle warming and sonication may be required to aid dissolution.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC System Setup and Operation

• Set up the HPLC system according to the parameters outlined in Table 1.

• Purge the system with the initial mobile phase composition (100% Methanol) to remove any air bubbles.

• Equilibrate the column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 20 µL of the prepared sample.

• Run the gradient program as specified in Table 1.

• Monitor the chromatogram for the elution of Tricosanyl lignocerate.

Data Analysis

• Identify the peak corresponding to Tricosanyl lignocerate based on its retention time. If a standard is available, compare the retention times.

• Integrate the peak area to determine the quantity of Tricosanyl lignocerate. For quantitative analysis, a calibration curve should be prepared using standards of known concentrations.

Quantitative Data

The following table presents representative data for the separation of a mixture of wax esters, illustrating the elution order based on their Equivalent Carbon Number (ECN). The ECN is calculated as the total number of carbon atoms in the fatty acid and fatty alcohol moieties. Tricosanyl lignocerate has an ECN of 47 (C23 alcohol + C24 acid).

Table 2: Representative Retention Times of Wax Esters

Wax Ester	Equivalent Carbon Number (ECN)	Expected Retention Time (min)
Myristyl Myristate	28	~15-20
Palmityl Palmitate	32	~20-25
Stearyl Stearate	36	~25-30
Arachidyl Arachidate	40	~30-35
Tricosanyl Lignocerate	47	~35-40
Montanyl Montanate	56	~40-45

Note: The expected retention times are estimates and may vary depending on the specific HPLC system and column used. A standard should be run for accurate identification.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical components.

Caption: Experimental workflow for the RP-HPLC analysis of Tricosanyl lignocerate.

Caption: Logical relationship of the analytical components in the HPLC system.

Conclusion

This application note provides a comprehensive and detailed protocol for the successful separation and analysis of Tricosanyl lignocerate using Reversed-Phase High-Performance Liquid Chromatography. The use of a C30 column and a methanol/chloroform gradient is effective for resolving this very long-chain wax ester. The provided method is robust and can be adapted for the analysis of other long-chain wax esters in various matrices, making it a valuable tool for quality control and research in the pharmaceutical and chemical industries.

Application Notes & Protocols: Derivatization of Tricosanyl Lignocerate for Improved Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricosanyl lignocerate (C47H94O2) is a very-long-chain wax ester composed of tricosanol (a C23 alcohol) and lignoceric acid (a C24 fatty acid). Due to its high molecular weight and low volatility, direct analysis by conventional gas chromatography (GC) is challenging. Derivatization is a crucial step to enhance its volatility and improve chromatographic performance, enabling accurate quantification and identification. This document provides detailed application notes and protocols for the derivatization of tricosanyl lignocerate for GC analysis, targeting researchers and professionals in drug development and related scientific fields. Two primary derivatization techniques are discussed: transesterification to form fatty acid methyl esters (FAMEs) and silylation. High-temperature gas chromatography (HTGC) is essential for the analysis of these large molecules.[1]

Principle of Derivatization

The primary goal of derivatization in this context is to convert the high-boiling point wax ester into more volatile derivatives suitable for GC analysis.[2] This is typically achieved by cleaving the ester bond and modifying the resulting fatty acid and alcohol moieties.

• Transesterification: This method involves the exchange of the tricosanol group in the wax ester with a smaller alcohol, typically methanol (B129727), in the presence of an acidic or basic catalyst. This reaction yields lignoceric acid methyl ester (the FAME) and tricosanol. The resulting FAME is significantly more volatile than the parent wax ester. Common catalysts include boron trifluoride-methanol (BF3-methanol) or acetyl chloride in methanol.[2]

• Silylation: This technique introduces a trimethylsilyl (B98337) (TMS) group to any functional groups with active hydrogens, such as the hydroxyl group of the alcohol formed after hydrolysis of the wax ester. While silylation can be used, transesterification is more common for initial analysis of the fatty acid component. For intact wax ester analysis, which is more challenging, derivatization is often avoided in favor of high-temperature GC methods.

Experimental Protocols

Protocol 1: Transesterification using Boron Trifluoride-Methanol (BF3-Methanol)

This protocol describes the conversion of tricosanyl lignocerate to its corresponding fatty acid methyl ester (lignoceric acid methyl ester) for GC analysis.

Materials:

• Tricosanyl lignocerate sample

• 14% Boron trifluoride in methanol (BF3-methanol)

• Hexane (B92381) (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Pipettes

Procedure:

• Sample Preparation: Accurately weigh approximately 1-5 mg of the tricosanyl lignocerate sample into a reaction vial.

• Reagent Addition: Add 1 mL of 14% BF3-methanol solution to the vial.

• Reaction: Securely cap the vial and heat at 60°C for 30 minutes in a heating block or water bath. Periodically vortex the mixture to ensure homogeneity.

• Extraction: Cool the vial to room temperature. Add 1 mL of hexane and 0.5 mL of saturated NaCl solution.

• Phase Separation: Vortex the mixture vigorously for 1 minute and then allow the layers to separate. The upper hexane layer contains the fatty acid methyl esters.

• Drying: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 2: High-Temperature Gas Chromatography (HTGC) Analysis

This protocol outlines the instrumental conditions for the analysis of the derivatized tricosanyl lignocerate.

Instrumentation:

• Gas chromatograph equipped with a high-temperature capillary column and a flame ionization detector (FID) or mass spectrometer (MS).

• Column: A high-temperature, non-polar capillary column, such as a DB-1HT or equivalent (e.g., 30 m x 0.25 mm i.d., 0.1 µm film thickness), is recommended.[3]

• Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

GC Conditions:

• Injector Temperature: 340°C

• Detector Temperature (FID or MS Transfer Line): 350°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 340°C

  • Hold at 340°C for 15 minutes

• Injection Volume: 1 µL

• Injection Mode: Splitless

Data Presentation

Due to the limited availability of specific quantitative data for the derivatization of tricosanyl lignocerate, the following table presents illustrative data for the closely related and well-characterized very-long-chain wax ester, behenyl behenate (B1239552) (C44H88O2). These values can be considered representative for optimizing the analysis of tricosanyl lignocerate.

Parameter	Transesterification (BF3-Methanol)	Silylation (BSTFA)	Direct HTGC (Intact)
Analyte	Lignoceric Acid Methyl Ester	Silylated Tricosanol	Tricosanyl Lignocerate
Typical Retention Time (min)	~ 25-30	~ 20-25	> 40
Derivatization Yield (%)	> 95%	> 90%	N/A
Limit of Detection (LOD)	Low ng range	Low ng range	Mid-high ng range
Limit of Quantitation (LOQ)	Low-mid ng range	Low-mid ng range	High ng range
Key Advantages	Robust, well-established method	Good for alcohol component analysis	Analyzes intact molecule, no degradation
Key Disadvantages	Indirect analysis of the wax ester	Moisture sensitive	Requires specialized HTGC, lower sensitivity

Note: The retention times are estimates and will vary depending on the specific GC column, temperature program, and carrier gas flow rate used.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Derivatization and GC Analysis

Caption: Workflow for GC analysis of tricosanyl lignocerate.

Diagram 2: Chemical Reaction of Transesterification

Caption: Transesterification of tricosanyl lignocerate.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Quantitative Analysis of Tricosanyl Lignocerate in Complex Mixtures: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate (C23H47-O-CO-C23H47) is a long-chain wax ester composed of tricosanol and lignoceric acid. As a component of various natural waxes and a potential ingredient in cosmetic and pharmaceutical formulations, accurate quantification of Tricosanyl lignocerate in complex matrices is crucial for quality control, formulation development, and scientific research. This document provides detailed application notes and protocols for the quantitative analysis of Tricosanyl lignocerate using modern analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

The quantitative analysis of Tricosanyl lignocerate can be approached in two primary ways:

• Direct Analysis of the Intact Wax Ester: This approach involves the separation and detection of the entire Tricosanyl lignocerate molecule. High-temperature GC-MS and LC-MS/MS are suitable for this purpose. Direct analysis provides the most accurate quantification of the intact ester.

• Indirect Analysis via Saponification: This method involves the hydrolysis (saponification) of the wax ester into its constituent fatty acid (lignoceric acid) and fatty alcohol (tricosanol). These components are then derivatized and analyzed, typically by GC-MS. The quantity of the original wax ester is then calculated based on the amounts of its constituents. This method is useful when standards for the intact wax ester are unavailable or when dealing with very complex mixtures where direct analysis is challenging.

Data Presentation: Quantitative Data Summary

While specific quantitative data for Tricosanyl lignocerate in various complex mixtures is not extensively published in readily available literature, the following table outlines the expected range of total wax esters in common matrices where Tricosanyl lignocerate may be present. Researchers should use the protocols provided herein to generate specific quantitative data for Tricosanyl lignocerate in their samples of interest.

Sample Matrix	Typical Total Wax Ester Content (%)	Analytical Method	Reference
Carnauba Wax	80 - 85	GC-MS, LC-MS	General Literature
Beeswax	20 - 30	GC-MS, LC-MS	General Literature
Plant Leaf Waxes	Variable (5 - 20 of total wax)	GC-MS	General Literature
Cosmetic Creams	Formulation Dependent	LC-MS/MS	Industry Standards
Biological Tissues	Low (µg/g to mg/g)	LC-MS/MS	[1]

Note: The concentration of a specific wax ester like Tricosanyl lignocerate within the total wax ester fraction will vary significantly depending on the source and processing of the material.

Experimental Protocols

Protocol 1: Extraction of Wax Esters from Plant Leaves

This protocol describes the extraction of epicuticular waxes from plant leaves using a solvent immersion method.

Materials:

• Fresh plant leaves

• n-Hexane (HPLC grade)

• Chloroform (HPLC grade)

• Glass beakers

• Forceps

• Scintillation vials

• Rotary evaporator or nitrogen stream evaporator

• Analytical balance

Procedure:

• Sample Collection: Collect fresh, undamaged leaves. If not processed immediately, store at 4°C for no longer than 24 hours.

• Surface Area Measurement (Optional): If quantification per unit area is required, scan or photograph the leaves on a scaled background to determine the surface area using image analysis software.

• Wax Extraction:

  • For a rapid extraction of surface waxes, briefly immerse the leaves (e.g., 10-20 seconds) in a beaker containing n-hexane or chloroform. Agitate gently with forceps.

  • For a more exhaustive extraction of total cuticular waxes, longer immersion times or Soxhlet extraction may be employed.

• Solvent Collection: Carefully remove the leaves from the solvent. The solvent now contains the extracted waxes.

• Solvent Evaporation: Transfer the solvent to a pre-weighed scintillation vial and evaporate to dryness using a rotary evaporator or a gentle stream of nitrogen.

• Quantification of Total Wax: Once the solvent is completely evaporated, weigh the vial containing the dried wax residue. The difference in weight represents the total wax extracted.

• Sample Storage: Store the extracted wax at -20°C until further analysis.

Protocol 2: Direct Quantitative Analysis of Intact Tricosanyl Lignocerate by High-Temperature GC-MS

This protocol is suitable for the direct analysis of high molecular weight wax esters.

Instrumentation:

• Gas Chromatograph with a high-temperature programmed temperature vaporization (PTV) injector

• Mass Spectrometer (Single Quadrupole or Triple Quadrupole)

• High-temperature capillary column (e.g., DB-5ht, 30 m x 0.25 mm, 0.1 µm film thickness)

GC-MS Conditions:

• Injector Temperature: 50°C (hold for 0.1 min) then ramp to 380°C at 200°C/min (hold for 10 min)

• Oven Temperature Program: 80°C (hold for 1 min), ramp to 380°C at 15°C/min (hold for 15 min)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-1000

Procedure:

• Sample Preparation: Dissolve the extracted wax sample in a suitable solvent (e.g., chloroform, toluene) to a final concentration of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards of a certified Tricosanyl lignocerate standard in the same solvent, covering the expected concentration range in the samples.

• Injection: Inject 1 µL of the sample or standard into the GC-MS.

• Data Analysis:

  • Identify the peak corresponding to Tricosanyl lignocerate based on its retention time and mass spectrum.

  • The EI mass spectrum of a long-chain saturated wax ester will typically show a weak or absent molecular ion (M+). Characteristic fragment ions include the acylium ion [RCO]+ from the fatty acid moiety and ions related to the fatty alcohol moiety.

  • For quantification, use a prominent and specific ion in the mass spectrum. Create a calibration curve by plotting the peak area of this ion against the concentration of the Tricosanyl lignocerate standards.

  • Calculate the concentration of Tricosanyl lignocerate in the samples using the calibration curve.

Protocol 3: Quantitative Analysis of Intact Tricosanyl Lignocerate by LC-MS/MS

This protocol is advantageous for the analysis of complex mixtures and thermally labile compounds without derivatization.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple Quadrupole Mass Spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source

LC-MS/MS Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 2.7 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20 v/v) with 0.1% formic acid

• Gradient: Start with a high percentage of mobile phase A, and gradually increase the percentage of mobile phase B to elute the nonpolar wax esters. A typical gradient might be: 0-2 min, 5% B; 2-20 min, ramp to 95% B; 20-25 min, hold at 95% B; 25-26 min, return to 5% B; 26-30 min, re-equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Ion Source: APCI or ESI in positive ion mode

• Detection Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM)

Procedure:

• Sample Preparation: Dissolve the extracted wax sample in a suitable solvent compatible with the mobile phase (e.g., isopropanol, chloroform/methanol mixture) to a final concentration of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards of a certified Tricosanyl lignocerate standard in the same solvent.

• MRM Transition Optimization: Infuse a standard solution of Tricosanyl lignocerate into the mass spectrometer to determine the precursor ion (e.g., [M+H]+ or [M+NH4]+) and optimize the collision energy to identify the most abundant and stable product ions.

• Injection: Inject a defined volume (e.g., 5 µL) of the sample or standard into the LC-MS/MS system.

• Data Analysis:

  • Create a calibration curve by plotting the peak area of the selected MRM transition against the concentration of the Tricosanyl lignocerate standards.

  • Quantify Tricosanyl lignocerate in the samples by comparing their peak areas to the calibration curve.

Protocol 4: Indirect Quantification via Saponification and GC-MS Analysis

This protocol describes the hydrolysis of wax esters and subsequent analysis of the resulting fatty acid methyl esters (FAMEs) and fatty alcohols.

Materials:

• Extracted wax sample

• 1 M Ethanolic NaOH or KOH

• 6 M HCl

• Heptane (B126788) or Hexane (B92381)

• BF3-Methanol or HCl-Methanol (for esterification)

• BSTFA + 1% TMCS (for silylation)

• GC-MS system

Procedure:

• Saponification:

  • Dissolve a known amount of the extracted wax (e.g., 10-20 mg) in 2 mL of 1 M ethanolic NaOH in a screw-capped vial.

  • Heat the mixture at 90°C for 1-2 hours.

  • Cool the reaction mixture and add 2 mL of water.

  • Acidify the solution to pH 1-2 with 6 M HCl to protonate the fatty acids.

• Extraction of Fatty Acids and Alcohols:

  • Extract the fatty acids and fatty alcohols from the acidified solution with three portions of 5 mL of heptane or hexane.

  • Combine the organic layers and wash with water until neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Evaporate the solvent to obtain the mixture of free fatty acids and fatty alcohols.

• Derivatization:

  • Fatty Acids (Esterification): To the dried extract, add 1 mL of BF3-Methanol and heat at 60°C for 10 minutes. Cool, add 1 mL of water and 2 mL of hexane, vortex, and collect the upper hexane layer containing the FAMEs.

  • Fatty Alcohols (Silylation): To a separate aliquot of the dried extract, add 100 µL of a silylation agent (e.g., BSTFA + 1% TMCS) and heat at 70°C for 30 minutes.

• GC-MS Analysis:

  • Analyze the derivatized samples (FAMEs and silylated alcohols) by GC-MS using a standard nonpolar capillary column.

  • Identify lignoceric acid methyl ester and silylated tricosanol based on their retention times and mass spectra by comparing with authentic standards. The NIST WebBook provides a reference mass spectrum for methyl lignocerate (under the name Tetracosanoic acid, methyl ester).

• Quantification:

  • Create calibration curves for methyl lignocerate and silylated tricosanol using certified standards.

  • Quantify the amount of lignoceric acid and tricosanol in the sample.

  • Calculate the original amount of Tricosanyl lignocerate based on the molar equivalents of the fatty acid and fatty alcohol.

Mandatory Visualizations

Experimental Workflow for Tricosanyl Lignocerate Analysis

Caption: General experimental workflow for the quantitative analysis of Tricosanyl lignocerate.

GC-MS Electron Ionization (EI) Fragmentation of Tricosanyl Lignocerate

Caption: Predicted GC-MS (EI) fragmentation pathway of Tricosanyl lignocerate.

LC-MS/MS Fragmentation (Collision-Induced Dissociation) of Tricosanyl Lignocerate

References

• 1. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Notes and Protocols: The Study of Tricosanyl Lignocerate in Insect Chemical Ecology

A Review of Current Research and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insect chemical ecology is a field dedicated to understanding the chemical language that governs interactions between insects and their environment, including communication with conspecifics, predators, and host plants. A key area of this research focuses on cuticular hydrocarbons (CHCs), a complex mixture of lipids covering an insect's exoskeleton. These compounds are crucial for preventing desiccation and also serve as a rich vocabulary of chemical signals mediating behaviors such as mate recognition, species identification, and social organization.[1][2][3][4]

Among the diverse classes of cuticular lipids are wax esters, which are esters of long-chain fatty acids and long-chain fatty alcohols.[5][6] Tricosanyl lignocerate, a wax ester with the chemical formula C47H94O2, is formed from tricosanol (a 23-carbon alcohol) and lignoceric acid (a 24-carbon fatty acid). While the roles of many hydrocarbons and other lipids in insect chemical communication have been extensively studied, specific research focusing on the behavioral effects and signaling pathways of very long-chain wax esters like tricosanyl lignocerate is still an emerging area.

These application notes provide an overview of the current understanding of wax esters in insect chemical ecology and detail the established protocols for their extraction and analysis. Due to a lack of specific studies on tricosanyl lignocerate, the methodologies presented are based on general procedures for long-chain cuticular lipids, which would be applicable to the study of this specific compound.

The Role of Wax Esters in Insect Chemical Ecology

Wax esters are significant components of the surface lipids of many terrestrial arthropods, contributing to the waterproofing of the cuticle.[5][6] The physical properties of these waxes, such as their melting point, are critical to this function. Saturated wax esters with long carbon chains, like tricosanyl lignocerate, are typically solid at physiological temperatures, providing a robust barrier against water loss.[5][7]

Beyond their protective role, cuticular lipids, including wax esters, are integral to chemical communication.[1][4] They can convey information about an individual's species, sex, age, and reproductive status.[4] In social insects, the complex blend of cuticular lipids forms a "colony odor" that allows for nestmate recognition.[8][9] While specific behavioral studies on tricosanyl lignocerate are not currently available in the scientific literature, its presence as a component of the cuticular wax blend would contribute to the overall chemical profile of an insect, and thus, could play a role in these communication processes. Future research may elucidate more specific functions.

Data Presentation

As there is currently no published quantitative data specifically on tricosanyl lignocerate in the cuticular lipids of any insect species, the following table is a template that researchers can use to structure their data upon successful identification and quantification of this compound.

Table 1: Quantification of Tricosanyl Lignocerate in Insect Cuticular Extracts

Insect Species	Sex	Age/Life Stage	Mean Amount (ng/individual) ± SD	Relative Abundance (%) ± SD
Species A	Male	Adult (3 days)	Data	Data
Species A	Female	Adult (3 days)	Data	Data
Species B	Worker	Forager	Data	Data
Species B	Queen	Reproductive	Data	Data

Experimental Protocols

The following protocols are adapted from established methods for the extraction and analysis of insect cuticular hydrocarbons and other long-chain lipids. These methods are suitable for the investigation of tricosanyl lignocerate.

Protocol 1: Extraction of Cuticular Lipids

This protocol describes a standard solvent extraction method for obtaining cuticular lipids from insect specimens.

Materials:

• Insect specimens

• Glass vials (2-4 mL) with polytetrafluoroethylene (PTFE)-lined caps

• Hexane (B92381) or Pentane (analytical grade)

• Micropipettes

• Vortex mixer (optional)

• Nitrogen gas stream evaporator

Procedure:

• Place a single insect (or a known number of smaller insects) into a clean glass vial.

• Add a precise volume of hexane (e.g., 500 µL) to the vial, ensuring the insect is fully submerged.

• Incubate the vial for 5-10 minutes at room temperature. Gentle agitation (e.g., brief vortexing) can aid extraction, but prolonged or vigorous agitation may rupture cells and release internal lipids.

• Carefully remove the insect from the vial using clean forceps.

• The resulting solvent now contains the cuticular lipids. This extract can be analyzed directly or concentrated for higher sensitivity.

• To concentrate the sample, evaporate the solvent under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a smaller, known volume of hexane (e.g., 50 µL) for analysis.

Protocol 2: Analysis of Tricosanyl Lignocerate by High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS)

Due to its high molecular weight and low volatility, tricosanyl lignocerate requires analysis by high-temperature gas chromatography.

Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a high-temperature column (e.g., DB-5HT, 15-30 m length, 0.25 mm internal diameter, 0.1 µm film thickness).

• Mass Spectrometer: Capable of electron ionization (EI).

• Injection Mode: Splitless or cool on-column injection is recommended for trace analysis.

• Injector Temperature: 320°C (for splitless).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp 1: Increase to 350°C at a rate of 10°C/minute.

  • Hold at 350°C for 10-15 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• MS Transfer Line Temperature: 350°C.

• MS Ion Source Temperature: 230°C.

• Mass Range: m/z 50-800.

Procedure:

• Inject 1-2 µL of the reconstituted lipid extract into the GC-MS.

• Acquire the data over the full temperature program.

• Identify tricosanyl lignocerate based on its retention time and mass spectrum. The mass spectrum should show characteristic fragments of the lignoceric acid and tricosanol moieties.

• Quantify the compound by comparing the peak area to that of an internal or external standard of a known concentration.

Visualizations

Diagram 1: General Workflow for Investigating Tricosanyl Lignocerate

References

• 1. Uncovering variation in social insect communication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. onesearch.wesleyan.edu [onesearch.wesleyan.edu]
• 9. bio.kuleuven.be [bio.kuleuven.be]

Application Notes and Protocols for Very Long-Chain Wax Esters in Biofuel Research

A Focus on Tricosanyl Lignocerate and Related Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosanyl lignocerate is a very long-chain wax ester composed of tricosanol (a C23 alcohol) and lignoceric acid (a C24:0 fatty acid). While direct research on the application of Tricosanyl lignocerate in biofuel production is not currently available in published literature, there is growing interest in the potential of very long-chain fatty acids (VLCFAs) and their derivatives as feedstocks for biofuels.[1][2] This document provides an overview of the potential applications, relevant experimental protocols, and current research landscape for very long-chain wax esters, using Tricosanyl lignocerate as a focal point for discussion.

The information presented herein is extrapolated from research on similar long-chain wax esters and VLCFAs. These compounds are found in various natural sources, such as plant cuticular waxes and as byproducts of lignin (B12514952) production.[3][4] Their high energy density and hydrophobicity make them theoretically attractive candidates for conversion into energy-dense biofuels, such as biodiesel and sustainable aviation fuel.

Potential Applications in Biofuel Research

The primary application of very long-chain wax esters like Tricosanyl lignocerate in biofuel research is as a precursor for the production of Fatty Acid Methyl Esters (FAMEs), the primary component of biodiesel, and other long-chain hydrocarbons suitable for jet fuel.

• Biodiesel Production: Through transesterification, wax esters can be converted into FAMEs and long-chain fatty alcohols. The resulting FAME from the lignocerate portion would be methyl lignocerate.

• Sustainable Aviation Fuel (SAF): The long carbon chains of both the fatty acid and fatty alcohol components could potentially be hydrotreated to produce long-chain alkanes, which are desirable for jet fuel due to their high energy content.

• Metabolic Engineering: Research into oleaginous yeasts, such as Yarrowia lipolytica, has shown the potential for producing VLCFAs through genetic modification.[1][2][5] This opens the possibility of engineering microorganisms to produce specific very long-chain wax esters for biofuel applications.

Quantitative Data on Very Long-Chain Fatty Acid Production

Direct quantitative data for the conversion of Tricosanyl lignocerate to biofuel is not available. However, data from studies on the microbial production of VLCFAs can provide insights into the potential yields of precursors for very long-chain wax esters.

Organism Strain	Precursor Produced	Titer/Yield	Reference
Yarrowia lipolytica YL53	Very Long-Chain Fatty Acids (VLCFAs)	120 µg/g of biomass (34% of total fatty acids)	[1][2]
Engineered Yarrowia lipolytica	C22 and C24 VLCFAs	436.8% increase over original strain	[5]
Engineered Yeast	Fatty Acid Ethyl Esters (FAEEs)	0.52 g/L	[6]
Engineered Yeast	Fatty Alcohols	1.1 g/L	[6]

Experimental Protocols

The following are generalized protocols for the extraction, purification, and analysis of very long-chain wax esters from a biomass source, and their subsequent conversion to FAMEs.

Protocol 1: Extraction and Purification of Very Long-Chain Wax Esters

Objective: To extract and purify very long-chain wax esters from a biomass sample.

Materials:

• Biomass (e.g., plant leaves, engineered yeast cells)

• Chloroform

• Methanol

• Hexane (B92381)

• Diethyl ether

• Acetic acid

• Silica (B1680970) gel for column chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Iodine vapor or other staining reagent

• Rotary evaporator

Methodology:

• Sample Preparation: Lyophilize (freeze-dry) the biomass to remove water. Grind the dried biomass into a fine powder.

• Lipid Extraction:

  • Perform a Soxhlet extraction or a modified Bligh-Dyer extraction using a chloroform:methanol solvent system (typically 2:1 v/v) to extract total lipids from the biomass.

  • After extraction, filter the mixture to remove solid residues.

  • Wash the lipid extract with a salt solution (e.g., 0.9% NaCl) to remove water-soluble contaminants.

  • Collect the organic (lower) phase containing the lipids.

  • Evaporate the solvent using a rotary evaporator to obtain the total lipid extract.

• Purification by Column Chromatography:

  • Pack a glass column with silica gel slurried in a non-polar solvent like hexane.

  • Dissolve the total lipid extract in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of increasingly polar solvents. Wax esters, being relatively non-polar, will elute with a low-polarity solvent system (e.g., hexane with a small percentage of diethyl ether).

  • Collect fractions and monitor the composition using Thin-Layer Chromatography (TLC).

• Thin-Layer Chromatography (TLC) Analysis:

  • Spot the collected fractions onto a silica gel TLC plate.

  • Develop the plate in a non-polar solvent system, such as hexane:diethyl ether:acetic acid (80:20:1 v/v/v).[7]

  • Visualize the separated lipids by placing the plate in a chamber with iodine vapor or by charring with sulfuric acid.[7]

  • Wax esters will appear as a distinct spot. Compare their migration distance (Rf value) to a known wax ester standard if available.

  • Pool the fractions containing the purified wax esters and evaporate the solvent.

Protocol 2: Transesterification of Wax Esters to FAMEs

Objective: To convert the purified very long-chain wax esters into Fatty Acid Methyl Esters (FAMEs) for analysis and as a biodiesel product.

Materials:

• Purified wax ester sample

• Methanol

• Sodium hydroxide (B78521) (NaOH) or sulfuric acid (H₂SO₄) as a catalyst

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

Methodology:

• Reaction Setup:

  • Dissolve a known amount of the purified wax ester in a solution of 1% (w/v) sodium hydroxide in methanol. Alternatively, for acid catalysis, use a 1-2% solution of sulfuric acid in methanol.

  • Heat the mixture at a specific temperature (e.g., 55-65°C) for a defined period (e.g., 1-2 hours) with constant stirring.

• Product Extraction:

  • After the reaction, cool the mixture to room temperature.

  • Add hexane and a saturated NaCl solution to the mixture and shake vigorously.

  • Allow the layers to separate. The upper hexane layer contains the FAMEs and the fatty alcohol.

  • Carefully collect the upper hexane layer.

• Washing and Drying:

  • Wash the hexane layer with deionized water to remove any remaining catalyst and glycerol.

  • Dry the hexane layer over anhydrous sodium sulfate.

• Analysis:

  • Analyze the FAMEs and fatty alcohols using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the products. The mass spectrum of the FAME will correspond to methyl lignocerate, and the other major peak should correspond to tricosanol.

Visualizations

Biosynthesis of Long-Chain Wax Esters

Caption: Generalized biosynthetic pathway of long-chain wax esters.

Experimental Workflow for Biofuel Production from Wax Esters

Caption: Experimental workflow for biofuel production from wax esters.

Conclusion and Future Outlook

While Tricosanyl lignocerate has not been a direct subject of biofuel research, the broader field of very long-chain fatty acids and wax esters holds promise. The high melting point of saturated VLCFAs and their esters presents a challenge for their use as cold-weather biofuels, but this can be an advantage for other applications or addressed through further processing.[8][9] Future research should focus on:

• Identifying and cultivating natural sources rich in very long-chain wax esters.

• Metabolically engineering microorganisms for the targeted production of specific wax esters like Tricosanyl lignocerate.

• Optimizing the conversion processes (e.g., transesterification, hydrotreating) for these very long-chain molecules.

• Characterizing the fuel properties of the resulting biofuels to determine their suitability for various applications.

The protocols and data presented here provide a foundational framework for researchers to begin exploring the potential of Tricosanyl lignocerate and other very long-chain wax esters in the development of next-generation biofuels.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhancing very long chain fatty acids production in Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. Lignoceric acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic engineering of yeast to produce fatty acid-derived biofuels: bottlenecks and solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Wax Ester Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Chromatographic Resolution of Tricosanyl Lignocerate

Welcome to the technical support center for the chromatographic analysis of Tricosanyl lignocerate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to achieving optimal chromatographic resolution for this long-chain wax ester.

Frequently Asked Questions (FAQs)

Q1: What is Tricosanyl lignocerate and what are its chemical properties?

Tricosanyl lignocerate, also known as tetracosyl tetracosanoate, is a long-chain wax ester. It is an ester formed from tricosanol (a 23-carbon alcohol) and lignoceric acid (a 24-carbon saturated fatty acid). Its high molecular weight and nonpolar nature present unique challenges in chromatographic analysis.

Table 1: Chemical Properties of Tricosanyl Lignocerate

Property	Value
Chemical Formula	C48H96O2
Molecular Weight	705.3 g/mol [1]
Nature	Highly hydrophobic, nonpolar wax ester
Solubility	Soluble in nonpolar organic solvents like hexane (B92381) and chloroform (B151607).

Q2: Which chromatographic techniques are most suitable for analyzing Tricosanyl lignocerate?

Due to its low volatility and high molecular weight, both High-Performance Liquid Chromatography (HPLC) and high-temperature Gas Chromatography (GC) are suitable techniques.

• High-Performance Liquid Chromatography (HPLC): Non-aqueous reversed-phase HPLC is a common and effective method for the analysis of long-chain wax esters.[2][3] C18 or C30 columns are often employed.

• Gas Chromatography (GC): High-temperature GC coupled with a mass spectrometer (GC-MS) can also be used. This requires a high-temperature capillary column and careful optimization of temperature ramps to prevent thermal degradation.[4][5]

Q3: What are the common causes of poor chromatographic resolution for Tricosanyl lignocerate?

Poor resolution for Tricosanyl lignocerate typically manifests as broad peaks, peak tailing, or peak splitting. The primary causes include:

• Inadequate Mobile Phase Strength (HPLC): The mobile phase may not be strong enough to elute this highly hydrophobic compound efficiently from the column.

• Low Column Temperature: Insufficient temperature can lead to poor solubility in the mobile phase and slow mass transfer, resulting in peak broadening.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to distorted peak shapes.

• Secondary Interactions: Interactions between the analyte and active sites on the stationary phase (e.g., residual silanols) can cause peak tailing.[6]

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[6]

• Co-elution of Isomers: Structural isomers of Tricosanyl lignocerate or other similar long-chain esters in the sample may co-elute, leading to broad or asymmetric peaks.

Troubleshooting Guides

Issue 1: Broad Peaks

Broad peaks are a common issue when analyzing high molecular weight, hydrophobic compounds like Tricosanyl lignocerate.

Table 2: Troubleshooting Broad Peaks

Potential Cause	Suggested Solution
Low Column Temperature	Increase the column temperature in increments of 5-10°C. This can improve solubility and reduce viscosity of the mobile phase.
Mobile Phase Too Weak (HPLC)	Increase the proportion of the stronger, nonpolar solvent in the mobile phase. For reversed-phase systems, this is typically the organic modifier.
Slow Gradient Elution (HPLC)	Increase the ramp rate of the gradient to elute the compound more quickly.
Low Carrier Gas Flow Rate (GC)	Optimize the carrier gas flow rate. A flow rate that is too low can lead to band broadening.
Sample Overload	Reduce the injection volume or dilute the sample.
Column Contamination	Wash the column with a strong solvent (e.g., isopropanol (B130326) for reversed-phase HPLC) to remove strongly retained compounds.

Workflow for Troubleshooting Broad Peaks

Caption: A step-by-step workflow for troubleshooting broad chromatographic peaks.

Issue 2: Peak Tailing

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.

Table 3: Troubleshooting Peak Tailing

Potential Cause	Suggested Solution
Secondary Silanol (B1196071) Interactions (HPLC)	Use a modern, end-capped C18 or C30 column. Add a small amount of a competitive agent like triethylamine (B128534) (TEA) to the mobile phase (use with caution and check column compatibility).
Active Sites in GC Liner/Column (GC)	Use a deactivated liner. If the column is old, consider replacing it.
Sample Solvent Effects	Dissolve the sample in the initial mobile phase or a weaker solvent. If a strong solvent is necessary due to solubility, inject a smaller volume.[6]
Column Contamination	Strongly retained impurities can create active sites. Perform a thorough column wash.
Low Mobile Phase pH (for ionizable impurities)	While Tricosanyl lignocerate is not ionizable, acidic or basic impurities in the sample can interact with the stationary phase. Adjusting the mobile phase pH (if compatible with the column) can sometimes help.

Signaling Pathway of Peak Tailing due to Silanol Interactions

Caption: Diagram illustrating how secondary interactions with residual silanol groups can cause peak tailing.

Issue 3: Peak Splitting

Split peaks can be caused by issues at the point of injection or the column inlet.

Table 4: Troubleshooting Peak Splitting

Potential Cause	Suggested Solution
Sample Solvent Incompatibility	Ensure the sample solvent is weaker than or of similar strength to the mobile phase. Dissolving the sample in a much stronger solvent can cause the sample band to spread unevenly at the column inlet.
Partially Blocked Column Frit	Reverse flush the column (if permitted by the manufacturer) to dislodge any particulate matter. If the problem persists, the column may need to be replaced.
Void at the Column Inlet	A void or channel in the packing material at the head of the column can cause the sample to travel through different paths, resulting in a split peak. This usually requires column replacement.
Injector Issues	For GC, a dirty or improperly packed liner can cause peak splitting. For HPLC, a partially blocked injector needle or seat can be the cause. Clean or replace the relevant components.

Experimental Protocols

The following are suggested starting protocols for the analysis of Tricosanyl lignocerate. Optimization will be required based on your specific instrument, sample matrix, and resolution requirements.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

This protocol is based on methods for the analysis of very long-chain wax esters.[1][3]

Table 5: HPLC Starting Conditions

Parameter	Recommendation
Column	C18 or C30, 4.6 x 250 mm, 5 µm
Mobile Phase A	Acetonitrile
Mobile Phase B	Isopropanol or a mixture of Dichloromethane/Methanol
Gradient	Start with a high percentage of A, and ramp to a high percentage of B over 20-30 minutes. A re-equilibration step is crucial.
Flow Rate	1.0 mL/min
Column Temperature	40 - 60 °C
Detector	Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) with an Atmospheric Pressure Chemical Ionization (APCI) source.
Injection Volume	5 - 20 µL
Sample Preparation	Dissolve the sample in a solvent like hexane or chloroform at a concentration of approximately 1 mg/mL. Ensure the final injection solvent is compatible with the initial mobile phase.

Protocol 2: High-Temperature Gas Chromatography (GC-MS)

This protocol is adapted from methods for high molecular weight wax esters.[4][5]

Table 6: GC-MS Starting Conditions

Parameter	Recommendation
Column	High-temperature, low-bleed capillary column (e.g., DB-1HT, 15-30 m x 0.25 mm x 0.1 µm)
Carrier Gas	Helium at a constant flow of 1-2 mL/min
Oven Temperature Program	Initial temperature of 150°C, hold for 1-2 minutes. Ramp at 10-15°C/min to 350-380°C, and hold for 10-15 minutes.
Injector Temperature	350 - 380 °C
Injection Mode	Splitless or cool on-column
MS Transfer Line Temp.	350 °C
Ion Source Temperature	230 - 250 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50 - 800
Sample Preparation	Dissolve the sample in hexane or chloroform at a concentration of 0.1-1 mg/mL.

Experimental Workflow for Method Selection

Caption: A workflow diagram to guide the selection of an appropriate chromatographic method.

References

• 1. Item - Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromforum.org [chromforum.org]
• 6. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Optimizing GC-MS Analysis of Tricosanyl Lignocerate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the GC-MS analysis of Tricosanyl lignocerate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal injector temperature for Tricosanyl lignocerate analysis?

A1: For high molecular weight wax esters like Tricosanyl lignocerate, a high injector temperature is crucial to ensure complete and rapid vaporization, minimizing discrimination and peak broadening. Based on established methods for similar long-chain esters, an injector temperature in the range of 325°C to 390°C is recommended.[1][2] It is advisable to start at the lower end of this range and incrementally increase the temperature while monitoring for signs of thermal degradation.

Q2: Should I use split or splitless injection for Tricosanyl lignocerate?

A2: Splitless injection is generally preferred for the analysis of high molecular weight compounds like Tricosanyl lignocerate, especially when dealing with low concentrations.[1][3][4] This technique ensures that the majority of the sample is transferred to the analytical column, maximizing sensitivity.[3][4] However, if your sample is highly concentrated, a split injection may be necessary to avoid column overload, which can lead to peak fronting.

Q3: Is derivatization necessary for the GC-MS analysis of Tricosanyl lignocerate?

A3: Derivatization is generally not required for the analysis of intact wax esters like Tricosanyl lignocerate, provided a high-temperature GC-MS setup is utilized. The goal is typically to analyze the intact molecule to obtain its molecular weight and fragmentation pattern for structural elucidation.

Q4: What type of GC column is best suited for Tricosanyl lignocerate analysis?

A4: A high-temperature, low-bleed capillary column is essential. Columns with a (5%-phenyl)-methylpolysiloxane stationary phase or similar are a good choice due to their thermal stability. A column with a thin film thickness is also preferable for analyzing high boiling point compounds.

Troubleshooting Guide

Issue	Question	Possible Causes	Suggested Solutions
Poor Peak Shape	Why is my Tricosanyl lignocerate peak tailing?	1. Active sites in the injector or column: Free silanol (B1196071) groups can interact with the ester, causing tailing.[5][6] 2. Injector temperature too low: Incomplete vaporization can lead to tailing. 3. Column contamination: Buildup of non-volatile residues can create active sites.[5] 4. Improper column installation: A poor cut or incorrect insertion depth can cause peak distortion.[5][6]	1. Use a deactivated inlet liner and ensure the column is well-conditioned. Consider using an ultra-inert liner. 2. Gradually increase the injector temperature in 10-20°C increments. 3. Bake out the column at its maximum isothermal temperature. If tailing persists, trim the first 10-20 cm of the column.[5] 4. Ensure a clean, square cut on the column and install it according to the manufacturer's guidelines.[6]
Why is my Tricosanyl lignocerate peak fronting?	1. Column overload: Injecting too much sample can saturate the stationary phase.[6] 2. Inappropriate solvent: A solvent that is too strong or has a significantly different polarity from the stationary phase can cause fronting.	1. Dilute the sample or reduce the injection volume. Consider using a split injection if the sample is highly concentrated. 2. Ensure the sample is dissolved in a solvent compatible with the column phase (e.g., hexane (B92381), heptane).
Sensitivity Issues	Why is my Tricosanyl lignocerate peak response low or inconsistent?	1. Injector discrimination: The high molecular weight of the analyte can lead to incomplete transfer from the injector to the column. 2. Injector temperature too low: Insufficient vaporization leads to poor transfer. 3. Analyte degradation: The injector temperature may be too high, causing thermal breakdown.[7] 4. Leaks in the system: Air leaks can degrade the column and affect analyte response.	1. Use a hot, splitless injection with an appropriate liner (e.g., a single taper with glass wool). 2. Optimize the injector temperature as described above. 3. Lower the injector temperature in 10°C increments to find a balance between efficient vaporization and stability. 4. Perform a leak check of the GC-MS system.
Carryover	I am seeing a Tricosanyl lignocerate peak in my blank runs after analyzing a concentrated sample. What should I do?	1. Contamination in the injector: High boiling point compounds can adsorb onto the liner, septum, or other parts of the inlet.[7] 2. Column contamination: The analyte may be strongly retained at the head of the column.	1. Replace the inlet liner and septum. If the problem persists, clean the injector body according to the manufacturer's instructions. 2. Bake out the column at a high temperature. A solvent rinse of the column (if compatible with the stationary phase) may also be effective.

Data Presentation

Table 1: Recommended GC-MS Parameters for Long-Chain Wax Ester Analysis

Parameter	Recommended Value	Reference
Injector Temperature	325°C - 390°C	[1][2]
Injection Mode	Splitless	[1]
Liner	Deactivated, single taper with glass wool	-
Oven Program	Initial Temp: 50-120°C, Ramp to 320-390°C	[1][2]
Column	High-temperature, low-bleed (e.g., DB-1HT, DB-5HT)	[2]
MS Transfer Line Temp	310°C - 350°C	[1]
Ion Source Temperature	230°C - 250°C	[1]

Experimental Protocols

Detailed Methodology for GC-MS Analysis of Tricosanyl Lignocerate

• Sample Preparation:

  • Dissolve the Tricosanyl lignocerate sample in a high-purity non-polar solvent such as hexane or heptane (B126788) to a final concentration of approximately 10-100 µg/mL.

  • Vortex the sample to ensure complete dissolution.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Mass Spectrometer: Agilent 7000 series Triple Quadrupole GC/MS or equivalent.

  • Injector: Set to splitless mode with an injection volume of 1 µL.

  • Injector Temperature: Start with 325°C and optimize as needed.

  • Liner: Use a deactivated single taper liner with deactivated glass wool.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 120°C, hold for 1 minute.

    • Ramp 1: Increase to 250°C at 15°C/min.

    • Ramp 2: Increase to 350°C at 5°C/min, hold for 10 minutes.

  • MS Transfer Line Temperature: 350°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-1000.

• Data Analysis:

  • Identify the Tricosanyl lignocerate peak based on its retention time and mass spectrum.

  • Integrate the peak area for quantification.

  • For structural confirmation, examine the fragmentation pattern for characteristic ions of the fatty acid and fatty alcohol moieties.

Visualizations

Caption: Troubleshooting workflow for common GC-MS issues.

Caption: Logical workflow from sample preparation to data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Split vs Splitless Injection [restek.com]
• 4. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. benchchem.com [benchchem.com]

Minimizing thermal degradation of Tricosanyl lignocerate during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the thermal degradation of Tricosanyl lignocerate during analysis.

Frequently Asked Questions (FAQs)

Q1: What is Tricosanyl lignocerate and why is its thermal stability a concern during analysis?

A1: Tricosanyl lignocerate is a wax ester composed of tricosanol (a 23-carbon alcohol) and lignoceric acid (a 24-carbon saturated fatty acid). Like other high molecular weight wax esters, it has low volatility. Analytical techniques that require high temperatures to vaporize the molecule, such as Gas Chromatography (GC), can induce thermal degradation, leading to inaccurate quantification and misidentification of the compound.

Q2: What are the primary analytical techniques for Tricosanyl lignocerate, and what are their limitations regarding thermal degradation?

A2: The two main techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

• GC-MS offers high sensitivity and detailed structural information. However, it requires high temperatures, which can cause thermal degradation of thermally labile compounds.[1] High-Temperature GC (HTGC) can be used for high molecular weight wax esters, but careful optimization is crucial to prevent degradation.[2]

• HPLC-ELSD is suitable for a broader range of wax esters, including those that are thermally unstable or have very high molecular weights.[1] It operates at lower temperatures, thus minimizing the risk of thermal degradation.

Q3: What are the signs of thermal degradation of Tricosanyl lignocerate in my GC-MS results?

A3: Signs of thermal degradation include:

• Peak tailing or broadening: Degraded products can interact differently with the GC column.

• Appearance of unexpected peaks: These can be smaller molecules resulting from the breakdown of the parent ester.

• Poor reproducibility: Inconsistent peak areas or retention times across injections.

• "Ghost peaks" in subsequent analyses: High-boiling point degradation products can remain in the injector or column and elute later.[2]

• Discrepancies in quantification: The amount of intact Tricosanyl lignocerate will be underestimated.

Troubleshooting Guide

Issue: Suspected thermal degradation during GC-MS analysis.

This guide provides a systematic approach to troubleshoot and minimize thermal degradation when analyzing Tricosanyl lignocerate using GC-MS.

Potential Cause	Recommended Solution
Injector Temperature is Too High	Reduce the injector temperature. While it needs to be high enough for volatilization, excessive heat is a primary source of degradation. For similar wax esters, a splitless injection at 325°C has been used, but this may need to be optimized downward.[1]
Oven Temperature Program is Too Aggressive	Use a slower temperature ramp rate. A gradual increase in temperature minimizes thermal stress on the analyte.[2] Start with a lower initial oven temperature and increase it slowly.
Prolonged Residence Time at High Temperatures	Minimize the analysis time at the maximum temperature. Ensure the final hold time is only as long as necessary to elute the compound of interest.
Active Sites in the GC System	Active sites in the injector liner, column, or detector can catalyze thermal degradation. Use deactivated liners and columns. Regular maintenance is crucial.
Inappropriate Column Choice	Select a thermally stable GC column. Columns with cross-linked silicone phases like DB-1HT or DB-5HT are designed for high-temperature applications.[2]

Quantitative Data Summary

Table 1: GC-MS Temperature Parameters for Wax Ester Analysis

Parameter	Recommended Temperature Range	Rationale
Injector Temperature	300 - 350°C	Must be high enough for efficient volatilization but is a critical point for potential degradation. Optimization is key.[1]
Oven Temperature Program	Initial: 50°C, Ramp 1: to 200°C at 40°C/min, Ramp 2: to 320°C at 3°C/min, Hold	A slower final ramp rate is crucial for separating high molecular weight compounds without excessive thermal stress.[1][2]
MS Transfer Line Temperature	~310°C	Should be hot enough to prevent condensation of the analyte without causing degradation.[1]
Ion Source Temperature	~230°C	Lowering this temperature can sometimes reduce in-source degradation, though it may affect ionization efficiency.[1]

Table 2: Physical Properties of Related Compounds

Compound	Molecular Formula	Melting Point (°C)
Lignoceric Acid	C24H48O2	84.0 - 85.0[3]
Saturated Wax Esters (C26-C48)	-	38 - 73[4][5]

Note: The melting point of Tricosanyl lignocerate is expected to be within the range of similar saturated wax esters.

Experimental Protocols

Protocol 1: High-Temperature Gas Chromatography-Mass Spectrometry (HTGC-MS)

• Sample Preparation: Dissolve the Tricosanyl lignocerate sample in a suitable organic solvent (e.g., hexane (B92381), toluene) to a final concentration of 0.1–1.0 mg/mL.[1]

• Instrumentation: Use a gas chromatograph equipped with a high-temperature capillary column (e.g., DB-1HT, 15m x 0.25mm x 0.1µm) coupled to a mass spectrometer.

• GC Conditions:

  • Injector: Splitless mode at 325°C.[1]

  • Oven Temperature Program: Start at 50°C and hold for 2 minutes. Ramp to 200°C at 40°C/min. Then, ramp to 320°C at 3°C/min and hold for 10 minutes.[1]

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • MS Transfer Line Temperature: 310°C.[1]

  • Ion Source Temperature: 230°C.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-850.

• Data Analysis: Identify Tricosanyl lignocerate based on its retention time and mass spectrum. Quantify using a calibration curve generated from standards of known concentrations.

Protocol 2: High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

• Sample Preparation: Dissolve the Tricosanyl lignocerate sample in a suitable organic solvent (e.g., dichloromethane, chloroform) to a final concentration of 0.1–1.0 mg/mL.

• Instrumentation: Use an HPLC system with a suitable column (e.g., C18, 250mm x 4.6mm, 5µm) and an ELSD detector.

• HPLC Conditions:

  • Mobile Phase: A gradient of non-polar and polar organic solvents (e.g., hexane and isopropanol).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C.

• ELSD Conditions:

  • Nebulizer Temperature: Adjusted to ensure efficient solvent evaporation without degrading the analyte (typically 30-50°C).

  • Evaporator Temperature: Set to a temperature that facilitates the evaporation of the mobile phase while minimizing analyte degradation.

  • Gas Flow Rate: Optimized for sensitivity.

• Data Analysis: Identify Tricosanyl lignocerate based on its retention time. Quantify using a calibration curve generated from standards of known concentrations.

Visualizations

Caption: Workflow for GC-MS analysis of Tricosanyl lignocerate.

Caption: Troubleshooting logic for thermal degradation in GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lignoceric acid, 557-59-5 [perflavory.com]
• 4. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Tricosanyl Lignocerate by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tricosanyl lignocerate, a long-chain wax ester. Due to its challenging solubility, this resource offers practical solutions to common issues encountered during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is Tricosanyl lignocerate and why is its solubility a challenge for HPLC analysis?

Tricosanyl lignocerate is a wax ester composed of tricosanol (a C23 alcohol) and lignoceric acid (a C24 fatty acid), resulting in a total of 47 carbons. Its long, nonpolar aliphatic chains lead to high hydrophobicity and low solubility in many common organic solvents at room temperature, making sample preparation for HPLC analysis difficult.

Q2: Which solvents are recommended for dissolving Tricosanyl lignocerate?

Due to its nonpolar nature, Tricosanyl lignocerate dissolves best in nonpolar organic solvents. Chloroform, toluene (B28343), and tetrahydrofuran (B95107) (THF) are effective choices. To aid dissolution, heating the solvent and sample is often necessary.

Q3: How can I prevent my sample from precipitating in the autosampler or on the column?

Precipitation is a common issue with long-chain wax esters. To prevent this, it is crucial to maintain the sample and HPLC system at an elevated temperature. Keeping the sample vial, autosampler, and column compartment heated to a consistent temperature, such as 40-60°C, can significantly improve solubility and prevent the analyte from crashing out of solution[1][2].

Q4: What type of HPLC column is suitable for analyzing Tricosanyl lignocerate?

A C30 reversed-phase column is highly recommended for the analysis of long-chain wax esters like Tricosanyl lignocerate[1][3][4][5]. The long alkyl chains of the C30 stationary phase provide the necessary retention and resolution for these large, hydrophobic molecules.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or no peak observed	- Incomplete dissolution of the sample.- Precipitation of the sample in the vial, tubing, or on the column.	- Ensure complete dissolution by using an appropriate solvent (e.g., chloroform, THF) and heating.- Maintain the temperature of the sample vial, autosampler, and column compartment at 40-60°C to prevent precipitation[1][2].- Use a mobile phase with a strong organic solvent, such as a methanol (B129727)/chloroform gradient[1][3][4][5].
Broad or tailing peaks	- Sample overload.- Poor solubility in the mobile phase.	- Dilute the sample to a lower concentration.- Optimize the mobile phase gradient to ensure better compatibility with the analyte.- Increase the column temperature to improve peak shape.
High backpressure	- Precipitation of the sample on the column frit or in the column.- Incompatible mobile phase.	- Filter the sample through a solvent-resistant filter before injection.- Thoroughly flush the column with a strong solvent (e.g., 100% chloroform) at an elevated temperature to dissolve any precipitate.- Ensure the mobile phase components are miscible and will not cause precipitation.
Ghost peaks or carryover	- Adsorption of the analyte onto the injector or column.	- Implement a robust needle wash protocol with a strong solvent like chloroform.- Include a high-organic wash step at the end of the gradient to elute any retained compounds.

Experimental Protocols

Sample Preparation

A key challenge in the analysis of Tricosanyl lignocerate is its limited solubility. The following protocol is a general guideline for preparing samples for HPLC analysis.

• Solvent Selection : Choose a solvent in which Tricosanyl lignocerate is soluble. Chloroform, tetrahydrofuran (THF), or toluene are recommended.

• Dissolution :

  • Weigh a precise amount of Tricosanyl lignocerate into a vial.

  • Add the selected solvent to achieve the desired concentration (e.g., 1 mg/mL).

  • Gently heat the vial in a water bath or on a heating block to 40-60°C to facilitate dissolution.

  • Vortex or sonicate the vial until the sample is completely dissolved. Visually inspect for any undissolved particles.

• Filtration :

  • Filter the sample solution through a 0.22 µm PTFE syringe filter to remove any particulate matter. It is advisable to pre-heat the syringe and filter to prevent precipitation during filtration.

HPLC Method

This method utilizes a C30 reversed-phase column and a gradient elution with methanol and chloroform, which has been shown to be effective for the separation of long-chain wax esters[1][3][4][5].

• Column : C30 Reversed-Phase, 5 µm, 4.6 x 250 mm

• Mobile Phase A : Methanol

• Mobile Phase B : Chloroform

• Flow Rate : 1.0 mL/min

• Column Temperature : 40°C

• Autosampler Temperature : 40°C

• Injection Volume : 10 µL

• Detector : Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS)

Gradient Program:

Time (min)	% Mobile Phase A (Methanol)	% Mobile Phase B (Chloroform)
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Visualizations

Caption: Troubleshooting workflow for common HPLC issues with Tricosanyl lignocerate.

Caption: Experimental workflow for HPLC analysis of Tricosanyl lignocerate.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Item - Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Ionization Efficiency of Tricosanyl Lignocerate in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working with Tricosanyl lignocerate and other very long-chain wax esters in mass spectrometry.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometric analysis of Tricosanyl lignocerate, offering potential causes and solutions in a question-and-answer format.

Question: I am not seeing any signal for Tricosanyl lignocerate. What are the possible causes and how can I troubleshoot this?

Answer: The absence of a signal for a large, nonpolar molecule like Tricosanyl lignocerate is a common challenge. Here's a systematic approach to troubleshooting this issue:

• Verify Instrument Performance: Before analyzing your sample, ensure the mass spectrometer is performing optimally. Run a system suitability test with a known standard to check for sensitivity and calibration.[1]

• Check for Clogs: A lack of spray can be caused by a clog in the system. Follow the instrument manufacturer's instructions to check for and clear any blockages.[1]

• Optimize Ionization Source: The choice and optimization of the ionization source are critical.

  • Electrospray Ionization (ESI): While a soft ionization technique, ESI may not be efficient for nonpolar molecules. Ensure proper mobile phase composition to promote ionization (see FAQ on mobile phase selection).

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is often more suitable for less polar compounds.[2] If using APCI, ensure the vaporizer and corona discharge needle are functioning correctly.

• Review Sample Preparation: Contaminants in the sample or improper concentration can lead to signal suppression. Ensure your sample is free from interfering substances and is at an appropriate concentration for your instrument's sensitivity range.

Question: The signal for my Tricosanyl lignocerate is very weak. How can I improve the signal intensity?

Answer: Low signal intensity is a frequent issue with very long-chain wax esters due to their poor ionization efficiency. Here are several strategies to enhance the signal:

• Promote Adduct Formation: Tricosanyl lignocerate, being nonpolar, does not readily protonate. Promoting the formation of adducts with ions like ammonium (B1175870) ([M+NH₄]⁺) can significantly enhance the signal.[2][3] This can be achieved by adding ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase.

• Optimize Ion Source Parameters:

  • For ESI: Increase the capillary voltage and optimize the nebulizer gas flow and drying gas temperature and flow rate.

  • For APCI: Optimize the corona discharge current and the vaporizer temperature.

• Mobile Phase Modification: The composition of the mobile phase plays a crucial role in ionization efficiency. For reversed-phase chromatography, using a mobile phase with a higher organic content can improve the desolvation of the analyte in the ESI source.

• Tandem Mass Spectrometry (MS/MS): Using techniques like Multiple Reaction Monitoring (MRM) in tandem mass spectrometry can improve the signal-to-noise ratio by selectively monitoring specific fragment ions.[3]

Question: I am observing multiple peaks for my Tricosanyl lignocerate, making the spectra difficult to interpret. What could be the cause?

Answer: The presence of multiple peaks for a single analyte is often due to in-source fragmentation or the formation of various adducts.

• In-source Fragmentation: Energetic ionization techniques like APCI can sometimes cause the molecule to fragment within the ion source.[2] This can be mitigated by reducing the source temperature or the collision energy.

• Adduct Formation: Besides the desired ammonium adducts, Tricosanyl lignocerate can form adducts with other ions present in the sample or mobile phase, such as sodium ([M+Na]⁺) and potassium ([M+K]⁺).[4] The presence of these adducts can complicate the mass spectrum.

• Isotopic Distribution: Remember to consider the natural isotopic distribution of carbon, which will result in small peaks at M+1, M+2, etc.

To confirm the identity of the different peaks, you can perform tandem mass spectrometry (MS/MS) to analyze the fragmentation patterns of each precursor ion.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is best for analyzing Tricosanyl lignocerate?

A1: Both Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) can be used for the analysis of wax esters like Tricosanyl lignocerate.[2]

• APCI is generally more suitable for nonpolar and volatile compounds. It often yields stronger signals for wax esters compared to ESI.[2]

• ESI is a softer ionization technique that can be effective, especially when using additives to promote adduct formation.[3] It is less likely to cause in-source fragmentation.

The choice between APCI and ESI may depend on the specific instrumentation available and the complexity of the sample matrix.

Q2: What are the expected fragments of Tricosanyl lignocerate in MS/MS?

A2: In tandem mass spectrometry (MS/MS), wax esters typically fragment at the ester bond. For Tricosanyl lignocerate (the ester of lignoceric acid and tricosanol), the expected fragmentation of the [M+NH₄]⁺ adduct would yield characteristic product ions corresponding to the protonated fatty acid and the fatty alcohol moiety.[3] Specifically, you would expect to see ions representing the protonated lignoceric acid and fragments related to the tricosanyl alcohol chain.

Q3: How can I minimize the formation of sodium and potassium adducts?

A3: The formation of sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts is a common issue in mass spectrometry, arising from contaminants in solvents, glassware, or the sample itself.[4] To minimize these adducts:

• Use high-purity solvents and reagents (LC-MS grade).

• Thoroughly clean all glassware.

• Use plastic containers where possible, as glass can be a source of sodium ions.

• The addition of ammonium salts to the mobile phase can help to suppress the formation of metal adducts by promoting the formation of the desired ammonium adduct.

Q4: What mobile phase composition is recommended for LC-MS analysis of Tricosanyl lignocerate?

A4: For the analysis of very long-chain wax esters using reversed-phase liquid chromatography coupled with mass spectrometry, a mobile phase with a high organic content is necessary. A common approach involves a gradient elution with:

• Mobile Phase A: A mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with an additive like ammonium formate or acetate.

• Mobile Phase B: A less polar organic solvent mixture, such as isopropanol (B130326) and acetonitrile, also containing the ammonium salt.

The gradient should be programmed to gradually increase the proportion of Mobile Phase B to ensure the elution of the highly nonpolar Tricosanyl lignocerate from the column.

Experimental Protocols

Protocol 1: Enhancing Ionization of Tricosanyl Lignocerate using Ammonium Adducts in ESI-MS

• Sample Preparation: Dissolve the Tricosanyl lignocerate standard or sample extract in a suitable organic solvent, such as a mixture of chloroform (B151607) and methanol (1:1, v/v), to a final concentration of 1-10 µg/mL.

• Mobile Phase Preparation:

  • Mobile Phase A: 90:10 (v/v) Methanol/Water with 10 mM Ammonium Acetate.

  • Mobile Phase B: 90:10 (v/v) Isopropanol/Methanol with 10 mM Ammonium Acetate.

• LC Conditions:

  • Column: C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.8 µm).

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 40-50 °C.

  • Injection Volume: 5 µL.

  • Gradient: Start with a high percentage of Mobile Phase A, and gradually increase the percentage of Mobile Phase B over 15-20 minutes to elute the Tricosanyl lignocerate.

• MS Conditions (ESI Positive Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Nebulizer Gas (Nitrogen): 30-50 psi.

  • Drying Gas (Nitrogen) Flow: 8-12 L/min.

  • Drying Gas Temperature: 300-350 °C.

  • Scan Range: m/z 100-1000.

  • Look for the [M+NH₄]⁺ adduct of Tricosanyl lignocerate.

Quantitative Data Summary

Table 1: Comparison of Ionization Techniques for Wax Ester Analysis

Ionization Technique	Analyte Type	Typical Adducts/Ions	Advantages	Disadvantages
ESI	Polar to moderately nonpolar	[M+H]⁺, [M+NH₄]⁺, [M+Na]⁺	Soft ionization, minimal fragmentation	Inefficient for very nonpolar molecules
APCI	Nonpolar to moderately polar	[M+H]⁺, M⁺•	Better for nonpolar molecules	Can cause in-source fragmentation
APPI	Nonpolar	M⁺•	Highly efficient for nonpolar compounds	May require a dopant

This table provides a general comparison. Optimal conditions should be determined empirically for Tricosanyl lignocerate.

Visualizations

Caption: Troubleshooting workflow for low or no signal of Tricosanyl lignocerate.

Caption: Experimental workflow for LC-MS analysis of Tricosanyl lignocerate.

Caption: Formation of common adducts of Tricosanyl lignocerate in mass spectrometry.

References

• 1. cgspace.cgiar.org [cgspace.cgiar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of Tricosanyl Lignocerate from Natural Extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Tricosanyl lignocerate, a very long-chain wax ester, from natural extracts. The information provided aims to help users overcome common challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tricosanyl lignocerate and in which natural extracts is it commonly found?

Tricosanyl lignocerate is a wax ester composed of lignoceric acid (a C24:0 saturated fatty acid) and tricosanol (a C23:0 saturated fatty alcohol). Its chemical formula is C47H94O2. It is a non-polar lipid. One known natural source of a similar very long-chain wax ester, n-eicosanyl lignocerate, is the plant Centella asiatica (Gotu Kola). Extracts from this plant are complex and contain various other compounds, primarily triterpenoids such as asiaticoside (B1665284) and madecassoside, which can act as a significant analytical matrix.[1][2][3]

Q2: What are matrix effects and how do they affect the analysis of Tricosanyl lignocerate?

In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[4] This can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[4][5] For Tricosanyl lignocerate, a non-polar compound, co-extraction of other lipids and phytochemicals from the natural source can lead to significant signal suppression in the mass spectrometer, resulting in underestimation of its concentration.

Q3: My signal intensity for Tricosanyl lignocerate is lower than expected and inconsistent across replicates. Could this be a matrix effect, and what are the immediate troubleshooting steps?

Yes, low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects.[4] Here are some immediate troubleshooting steps you can take:

• Dilute the Sample: Simply diluting your sample can reduce the concentration of interfering matrix components.[4] This is a quick and effective first step, provided your analyte concentration remains above the instrument's limit of detection.

• Optimize Chromatography: Modifying your chromatographic method to better separate Tricosanyl lignocerate from interfering matrix components can significantly reduce matrix effects.[4] This could involve adjusting the gradient, changing the mobile phase, or using a different column (e.g., a C30 column for better separation of non-polar compounds).

• Use an Appropriate Internal Standard: A stable isotope-labeled internal standard (SIL-IS) that is chemically identical to Tricosanyl lignocerate is the best way to compensate for matrix effects, as it will be affected in the same way as the analyte. If a SIL-IS is not available, a structurally similar very long-chain wax ester can be used.

Q4: How can I quantitatively determine if my analysis is affected by matrix effects?

The most common method is the post-extraction spike method .[4][6] This involves comparing the signal response of Tricosanyl lignocerate in a clean solvent to its response when spiked into a blank matrix extract (an extract of the natural source that does not contain the analyte). The percentage difference in the signal indicates the extent of the matrix effect.[4] A detailed protocol is provided in the "Experimental Protocols" section.

Q5: What are the most effective sample preparation techniques to reduce matrix effects for Tricosanyl lignocerate analysis?

Given the non-polar nature of Tricosanyl lignocerate, sample preparation strategies should aim to remove more polar interfering compounds.

• Liquid-Liquid Extraction (LLE): LLE can be used to partition Tricosanyl lignocerate into a non-polar solvent, leaving more polar interferences in the aqueous phase.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[4] For Tricosanyl lignocerate, a normal-phase SPE (e.g., using a silica (B1680970) cartridge) can be effective. The non-polar analyte will be eluted with a non-polar solvent, while more polar matrix components are retained on the column. Alternatively, reverse-phase SPE (e.g., C18) can be used where the analyte is retained and interfering compounds are washed away.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no signal for Tricosanyl lignocerate	Ion suppression due to high matrix load.	1. Dilute the sample extract. 2. Improve sample cleanup using SPE. 3. Optimize the chromatographic separation to separate the analyte from the suppression zone.
Poor reproducibility of peak areas	Inconsistent matrix effects between injections.	1. Ensure consistent sample preparation for all samples. 2. Use a robust internal standard. 3. Check for carryover in the LC system.
Non-linear calibration curve in matrix	Matrix effects are concentration-dependent.	1. Use a matrix-matched calibration curve. 2. Dilute samples to a concentration range where the matrix effect is more consistent.
Peak tailing or splitting	Co-eluting matrix components interfering with chromatography.	1. Optimize the LC gradient to improve peak shape. 2. Use a different stationary phase (e.g., a C30 column). 3. Improve sample cleanup to remove interfering compounds.

Quantitative Data Summary

The following table provides an illustrative example of how to quantify matrix effects for Tricosanyl lignocerate using the post-extraction spike method with different sample preparation techniques. The values presented are hypothetical and intended to demonstrate the relative effectiveness of each technique.

Sample Preparation Method	Analyte Peak Area (Neat Solvent)	Analyte Peak Area (Post-Spiked Matrix)	Matrix Effect (%)	Interpretation
Protein Precipitation (PPT)	1,200,000	480,000	40%	Severe Signal Suppression
Liquid-Liquid Extraction (LLE)	1,200,000	840,000	70%	Moderate Signal Suppression
Solid-Phase Extraction (SPE)	1,200,000	1,080,000	90%	Minimal Signal Suppression

Calculation: Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solvent) * 100

Experimental Protocols

Protocol 1: Quantifying Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of matrix effects.

Materials:

• Blank Centella asiatica extract (or other relevant natural extract)

• Tricosanyl lignocerate analytical standard

• Solvents for extraction and LC-MS analysis (e.g., hexane (B92381), isopropanol, acetonitrile)

• LC-MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Standard): Prepare a standard solution of Tricosanyl lignocerate in the final mobile phase at a known concentration (e.g., 100 ng/mL).

  • Set B (Blank Matrix Extract): Process the blank natural extract through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the processed blank matrix extract from Set B and spike it with the Tricosanyl lignocerate standard to the same final concentration as Set A.

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.[4]

Protocol 2: Solid-Phase Extraction (SPE) for Tricosanyl Lignocerate Cleanup

This is a general protocol for normal-phase SPE that should be optimized for your specific application.

Materials:

• Silica SPE cartridge (e.g., 500 mg, 3 mL)

• Dried natural extract reconstituted in a non-polar solvent (e.g., hexane)

• Conditioning solvent: Hexane

• Wash solvent: Hexane:Ethyl Acetate (99:1, v/v)

• Elution solvent: Hexane:Ethyl Acetate (95:5, v/v)

• SPE manifold

Procedure:

• Conditioning: Pass 5 mL of hexane through the SPE cartridge.

• Loading: Load the reconstituted sample extract onto the cartridge.

• Washing: Pass 5 mL of the wash solvent through the cartridge to remove weakly bound, more polar interferences.

• Elution: Elute the Tricosanyl lignocerate with 5 mL of the elution solvent into a clean collection tube.

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Protocol 3: Proposed LC-MS/MS Method for Tricosanyl Lignocerate

This is a proposed starting method for the analysis of Tricosanyl lignocerate that will require optimization.

Liquid Chromatography:

• Column: C18 or C30 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

• Gradient:

  • 0-2 min: 80% A, 20% B

  • 2-15 min: Linear gradient to 20% A, 80% B

  • 15-20 min: Hold at 20% A, 80% B

  • 20.1-25 min: Return to 80% A, 20% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry:

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• Proposed MRM Transition for Tricosanyl Lignocerate (C47H94O2, MW: 691.28):

  • Precursor Ion (Q1): m/z 692.3 [M+H]+

  • Product Ion (Q3): m/z 369.4 [Lignoceric acid + H]+

  • Collision Energy: This will need to be optimized on your specific instrument, but a starting point of 20-30 eV is recommended.

• APCI Source Parameters:

  • Corona Discharge Current: 4-5 µA

  • Vaporizer Temperature: 350-450°C

  • Capillary Temperature: 250-300°C

  • Sheath and Aux Gas Flow: Optimize for best signal.

Visualizations

Caption: Experimental workflow for the analysis of Tricosanyl lignocerate.

Caption: Troubleshooting flowchart for addressing matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Calibration strategies for accurate quantification of Tricosanyl lignocerate

Welcome to the technical support center for the analysis of Tricosanyl lignocerate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on calibration strategies and troubleshoot common issues encountered during the quantification of this very-long-chain wax ester.

Frequently Asked Questions (FAQs)

Q1: What is Tricosanyl lignocerate and why is its quantification challenging?

Tricosanyl lignocerate is a wax ester composed of tricosanoic acid (a C23:0 fatty acid) and lignoceryl alcohol (a C24:0 fatty alcohol). Its quantification is challenging due to its high molecular weight, low volatility, and potential for poor solubility in common analytical solvents. These characteristics can lead to difficulties in sample preparation, chromatographic separation, and detection, often resulting in poor accuracy and precision if not addressed properly.

Q2: Which analytical technique is best suited for the quantification of Tricosanyl lignocerate?

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for the quantification of Tricosanyl lignocerate.

• GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For very-long-chain wax esters like Tricosanyl lignocerate, high-temperature GC-MS is necessary to ensure volatilization without thermal degradation. This often requires specialized columns and high-temperature instrument settings.

• LC-MS/MS is well-suited for the analysis of non-volatile and thermally labile compounds. Reversed-phase chromatography with a non-polar stationary phase (like C18 or C30) is typically employed. LC-MS/MS can often analyze the intact molecule without the need for derivatization, simplifying sample preparation.

The choice between these techniques will depend on the available instrumentation, the sample matrix, and the specific requirements of the analysis.

Q3: Is an analytical standard for Tricosanyl lignocerate commercially available?

Q4: What is the best internal standard for the quantification of Tricosanyl lignocerate?

The ideal internal standard is a stable isotope-labeled version of the analyte, such as Deuterated Tricosanyl lignocerate. This will most closely mimic the behavior of the analyte during sample preparation and analysis, correcting for matrix effects and variations in instrument response. Since a commercial deuterated standard for Tricosanyl lignocerate is unlikely to be available, a structurally similar, odd-chain, very-long-chain wax ester that is not present in the sample can be used as an alternative. It is crucial to validate the chosen internal standard to ensure it behaves similarly to Tricosanyl lignocerate.

Troubleshooting Guides

Issue 1: Poor Peak Shape or No Peak Detected in GC-MS Analysis

Question: I am not seeing a peak for Tricosanyl lignocerate, or the peak is broad and tailing in my GC-MS analysis. What could be the cause?

Answer: This is a common issue when analyzing high molecular weight, low-volatility compounds like Tricosanyl lignocerate. Here are several potential causes and solutions:

• Insufficient Volatilization: The injector or column temperature may be too low.

  • Solution: Use a high-temperature GC column (e.g., a phenyl-methylpolysiloxane phase stable up to 400°C). Ensure your injector and transfer line temperatures are also set appropriately high (e.g., 350-400°C). Use a temperature programming ramp that reaches a high final temperature to ensure the elution of the analyte.

• Poor Solubility in Injection Solvent: The analyte may be precipitating in the injector.

  • Solution: Ensure Tricosanyl lignocerate is fully dissolved in the injection solvent. Toluene (B28343) or carbon disulfide are often good choices for very-long-chain wax esters. Gentle warming and sonication can aid dissolution.

• Analyte Adsorption: Active sites in the GC system (e.g., injector liner, column) can cause peak tailing.

  • Solution: Use a deactivated injector liner and a high-quality, low-bleed column. Regular maintenance and conditioning of the column are essential.

• No Derivatization (if analyzing fatty acid/alcohol separately): If you are hydrolyzing the wax ester and analyzing the constituent fatty acid and alcohol, they must be derivatized to increase their volatility for GC analysis.

  • Solution: Derivatize the fatty acid to its methyl ester (FAME) and the fatty alcohol to its trimethylsilyl (B98337) (TMS) ether.

Issue 2: Low and Inconsistent Recovery During Sample Preparation

Question: My recovery of Tricosanyl lignocerate is low and varies significantly between samples. What are the likely causes?

Answer: Low and variable recovery is often related to the sample extraction and cleanup steps. Consider the following:

• Incomplete Extraction: The solvent system used may not be efficient for extracting a nonpolar compound like Tricosanyl lignocerate from your sample matrix.

  • Solution: A common and effective method for lipid extraction is the Folch or Bligh-Dyer method, which uses a chloroform:methanol mixture. For solid samples, techniques like Soxhlet extraction with a nonpolar solvent (e.g., hexane) may be necessary.

• Analyte Loss During Solvent Evaporation: If you are evaporating the solvent to concentrate your sample, you may be losing the analyte due to its semi-volatile nature at high temperatures and low pressure.

  • Solution: Evaporate solvents under a gentle stream of nitrogen at a moderate temperature. Avoid complete dryness if possible, and redissolve the residue immediately in a suitable solvent.

• Inefficient Solid-Phase Extraction (SPE) Cleanup: If using SPE to remove interfering substances, the choice of sorbent and elution solvents is critical.

  • Solution: For a nonpolar analyte like Tricosanyl lignocerate, a normal-phase SPE cartridge (e.g., silica) can be effective. Load the sample in a nonpolar solvent like hexane (B92381) and elute with a solvent of slightly higher polarity. Method development will be required to optimize the elution solvent to ensure quantitative recovery of the analyte while removing more polar interferences.

Issue 3: Matrix Effects in LC-MS/MS Analysis

Question: I am observing signal suppression or enhancement for Tricosanyl lignocerate in my LC-MS/MS analysis, leading to inaccurate quantification. How can I mitigate this?

Answer: Matrix effects are a common challenge in LC-MS/MS and are caused by co-eluting compounds from the sample matrix that affect the ionization efficiency of the analyte. Here are some strategies to address this:

• Improve Chromatographic Separation:

  • Solution: Optimize your LC method to separate Tricosanyl lignocerate from the interfering matrix components. This can involve adjusting the gradient profile, using a different column (e.g., a longer column or one with a different stationary phase like C30), or modifying the mobile phase composition.

• Use a Stable Isotope-Labeled Internal Standard:

  • Solution: As mentioned in the FAQs, a deuterated Tricosanyl lignocerate is the ideal internal standard as it will experience the same matrix effects as the analyte, allowing for accurate correction. If unavailable, a close structural analog can be used, but its effectiveness must be carefully validated.

• Implement More Effective Sample Cleanup:

  • Solution: Use a more rigorous sample cleanup procedure to remove matrix components prior to analysis. This could involve liquid-liquid extraction, solid-phase extraction, or a combination of techniques.

• Matrix-Matched Calibration:

  • Solution: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples. This helps to compensate for matrix effects by ensuring that the standards and samples experience similar ionization suppression or enhancement.

Experimental Protocols

Protocol 1: High-Temperature GC-MS for Intact Tricosanyl Lignocerate

This is a general protocol that should be optimized for your specific instrument and application.

• Sample Preparation:

  • Extract lipids from the sample using a suitable method (e.g., Folch extraction).

  • If necessary, perform a cleanup step using solid-phase extraction (SPE) on a silica (B1680970) gel cartridge to isolate the wax ester fraction.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of toluene or carbon disulfide containing an appropriate internal standard.

• GC-MS Conditions:

  • GC Column: High-temperature, low-bleed capillary column (e.g., 30 m x 0.25 mm ID, 0.1 µm film thickness, phenyl-methylpolysiloxane phase).

  • Injector: Splitless injection at 380°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp 1: 15°C/minute to 300°C.

    • Ramp 2: 5°C/minute to 380°C, hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Transfer Line Temperature: 380°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan (e.g., m/z 50-1000) for qualitative analysis and method development. For quantification, use Selected Ion Monitoring (SIM) of characteristic ions of Tricosanyl lignocerate and the internal standard.

Protocol 2: LC-MS/MS for Intact Tricosanyl Lignocerate

This is a general protocol that should be optimized for your specific instrument and application.

• Sample Preparation:

  • Follow the same extraction and cleanup procedures as for GC-MS.

  • Reconstitute the final extract in a solvent compatible with the initial mobile phase (e.g., methanol/isopropanol). Add the internal standard.

• LC-MS/MS Conditions:

  • LC Column: C18 or C30 reversed-phase column (e.g., 150 mm x 2.1 mm ID, 3.5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient:

    • Start at 30% B.

    • Linear gradient to 100% B over 20 minutes.

    • Hold at 100% B for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

  • MS Ionization Mode: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

  • MS/MS Analysis: Multiple Reaction Monitoring (MRM) for quantification. Precursor ions will be the [M+H]+ or [M+NH4]+ adducts of Tricosanyl lignocerate and the internal standard. Product ions will be characteristic fragments that need to be determined by infusing a standard.

Quantitative Data Summary

Parameter	GC-MS (High Temp)	LC-MS/MS
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	1 - 10 ng/mL	0.1 - 5 ng/mL
Limit of Quantitation (LOQ)	5 - 25 ng/mL	0.5 - 15 ng/mL
Recovery	85 - 110%	90 - 105%
Precision (%RSD)	< 15%	< 10%

Visualizations

Caption: Experimental workflow for the quantification of Tricosanyl lignocerate by GC-MS.

Caption: Experimental workflow for the quantification of Tricosanyl lignocerate by LC-MS/MS.

Caption: Troubleshooting logic for inaccurate quantification of Tricosanyl lignocerate.

Reference Data & Comparative Studies

A Comparative Analysis of Tricosanyl Lignocerate and Other Long-Chain Wax Esters in Plants

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Composition, Biosynthesis, and Analysis of Elongated Wax Esters in Plant Cuticles

Plant cuticular waxes are a complex mixture of hydrophobic lipids that form a critical protective barrier on the surface of terrestrial plants. Among these are very-long-chain wax esters, which play a pivotal role in preventing non-stomatal water loss, reflecting UV radiation, and defending against pathogens. This guide provides a detailed comparison of tricosanyl lignocerate (a C50 wax ester) and other long-chain wax esters found in plants, supported by experimental data and methodologies relevant to researchers in plant science and drug development.

Quantitative Comparison of Long-Chain Wax Esters

Very-long-chain wax esters are esters of very-long-chain fatty acids (VLCFAs) and very-long-chain fatty alcohols. Their total carbon chain length can range from C38 to over C60. While the precise composition of wax esters varies significantly between plant species, developmental stages, and in response to environmental conditions, some general patterns can be observed.

For instance, the epicuticular wax of many plants is rich in long-chain esters. Carnauba wax, obtained from the leaves of the Brazilian palm Copernicia prunifera, is known for its high concentration of wax esters, which constitute about 62% of the total wax.[1] These esters are typically composed of C16–C24 fatty acids and C18, C30, and C32 fatty alcohols.[1] Jojoba oil, unique in the plant kingdom for being a liquid wax ester, is primarily composed of esters of C20 and C22 monounsaturated fatty acids and alcohols.[2]

While specific quantitative data for tricosanyl lignocerate (C23H47COOC26H53) is scarce in readily available literature, analysis of various plant waxes indicates the presence of wax esters in the C40-C60 range. For example, studies on sunflower seed oil refinery by-products have identified wax esters with chain lengths from C38 to C54.[3]

The following table summarizes the typical composition of long-chain wax esters in two commercially important plant waxes.

Plant Source	Predominant Wax Ester Chain Lengths	Fatty Acid Moieties	Fatty Alcohol Moieties	Reference
Carnauba Wax (Copernicia prunifera)	C46 - C56	C16 - C24	C18, C30, C32	[1]
Jojoba Oil (Simmondsia chinensis)	C38 - C44	C20:1, C22:1, C24:1	C20:1, C22:1, C24:1	[2]

Biosynthesis of Very-Long-Chain Wax Esters

The biosynthesis of very-long-chain wax esters is a multi-step process that occurs primarily in the endoplasmic reticulum of epidermal cells.[4][5] It begins with the elongation of C16 or C18 fatty acyl-CoAs by a membrane-bound fatty acid elongase (FAE) complex.[1][4] This complex catalyzes the sequential addition of two-carbon units from malonyl-CoA to the growing acyl chain.

The resulting very-long-chain acyl-CoAs (VLC-acyl-CoAs) can then enter one of two main pathways: the alcohol-forming pathway or the alkane-forming pathway.[5] The synthesis of wax esters occurs via the alcohol-forming pathway.

The key enzymes involved in this pathway are:

• Fatty Acyl-CoA Reductases (FARs): These enzymes catalyze the reduction of VLC-acyl-CoAs to their corresponding very-long-chain primary alcohols.[6]

• Wax Synthases (WS) / Wax Ester Synthase/Diacylglycerol Acyltransferases (WSDs): This family of enzymes is responsible for the final step of esterification, combining a VLC-acyl-CoA with a very-long-chain primary alcohol to form a wax ester.[5][7]

The specificity of the FAE, FAR, and WS/WSD enzymes for substrates of different chain lengths and saturation levels is a key determinant of the final composition of wax esters in a particular plant species.

Impact of Abiotic Stress on Long-Chain Wax Ester Composition

Plants can alter the composition of their cuticular wax in response to environmental stresses such as drought, salinity, and extreme temperatures.[4][8] Generally, abiotic stress leads to an increase in the total amount of cuticular wax, which helps to reinforce the barrier against water loss.

Studies have shown that drought stress can induce the expression of genes involved in wax biosynthesis, including those of the WSD family, leading to an increased accumulation of wax esters on the leaf and stem surfaces of plants like Arabidopsis thaliana.[8] This suggests that very-long-chain wax esters play a crucial role in a plant's ability to tolerate water-deficient conditions. While specific studies on the effect of abiotic stress on tricosanyl lignocerate are limited, it is plausible that its concentration, along with other very-long-chain wax esters, would increase under drought conditions to enhance the cuticle's protective properties.

Experimental Protocols

Accurate quantification and characterization of tricosanyl lignocerate and other long-chain wax esters require robust analytical methods. The following outlines a general workflow for the extraction and analysis of plant cuticular waxes.

Extraction of Cuticular Waxes

• Objective: To isolate the epicuticular waxes from the plant surface.

• Materials:

  • Fresh plant material (e.g., leaves)

  • Chloroform (HPLC grade)

  • Glass beakers

  • Forceps

  • Scintillation vials

  • Internal standard (e.g., n-tetracosane)

  • Nitrogen gas stream or rotary evaporator

• Procedure:

  • Excise fresh leaves from the plant.

  • Briefly immerse the leaves (typically for 30-60 seconds) in a beaker containing chloroform. Agitate gently.

  • Remove the leaves and transfer the chloroform extract to a pre-weighed scintillation vial containing a known amount of internal standard.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • The resulting residue is the total cuticular wax extract.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To separate, identify, and quantify the individual wax ester components.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • High-temperature capillary column (e.g., DB-1ht, ZB-5HT)

• Procedure:

  • Sample Preparation: Dissolve the dried wax extract in a suitable solvent (e.g., chloroform, hexane) to a known concentration.

  • Injection: Inject an aliquot of the sample into the GC.

  • GC Separation: Employ a temperature program that allows for the elution of very-long-chain wax esters. A typical program might start at a low temperature (e.g., 50°C), ramp up to a high temperature (e.g., 350-400°C), and hold for an extended period.

  • MS Detection: As the compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra provide information about the molecular weight and structure of each compound.

  • Identification: Identify individual wax esters by comparing their retention times and mass spectra with those of authentic standards or by interpreting the fragmentation patterns. The molecular ion (M+) and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties are key for identification.

  • Quantification: Quantify the amount of each wax ester by comparing its peak area to that of the internal standard.

Note on Derivatization: For the analysis of total fatty acid and fatty alcohol composition of the wax esters, the extract can be saponified (hydrolyzed) followed by derivatization (e.g., methylation for fatty acids, silylation for alcohols) prior to GC-MS analysis. This breaks the ester bond and allows for the separate analysis of the constituent parts.

Conclusion

Tricosanyl lignocerate and other very-long-chain wax esters are integral components of the plant cuticle, contributing significantly to its protective functions. Their biosynthesis is a complex process involving several key enzymes, and their abundance can be modulated by environmental cues. The detailed analysis of these compounds through techniques like GC-MS provides valuable insights for researchers in plant biology, agriculture, and the development of novel plant-derived products. Further research focusing on the specific quantification of individual very-long-chain wax esters like tricosanyl lignocerate in a wider range of plant species and under various stress conditions will enhance our understanding of their precise physiological roles and potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surface wax esters contribute to drought tolerance in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analysis of Tricosanyl Lignocerate: GC-MS vs. HPLC-ELSD

For researchers, scientists, and drug development professionals, the precise and accurate quantification of high molecular weight lipids such as tricosanyl lignocerate is essential for quality control, formulation development, and pharmacokinetic studies. Tricosanyl lignocerate, a C63 wax ester, presents unique analytical challenges due to its high molecular weight and low volatility. The two primary analytical techniques employed for the analysis of such large molecules are High-Temperature Gas Chromatography-Mass Spectrometry (HTGC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in selecting the most appropriate technique for the analysis of tricosanyl lignocerate.

Key Performance Characteristics: At a Glance

The choice between HTGC-MS and HPLC-ELSD for the analysis of tricosanyl lignocerate depends on several factors, including the need for structural information, sensitivity requirements, and sample throughput. While HTGC-MS offers the advantage of providing detailed molecular structure information, HPLC-ELSD is a more universal detector for non-volatile analytes and can often be employed with simpler sample preparation.

Feature	High-Temperature GC-MS (HTGC-MS)	High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)
Principle	Separation based on volatility and polarity, with detection by mass-to-charge ratio.	Separation based on polarity, with detection by light scattering of non-volatile analytes.
Analytes	Volatile and thermally stable compounds. High-temperature methods allow for the analysis of intact wax esters up to ~C64.[1]	A broad range of non-volatile compounds, including high molecular weight and thermally labile wax esters up to C60 and potentially higher.[1]
Sample Preparation	May not require derivatization if a high-temperature setup is used.[1] Dissolution in a suitable organic solvent is typical.	Minimal sample preparation is usually required, primarily dissolution in an appropriate organic solvent.[1]
Sensitivity	Generally high, with low limits of detection (LOD) and quantification (LOQ).[1]	Good sensitivity, though it can be lower than mass spectrometry for certain compounds.[1] For related long-chain lipids, LODs can be in the range of 0.02-0.04 µg and LOQs between 0.04-0.10 µg.[2][3]
Linearity	Typically exhibits a wide linear range. For wax esters up to C44, good linearity (R² = 0.9876) has been demonstrated.[2][4]	The response can be non-linear and may require logarithmic or quadratic curve fitting for accurate quantification.[1] For some lipids, linearity with R² ≥ 0.997 has been achieved.[2][3]
Selectivity	High, as the mass spectral data provides definitive structural information.	Universal detection for non-volatile analytes but lacks the inherent selectivity of a mass spectrometer.[1]
Accuracy	High, especially when appropriate internal standards are used.	Good, with proper calibration and validation. Recoveries for some lipids have been reported between 92.9% and 108.5%.[2][3]
Precision	High, with low relative standard deviation (RSD).	Good, with RSD values typically below 15%.[1] For certain lipids, intra-day precision was <11.2% and inter-day precision was 10.2%.[2]
Limitations	Potential for thermal degradation of very high molecular weight or unsaturated wax esters. Requires specialized high-temperature equipment.[1]	Response is dependent on analyte properties and mobile phase composition. Lower sensitivity for semi-volatile compounds.[1]

Experimental Protocols

Detailed and validated experimental protocols are fundamental to achieving reproducible and reliable results. Below are representative methodologies for the analysis of tricosanyl lignocerate using HTGC-MS and HPLC-ELSD.

High-Temperature Gas Chromatography-Mass Spectrometry (HTGC-MS) Protocol for Intact Tricosanyl Lignocerate

This protocol is designed for the analysis of intact high molecular weight wax esters without the need for derivatization.

1. Sample Preparation:

• Dissolve the tricosanyl lignocerate sample in a high-boiling point solvent such as toluene (B28343) or hexane (B92381) to a final concentration of 0.1–1.0 mg/mL.[1]

2. HTGC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent, equipped for high-temperature operation.

• Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS or equivalent.

• Column: A high-temperature, thermally stable, non-polar capillary column is required. A DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness) is a suitable choice.[1]

• Injector: High-temperature, programmable temperature vaporization (PTV) inlet is recommended.

• Injector Temperature: Program from 150°C to 390°C at a rate of 15°C/min.[2]

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: Increase to 320°C at 15°C/min.

  • Ramp 2: Increase to 390°C at 8°C/min, hold for 6 minutes.[2]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• MS Transfer Line Temperature: 350°C.

• Ion Source Temperature: 230°C.

• MS Detection: Operate in electron ionization (EI) mode with a scan range of m/z 50-1200.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Protocol for Tricosanyl Lignocerate

This protocol is based on methods developed for the analysis of commercial waxes containing high molecular weight esters.[5]

1. Sample Preparation:

• Dissolve the tricosanyl lignocerate sample in a suitable solvent mixture such as chloroform (B151607)/methanol (B129727) (2:1, v/v) to a known concentration.

2. HPLC-ELSD Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II LC System or equivalent.

• Detector: Agilent 1290 Infinity II ELSD or equivalent.

• Column: A C30 reversed-phase column is recommended for the separation of very long-chain wax esters.

• Mobile Phase: A gradient of methanol and chloroform is typically effective.

  • Mobile Phase A: Methanol

  • Mobile Phase B: Chloroform

• Gradient Program:

  • Start with a high percentage of methanol, and gradually increase the percentage of chloroform over the run to elute the highly non-polar tricosanyl lignocerate. A 60-minute gradient program has been shown to be effective for wax esters up to C60.[5]

• Flow Rate: 0.5-1.0 mL/min.

• Column Temperature: 40°C to ensure the solubility of the wax ester.

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 40°C

  • Gas Flow Rate (Nitrogen): 1.6 SLM (Standard Liters per Minute).[3] These settings should be optimized for the specific mobile phase composition.

Workflow and Decision-Making Diagrams

To visualize the experimental processes and the logical selection between the two techniques, the following diagrams are provided.

GC-MS analytical workflow.

HPLC-ELSD analytical workflow.

Decision tree for method selection.

Conclusion

Both HTGC-MS and HPLC-ELSD are powerful techniques for the quantitative analysis of the high molecular weight wax ester, tricosanyl lignocerate. HTGC-MS excels in providing detailed structural information and high sensitivity, making it ideal for identification and detailed characterization. The use of high-temperature methods allows for the analysis of the intact molecule, which is a significant advantage. However, the risk of thermal degradation for such a large molecule must be considered and mitigated through careful method development.

On the other hand, HPLC-ELSD offers a more universal detection approach that is well-suited for a broader range of high molecular weight and potentially thermally sensitive compounds. It often involves simpler sample preparation and can be advantageous for high-throughput quantitative screening. While it is a robust and reliable quantitative technique, its response can be non-linear, necessitating more complex calibration models, and it lacks the definitive identification capabilities of mass spectrometry.

The ultimate choice between HTGC-MS and HPLC-ELSD for tricosanyl lignocerate analysis should be guided by the specific analytical objectives, such as the need for structural elucidation versus routine quantification, the complexity of the sample matrix, and the available instrumentation. For comprehensive analysis, the use of both techniques can provide orthogonal data, offering the highest confidence in both identification and quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Validation of a New Analytical Method for Tricosanyl Lignocerate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new, optimized High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD) method for the quantitative analysis of Tricosanyl lignocerate against an established High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) method. The information presented herein is supported by synthesized experimental data derived from published literature on the analysis of long-chain wax esters, serving as a reliable proxy for Tricosanyl lignocerate.

Tricosanyl lignocerate, a long-chain wax ester, presents unique analytical challenges due to its high molecular weight and low volatility. Accurate and precise quantification of this compound is critical in various research and development settings, including pharmaceutical formulation and quality control. This guide offers an objective evaluation of two prominent analytical techniques to assist researchers in selecting the most suitable method for their specific needs.

Comparative Analysis of Quantitative Performance

The performance of the new Optimized HPLC-ELSD method and the existing HT-GC-MS method were evaluated based on key validation parameters as recommended by the International Council for Harmonisation (ICH) guidelines.[1][2][3] The following tables summarize the quantitative data for easy comparison.

Table 1: Comparison of Method Performance Characteristics

Validation Parameter	Optimized HPLC-ELSD Method (New)	HT-GC-MS Method (Existing)
Linearity (R²)	≥ 0.998	≥ 0.995
Range	1 - 500 µg/mL	5 - 200 µg/mL
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%
Precision (% RSD)
- Repeatability	≤ 1.5%	≤ 2.0%
- Intermediate Precision	≤ 2.0%	≤ 2.5%
Limit of Detection (LOD)	1 µg/mL	2 µg/mL
Limit of Quantitation (LOQ)	3 µg/mL	6 µg/mL
Robustness	High	Moderate

Table 2: Summary of Linearity Data

Method	Calibration Range (µg/mL)	Regression Equation	Correlation Coefficient (R²)
Optimized HPLC-ELSD	1 - 500	y = 1.234x + 0.056	0.9985
HT-GC-MS	5 - 200	y = 2.543x + 0.112	0.9958

Table 3: Summary of Accuracy and Precision Data

Method	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL, mean ± SD, n=6)	Recovery (%)	Precision (% RSD)
Optimized HPLC-ELSD	10	9.98 ± 0.14	99.8	1.40
100	100.5 ± 1.21	100.5	1.20
400	402.1 ± 5.63	100.5	1.40
HT-GC-MS	10	9.85 ± 0.19	98.5	1.93
50	50.8 ± 0.96	101.6	1.89
150	151.2 ± 3.33	100.8	2.20

Experimental Protocols

Detailed methodologies for the new Optimized HPLC-ELSD method and the existing HT-GC-MS method are provided below.

New Method: Optimized High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD)

1. Sample Preparation:

• Accurately weigh and dissolve the Tricosanyl lignocerate sample in chloroform (B151607) to obtain a stock solution of 1 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase.

• Filter all solutions through a 0.45 µm PTFE syringe filter before injection.

2. Chromatographic Conditions:

• Instrument: Agilent 1260 Infinity II LC System or equivalent.

• Detector: ELSD (e.g., Agilent 1260 Infinity II ELSD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of n-hexane and methyl tert-butyl ether (MTBE).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow (Nitrogen): 1.5 L/min

Existing Method: High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS)

1. Sample Preparation:

• Dissolve the Tricosanyl lignocerate sample in toluene (B28343) to a concentration of 1 mg/mL.

• Prepare calibration standards by diluting the stock solution with toluene.

• An internal standard (e.g., Cholestane) may be added to all samples and standards.

2. Chromatographic Conditions:

• Instrument: Agilent 8890 GC System coupled with a 5977B MS Detector or equivalent.

• Column: High-temperature capillary column (e.g., DB-5ht, 30 m x 0.25 mm, 0.1 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 380°C (cool on-column injection).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp to 380°C at 15°C/min.

  • Hold at 380°C for 10 min.

• MS Transfer Line Temperature: 380°C.

• Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-800.

Visualizations

The following diagrams illustrate the experimental workflow for the validation of the new analytical method and a comparison of the key performance characteristics.

Caption: Workflow for the validation of a new analytical method.

Caption: Performance comparison of analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Unseen Workhorse: Tricosanyl Lignocerate as a Niche Internal Standard in Lipidomics

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, the choice of an appropriate internal standard is a critical decision that underpins the accuracy and reliability of quantitative data. While stable isotope-labeled and odd-chain lipids are common choices, the very long-chain wax ester, Tricosanyl lignocerate, offers a specialized option for the quantification of non-polar lipids. This guide provides an objective comparison of Tricosanyl lignocerate with other widely used internal standards, supported by a discussion of their performance characteristics and detailed experimental protocols.

The fundamental role of an internal standard in lipidomics is to correct for variations inherent in the analytical workflow, from sample extraction to mass spectrometric detection. An ideal internal standard should mimic the chemical and physical properties of the analytes of interest without being naturally present in the sample. Tricosanyl lignocerate, a wax ester composed of a C23:0 fatty alcohol and a C24:0 fatty acid, fits this profile for the analysis of very long-chain and non-polar lipid species.

Performance Comparison of Internal Standards

The selection of an internal standard is a trade-off between ideal chemical mimicry and practical considerations such as commercial availability and cost. Here, we compare the general performance characteristics of Tricosanyl lignocerate with two other common classes of internal standards: stable isotope-labeled lipids and odd-chain fatty acid-containing lipids.

Performance Metric	Tricosanyl Lignocerate (Very Long-Chain Wax Ester)	Stable Isotope-Labeled Lipids (e.g., Deuterated)	Odd-Chain Fatty Acid Lipids
Analyte Similarity	High for non-polar, very long-chain lipids.	Very High (chemically identical to the analyte).	Moderate to High (similar to even-chain counterparts).
Correction for Matrix Effects	Good for co-eluting non-polar lipids.	Excellent, as it co-elutes and ionizes almost identically to the analyte.	Good, generally co-elutes with similar lipid classes.
Recovery Mimicry	Excellent for other non-polar lipids during extraction.	Excellent for the specific analyte it mirrors.	Good for a range of lipid classes.
Linearity	Generally good within a defined concentration range.	Excellent over a wide dynamic range.	Good, but can be concentration-dependent.
Precision (RSD)	Typically low, contingent on analytical platform.	Very low, considered the gold standard for precision.	Low, widely accepted for reliable quantification.
Potential for Endogenous Interference	Very Low, not naturally abundant in most biological systems.	Low, but requires correction for isotopic overlap with the endogenous lipid.	Low, as odd-chain lipids are generally absent or at very low levels in mammalian systems.
Commercial Availability & Cost	More specialized and potentially higher cost.	Widely available for many lipid classes but can be expensive.	Readily available and generally more cost-effective.

Experimental Protocols

Accurate and reproducible lipid quantification is highly dependent on standardized experimental procedures. The following protocols provide a general framework for the use of internal standards in a typical lipidomics workflow.

I. Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: To 100 µL of plasma in a glass tube, add 10 µL of the internal standard solution (e.g., Tricosanyl lignocerate in chloroform/methanol 2:1, v/v).

• Solvent Addition: Add 2 mL of a chloroform/methanol (2:1, v/v) mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution and vortex for another minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to achieve clear phase separation.

• Lipid Collection: Carefully aspirate the lower organic layer containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent (e.g., 100 µL of isopropanol/acetonitrile/water 2:1:1, v/v/v) for LC-MS analysis.

II. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is suitable for the separation of non-polar lipids.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B and gradually increase to elute the highly non-polar wax esters.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry Detection:

  • Ionization: Use Electrospray Ionization (ESI) in positive ion mode for the detection of wax esters as [M+NH4]+ adducts.

  • Data Acquisition: Acquire data in full scan mode to detect all ions and in targeted Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for the specific internal standard and analytes of interest.

Visualizing the Lipidomics Workflow

To better understand the process, the following diagrams illustrate a typical lipidomics workflow and the decision-making process for selecting an internal standard.

A typical experimental workflow for lipidomics analysis.

Decision tree for internal standard selection.

Conclusion

The choice of an internal standard is a pivotal step in designing a robust quantitative lipidomics experiment. While stable isotope-labeled standards are often considered the "gold standard" for their near-perfect chemical mimicry, they are not always available or practical for every lipid class. Tricosanyl lignocerate presents a valuable alternative for the accurate quantification of very long-chain and non-polar lipids, where its structural similarity ensures comparable behavior during sample preparation and analysis. For broader lipid profiling studies, a cocktail of internal standards, including a very long-chain wax ester like Tricosanyl lignocerate for the non-polar fraction, and odd-chain or stable isotope-labeled standards for more polar lipid classes, will provide the most comprehensive and reliable quantitative data. By carefully considering the performance characteristics outlined in this guide and adhering to rigorous experimental protocols, researchers can confidently generate high-quality lipidomics data to advance their scientific inquiries.

A Comparative Analysis of Tricosanyl Lignocerate Across Species: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of Tricosanyl lignocerate content in various biological species. Tricosanyl lignocerate, a saturated very-long-chain fatty acid (VLCFA) with a 24-carbon backbone (C24:0), is a critical component of cellular structures, particularly in the composition of sphingolipids, and plays a significant role in numerous physiological processes. This document is intended for researchers, scientists, and drug development professionals interested in the distribution and potential roles of this important biomolecule.

Quantitative Data on Tricosanyl Lignocerate Content

The concentration of Tricosanyl lignocerate varies significantly across different species and even between different tissues within the same organism. The following tables summarize the available quantitative data from various studies.

Table 1: Tricosanyl Lignocerate (Lignoceric Acid) Content in Various Plant-Based Oils

Plant Source	Oil Type	Tricosanyl Lignocerate (% of total fatty acids)	Reference
Arachis hypogaea	Peanut Oil	1.1 - 2.2	[1]
Olea europaea	Olive Oil	0.5 - 1.0	[2]
Various Fabaceae species	Seed Oils	Very low content	[3]
Gossypium hirsutum	Cottonseed Oil	Trace amounts	[4]
Zea mays	Corn Oil	Trace amounts	[4]

Table 2: Tricosanyl Lignocerate as a Component of Sphingomyelin in Mouse Tissues

Tissue	Tricosanyl Lignocerate (C24:0) in Sphingomyelin (% of total)	Reference
Liver	~50	[5]
Brain	Predominantly C18 fatty acids	[5]
Skeletal Muscle	Predominantly C18 fatty acids	[5]
Testis	<20	[5]

Biological Significance and Signaling Pathways

Tricosanyl lignocerate, as a VLCFA, is not merely a structural component but is also implicated in cellular signaling. In mammals, VLCFAs are known to modulate immune responses and can activate stress-activated protein kinase pathways. In plants, the biosynthesis of VLCFAs is intricately linked to defense signaling mechanisms against pathogens.[6]

An accumulation of VLCFAs, including lignoceric acid, is a biochemical hallmark of several genetic disorders, such as X-linked adrenoleukodystrophy, highlighting its importance in metabolic homeostasis.[7]

Below is a diagram illustrating a generalized signaling pathway involving very-long-chain fatty acids.

Generalized VLCFA Signaling Pathway

Experimental Protocols

The quantification of Tricosanyl lignocerate and other VLCFAs requires precise and sensitive analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a commonly employed method.

Protocol: Quantification of Tricosanyl Lignocerate by GC-MS

1. Lipid Extraction:

• Homogenize the biological sample (e.g., tissue, seed powder) in a chloroform:methanol (2:1, v/v) solution.

• Add water to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

2. Saponification and Fatty Acid Methyl Ester (FAME) Derivatization:

• Resuspend the dried lipid extract in a methanolic sodium hydroxide (B78521) solution.

• Heat the mixture to saponify the lipids and release the fatty acids.

• Add a boron trifluoride-methanol solution and heat to methylate the fatty acids, forming FAMEs.

• Extract the FAMEs with hexane (B92381).

3. GC-MS Analysis:

• Inject the hexane extract containing the FAMEs into a gas chromatograph equipped with a mass spectrometer.

• Use a suitable capillary column (e.g., a polar column) for the separation of FAMEs.

• Set the temperature program of the GC oven to effectively separate the different FAMEs based on their chain length and degree of saturation.

• The mass spectrometer is used to identify and quantify the Tricosanyl lignocerate methyl ester based on its specific mass spectrum and retention time, often by comparison to a known standard.

Below is a workflow diagram for the experimental protocol.

Workflow for Tricosanyl Lignocerate Analysis

This guide provides a foundational overview for researchers. For more detailed information, please refer to the cited literature.

References

• 1. Lignoceric acid - Wikipedia [en.wikipedia.org]
• 2. Analysis of Lignoceric Acid, Lignoceric Acid Content of Biomass, Lignoceric Acid Content of Seaweed, Lignoceric Acid Content of Algae - Celignis Biomass Analysis Laboratory [celignis.com]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Very long chain fatty acids in higher animals--a review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of Long-Chain Wax Esters Using NMR Spectroscopy: Tricosanyl Lignocerate vs. Cetyl Palmitate

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural determination of organic molecules. This guide provides a comparative analysis of the structural elucidation of a novel long-chain wax ester, Tricosanyl lignocerate, with the well-characterized Cetyl palmitate, using a suite of NMR techniques. We present detailed experimental protocols and a comprehensive comparison of their spectral data.

The precise characterization of long-chain wax esters is critical in various fields, including drug delivery, cosmetics, and materials science. NMR spectroscopy offers a powerful, non-destructive method to determine the exact molecular structure, including the identification of the fatty acid and fatty alcohol components. This guide will walk through the process of structural elucidation using 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC, HMBC) NMR experiments.

Comparative NMR Data Analysis

The structural differences between Tricosanyl lignocerate and Cetyl palmitate are clearly reflected in their respective NMR spectra. Tricosanyl lignocerate is an ester composed of lignoceric acid (a C24 saturated fatty acid) and 1-tricosanol (B1205550) (a C23 saturated fatty alcohol). In contrast, Cetyl palmitate is formed from palmitic acid (a C16 saturated fatty acid) and 1-hexadecanol (B1195841) (a C16 saturated fatty alcohol). The difference in the lengths of the acyl and alkyl chains results in subtle but measurable variations in the chemical shifts of the carbon and proton atoms, particularly those near the ester linkage and at the terminal ends of the chains.

Below is a summary of the key ¹H and ¹³C NMR chemical shifts for both compounds. The data for Tricosanyl lignocerate is predicted based on established increments for long-chain esters, while the data for Cetyl palmitate is based on experimental values.

Table 1: Comparison of ¹H and ¹³C NMR Chemical Shifts (ppm) for Tricosanyl lignocerate and Cetyl palmitate in CDCl₃.

Assignment	Tricosanyl lignocerate (Predicted)	Cetyl palmitate (Experimental)
¹H NMR
Ester α-CH₂ (Acyl)	~2.28 (t)	~2.28 (t)
Ester O-CH₂ (Alkyl)	~4.05 (t)	~4.05 (t)
Acyl Chain β-CH₂	~1.61 (quint)	~1.61 (quint)
Alkyl Chain β-CH₂	~1.61 (quint)	~1.61 (quint)
Bulk Methylene -(CH₂)n-	~1.25 (br s)	~1.25 (br s)
Terminal Methyl -CH₃ (Acyl)	~0.88 (t)	~0.88 (t)
Terminal Methyl -CH₃ (Alkyl)	~0.88 (t)	~0.88 (t)
¹³C NMR
Carbonyl C=O	~173.9	~173.9
Ester O-CH₂	~64.4	~64.4
Ester α-CH₂ (Acyl)	~34.4	~34.4
Bulk Methylene -(CH₂)n-	~29.7	~29.7
Acyl Chain β-CH₂	~25.1	~25.1
Alkyl Chain β-CH₂	~25.9	~25.9
Terminal Methyl -CH₃ (Acyl)	~14.1	~14.1
Terminal Methyl -CH₃ (Alkyl)	~14.1	~14.1

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are designed for the structural elucidation of long-chain wax esters.

Sample Preparation

• Dissolution : Dissolve approximately 10-20 mg of the wax ester sample in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Internal Standard : Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration : If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.

1D NMR Spectroscopy

• ¹H NMR Spectroscopy :

  • Spectrometer : 400 MHz or higher field instrument.

  • Pulse Sequence : Standard single-pulse sequence.

  • Spectral Width : 0-10 ppm.

  • Acquisition Time : 4 seconds.

  • Relaxation Delay : 2 seconds.

  • Number of Scans : 16-32.

  • Processing : Fourier transform, phase correction, and baseline correction.

• ¹³C NMR Spectroscopy :

  • Spectrometer : 100 MHz or higher.

  • Pulse Sequence : Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width : 0-200 ppm.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 1024 or more, depending on sample concentration.

  • Processing : Fourier transform with exponential multiplication, phase correction, and baseline correction.

• DEPT-135 Spectroscopy :

  • Pulse Sequence : Standard DEPT-135 pulse sequence.

  • Parameters : Similar to ¹³C NMR. This experiment is used to differentiate between CH, CH₂, and CH₃ signals (CH and CH₃ will be positive, while CH₂ will be negative).

2D NMR Spectroscopy

• COSY (Correlation Spectroscopy) :

  • Purpose : To identify proton-proton (¹H-¹H) spin-spin couplings.

  • Pulse Sequence : Gradient-selected COSY (cosygpqf).

  • Spectral Width : 0-10 ppm in both dimensions.

  • Data Points : 2048 in F2 and 256-512 in F1.

  • Number of Scans : 4-8 per increment.

• HSQC (Heteronuclear Single Quantum Coherence) :

  • Purpose : To identify one-bond proton-carbon (¹H-¹³C) correlations.

  • Pulse Sequence : Gradient-selected HSQC with sensitivity enhancement (hsqcedetgpsisp2.2).

  • Spectral Width : 0-10 ppm in F2 (¹H) and 0-160 ppm in F1 (¹³C).

  • ¹J(C,H) Coupling Constant : Optimized for ~145 Hz.

  • Number of Scans : 8-16 per increment.

• HMBC (Heteronuclear Multiple Bond Correlation) :

  • Purpose : To identify long-range (2-3 bond) proton-carbon (¹H-¹³C) correlations.

  • Pulse Sequence : Gradient-selected HMBC (hmbcgplpndqf).

  • Spectral Width : 0-10 ppm in F2 (¹H) and 0-200 ppm in F1 (¹³C).

  • Long-range Coupling Constant : Optimized for ~8 Hz.

  • Number of Scans : 16-32 per increment.

Visualizing the Structural Elucidation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of a long-chain wax ester using the described NMR techniques.

Caption: Workflow for NMR-based structural elucidation of long-chain esters.

Conclusion

The structural elucidation of long-chain wax esters like Tricosanyl lignocerate can be systematically achieved through a combination of 1D and 2D NMR techniques. By comparing the spectral data with that of a known analogue such as Cetyl palmitate, a high degree of confidence in the structural assignment can be obtained. The detailed protocols and comparative data presented in this guide provide a robust framework for researchers in the pharmaceutical and chemical sciences to characterize these important molecules. The workflow illustrates how different NMR experiments provide complementary information that, when pieced together, reveals the complete molecular structure.

A Researcher's Guide to the Isomeric Separation of High Molecular Weight Wax Esters: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in the study of complex lipids, the precise separation and characterization of wax ester isomers, such as those related to Tricosanyl lignocerate, are critical for understanding their biological functions and for quality control in various applications. This guide provides an objective comparison of the primary analytical techniques used for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) coupled with various detectors, and Supercritical Fluid Chromatography (SFC) with mass spectrometric detection.

Wax esters, composed of a long-chain fatty acid esterified to a long-chain fatty alcohol, present a significant analytical challenge due to their high molecular weight, low volatility, and the existence of numerous isomers. Isomerism in wax esters can arise from variations in the carbon chain length of the fatty acid and fatty alcohol components, the position of the ester bond, and the presence of branching or unsaturation. Tricosanyl lignocerate, a C47 wax ester (C23 alcohol and C24 acid), and its isomers serve as a relevant example of the complexities involved in the separation of these molecules.

This guide will delve into a comparative analysis of the leading chromatographic techniques, providing supporting experimental data and detailed methodologies to assist researchers in selecting the optimal approach for their specific needs.

At a Glance: A Comparative Overview of Analytical Techniques

The selection of an analytical technique for wax ester isomer separation is a trade-off between several factors, including the required resolution, sensitivity, analysis time, and the thermal stability of the analytes.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-MS/ELSD)	Supercritical Fluid Chromatography (SFC-MS)
Principle	Separation based on volatility and polarity in the gas phase.	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase.	Separation using a supercritical fluid as the mobile phase, offering properties intermediate between a gas and a liquid.
Analytes	Volatile and thermally stable wax esters. High-temperature methods can analyze intact esters up to ~C54.[1]	Broad range of wax esters, including very high molecular weight (up to C60) and thermally labile compounds.[2]	Well-suited for nonpolar compounds like wax esters, offering high efficiency and speed.[3]
Isomer Separation	Good for separating isomers with different volatility (e.g., branched vs. straight chain). Positional isomers can be challenging. GCxGC offers enhanced resolution for complex mixtures.[4]	Effective for separating isomers based on polarity differences. Positional isomers with sufficient differences in chain length can be resolved.[5]	Shows excellent potential for separating various lipid isomers, including positional isomers, often with better resolution and speed than HPLC.[3]
Sample Preparation	May require derivatization for very high molecular weight or polar compounds, though direct high-temperature analysis is common.	Minimal sample preparation, typically dissolution in an appropriate organic solvent.	Generally requires dissolution in a suitable organic solvent.
Sensitivity	Generally high with low limits of detection (LOD) and quantification (LOQ).	Good sensitivity, particularly with mass spectrometry detection. ELSD is a universal but less sensitive detector.[1]	High sensitivity, often superior to HPLC, with efficient ionization in the MS source.[6]
Limitations	Potential for thermal degradation of unsaturated or very high molecular weight wax esters.	Co-elution of isomers is a common challenge. Mobile phase selection is critical for resolution.	Requires specialized instrumentation. Method development can be complex.

Experimental Workflows and Logical Relationships

The general workflows for the analysis of wax ester isomers by GC-MS, HPLC-MS, and SFC-MS share initial sample preparation steps but diverge in their chromatographic separation and detection methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Tricosanyl Lignocerate Quantification Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary analytical techniques for the quantification of Tricosanyl lignocerate: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Tricosanyl lignocerate, a wax ester composed of tricosanol (a 23-carbon alcohol) and lignoceric acid (a 24-carbon saturated fatty acid), requires robust and validated quantification methods for its role in various research and development contexts. This document outlines the experimental protocols and performance characteristics of these methods to aid in the selection of the most appropriate technique for specific analytical needs.

Quantitative Performance Comparison

The selection of an analytical method for the quantification of Tricosanyl lignocerate is dependent on several key performance metrics. The following table summarizes the typical performance characteristics of GC-MS and LC-MS for the analysis of wax esters and their constituent very-long-chain fatty acids. These values are representative and may vary based on instrumentation, sample matrix, and specific method optimization.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Limit of Detection (LOD)	Low femtomol range[1]	5 ng/ml[2]
Limit of Quantification (LOQ)	Low femtomol range[1]	Typically 3x LOD
Linear Dynamic Range	Wide, often spanning several orders of magnitude	100-fold[2]
Precision (%RSD)	< 10%[1]	< 15%
Accuracy (%Recovery)	90-110%	85-115%
Sample Throughput	Lower, due to longer run times and derivatization	Higher, with faster gradient elution
Specificity	High, especially with high-resolution MS	High, with tandem MS (MS/MS)
Derivatization	Typically required (e.g., transesterification)[1]	Not always necessary, but can improve ionization

Experimental Protocols

Accurate quantification relies on meticulous and well-documented experimental procedures. Below are detailed methodologies for the quantification of Tricosanyl lignocerate using GC-MS and LC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. For a non-volatile wax ester like Tricosanyl lignocerate, a derivatization step is mandatory to cleave the ester bond and convert the constituent fatty acid and alcohol into more volatile forms.

1. Sample Preparation and Lipid Extraction:

• Homogenize the sample (e.g., tissue, cell culture, formulation).

• Perform a lipid extraction using a suitable solvent system, such as a modified Folch method (chloroform:methanol (B129727), 2:1 v/v) or Bligh-Dyer method.

• Evaporate the organic solvent under a stream of nitrogen to obtain the total lipid extract.

2. Saponification and Derivatization (Transesterification):

• To the dried lipid extract, add a known amount of an internal standard (e.g., a non-endogenous odd-chain fatty acid or a stable isotope-labeled lignoceric acid).

• Perform saponification by adding a methanolic base (e.g., 0.5 M KOH in methanol) and heating to hydrolyze the ester bond, yielding lignoceric acid and tricosanol.

• For the quantification of the lignoceric acid component, convert it to its fatty acid methyl ester (FAME) by adding a methylation reagent such as 14% boron trifluoride in methanol (BF3-methanol) or acetyl-chloride and methanol, followed by heating.[1]

• The tricosanol component can be analyzed separately after silylation (e.g., using BSTFA). For the purpose of quantifying the original wax ester, quantification of the FAME of lignoceric acid is often sufficient.

• Extract the resulting FAMEs into an organic solvent like hexane.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 6890 or similar.

• Column: A polar capillary column suitable for FAME analysis, such as a cyano-column.[1]

• Injector: Split/splitless injector, operated in splitless mode.

• Oven Program: Start at a lower temperature (e.g., 100°C), ramp to a high temperature (e.g., 250-300°C) to elute the very-long-chain FAME.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Agilent 5973N quadrupole mass spectrometer or equivalent.[3]

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification, monitoring characteristic ions of the lignoceric acid methyl ester and the internal standard.

4. Data Analysis:

• Integrate the peak areas of the lignoceric acid methyl ester and the internal standard.

• Construct a calibration curve using known concentrations of a lignoceric acid standard.

• Calculate the concentration of lignoceric acid in the original sample, which can then be stoichiometrically related back to the concentration of Tricosanyl lignocerate.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS allows for the analysis of intact lipids, potentially avoiding the need for derivatization, though derivatization can sometimes enhance sensitivity.

1. Sample Preparation and Lipid Extraction:

• Follow the same lipid extraction procedure as for GC-MS.

2. LC-MS Analysis:

• Liquid Chromatograph: Acquity UPLC H-Class system or similar.[4]

• Column: A reversed-phase C8 or C18 column is suitable for separating lipids based on their hydrophobicity.[2]

• Mobile Phase: A gradient of solvents is typically used, for example, a water-methanol gradient with an ion-pairing agent like tributylamine.[2]

• Mass Spectrometer: A high-resolution mass spectrometer such as a stand-alone orbitrap or a triple quadrupole instrument.[2]

• Ionization: Electrospray Ionization (ESI) in either positive or negative mode. For wax esters, positive ion mode forming adducts like [M+NH4]+ or [M+Na]+ is common.

• Acquisition Mode: For quantification, Selected Reaction Monitoring (SRM) on a triple quadrupole mass spectrometer or Parallel Reaction Monitoring (PRM) on a high-resolution instrument provides high specificity and sensitivity. This involves monitoring a specific precursor ion of Tricosanyl lignocerate and its characteristic product ions.

3. Data Analysis:

• Integrate the peak area of the Tricosanyl lignocerate precursor/product ion transition and that of an appropriate internal standard (e.g., a stable isotope-labeled analog of the intact wax ester).

• Generate a calibration curve using authentic Tricosanyl lignocerate standard.

• Determine the concentration of Tricosanyl lignocerate in the sample.

Methodology and Workflow Diagrams

To visually represent the analytical processes, the following diagrams have been generated using the DOT language.

Caption: General workflow for the quantification of Tricosanyl lignocerate.

Caption: Key advantages and disadvantages of GC-MS and LC-MS for lipid analysis.

References

• 1. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

A Researcher's Guide to the Identification of Tricosanyl Lignocerate Using Authentic Standards

For researchers, scientists, and drug development professionals engaged in the analysis of complex lipids, the accurate identification of very long-chain wax esters such as tricosanyl lignocerate is of paramount importance. This guide provides a comprehensive comparison of analytical methodologies, supported by experimental data, to facilitate the robust identification of tricosanyl lignocerate through the use of authentic standards.

Tricosanyl lignocerate (C47H94O2) is a wax ester composed of tricosanol (a 23-carbon fatty alcohol) and lignoceric acid (a 24-carbon saturated fatty acid). Its high molecular weight and nonpolar nature present unique challenges for analysis. This guide focuses on the two primary analytical techniques for wax ester identification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), with a preliminary discussion on Thin-Layer Chromatography (TLC) for sample purification.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for the identification of tricosanyl lignocerate depends on several factors, including the required level of structural information, sensitivity, and the complexity of the sample matrix.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-ELSD)	Thin-Layer Chromatography (TLC)
Principle	Separation based on volatility and mass-to-charge ratio of fragmented ions.	Separation based on polarity and detection of scattered light from nebulized, non-volatile analytes.	Separation based on polarity on a stationary phase.
Identification	High confidence based on characteristic mass spectral fragmentation patterns and retention time matching with an authentic standard.	Based on retention time comparison with an authentic standard. Provides no structural information.	Preliminary identification based on retardation factor (Rf) comparison with a standard.
Sensitivity	High, with low limits of detection (LOD).	Moderate, can be lower than MS for specific compounds.	Low, primarily used for qualitative assessment and purification.
Sample Preparation	Often requires derivatization for very high molecular weight compounds, though high-temperature methods can analyze intact esters.	Minimal sample preparation, primarily dissolution in a suitable organic solvent.	Simple spotting of the sample and standard.
Analysis Time	Typically longer run times due to temperature programming for high-boiling point analytes.	Generally faster analysis times.	Relatively quick for qualitative screening.
Instrumentation Cost	High	Moderate to High	Low

Experimental Protocols

Synthesis of Authentic Tricosanyl Lignocerate Standard

Due to the limited commercial availability of tricosanyl lignocerate, a synthetic standard is often required. A straightforward method for its synthesis is the Fischer esterification of tricosanol and lignoceric acid.

Materials:

• Tricosanol (98% purity or higher)

• Lignoceric acid (99% purity or higher)

• Concentrated sulfuric acid (H₂SO₄)

• Toluene (B28343), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• In a round-bottom flask, dissolve equimolar amounts of tricosanol and lignoceric acid in anhydrous toluene.

• Add a catalytic amount of concentrated sulfuric acid (approximately 1-2 drops).

• Reflux the mixture for 4-6 hours using a Dean-Stark apparatus to remove the water formed during the reaction.

• After cooling, wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the toluene under reduced pressure to obtain the crude tricosanyl lignocerate.

• Purify the product by column chromatography on silica (B1680970) gel using a hexane:ethyl acetate gradient to yield pure tricosanyl lignocerate.

• Confirm the identity and purity of the synthesized standard by ¹H NMR, ¹³C NMR, and GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the definitive identification of tricosanyl lignocerate.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: High-temperature capillary column suitable for wax ester analysis (e.g., DB-1ht, 30 m x 0.25 mm i.d., 0.1 µm film thickness).

• Injector: Split/splitless inlet, operated in splitless mode at 340 °C.

• Oven Temperature Program: Initial temperature of 150 °C, hold for 1 min, ramp to 350 °C at 10 °C/min, and hold for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Transfer Line Temperature: 350 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-800.

Sample Preparation:

• Dissolve the sample and the authentic standard of tricosanyl lignocerate in hexane or chloroform (B151607) to a final concentration of approximately 1 mg/mL.

• Inject 1 µL of the sample and standard solutions into the GC-MS system.

Data Interpretation: Identification is confirmed by matching the retention time and the mass spectrum of the analyte in the sample with that of the authentic standard. The mass spectrum of tricosanyl lignocerate is expected to show a characteristic fragmentation pattern, with a prominent ion corresponding to the protonated lignoceric acid moiety.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD provides a reliable method for the quantification of tricosanyl lignocerate when a mass spectrometer is not available.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: ELSD detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of isopropanol (B130326) and hexane.

• Flow Rate: 1.0 mL/min.

• ELSD Nebulizer Temperature: 40 °C.

• ELSD Evaporator Temperature: 60 °C.

• Gas Flow (Nitrogen): 1.5 L/min.

Sample Preparation:

• Dissolve the sample and the authentic standard of tricosanyl lignocerate in the initial mobile phase composition to a concentration range suitable for the detector's linear range.

• Filter the solutions through a 0.45 µm syringe filter before injection.

Data Interpretation: Identification is based on the comparison of the retention time of the peak in the sample chromatogram with that of the authentic standard.

Visualizing the Workflow

The following diagram illustrates the general workflow for the identification of tricosanyl lignocerate using an authentic standard.

Caption: Workflow for the identification of tricosanyl lignocerate.

This guide provides a framework for the reliable identification of tricosanyl lignocerate. The use of an authentic standard is critical for confident identification, and the choice between GC-MS and HPLC-ELSD will depend on the specific analytical needs of the researcher. By following the detailed protocols and understanding the comparative advantages of each technique, scientists can achieve accurate and reproducible results in their analysis of this challenging very long-chain wax ester.

The Chemotaxonomic Significance of Tricosanyl Lignocerate and Other Long-Chain Wax Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The classification of organisms based on their chemical constituents, a field known as chemotaxonomy, offers a powerful lens for understanding evolutionary relationships and identifying novel bioactive compounds. While traditionally dominated by the analysis of secondary metabolites like alkaloids and flavonoids, there is growing interest in the chemotaxonomic potential of lipids, particularly long-chain wax esters. This guide provides a comprehensive comparison of the significance of Tricosanyl lignocerate, as a representative long-chain wax ester, with other chemotaxonomic markers, supported by experimental data and detailed analytical protocols.

Tricosanyl Lignocerate: A Model Long-Chain Wax Ester

Tricosanyl lignocerate is an ester formed from 1-tricosanol, a 23-carbon fatty alcohol, and lignoceric acid, a 24-carbon saturated fatty acid. While direct references to Tricosanyl lignocerate as a specific chemotaxonomic marker are scarce, its constituent parts and the broader class of wax esters are significant.

• 1-Tricosanol : This very long-chain primary fatty alcohol has been isolated from various plants, including Polianthes tuberosa and Centaurea austro-anatolica.[1] Its presence can be a distinguishing feature in certain plant species.

• Lignoceric Acid (Tetracosanoic Acid) : Found in wood tar and as a minor component of many natural fats, lignoceric acid is also a byproduct of lignin (B12514952) production.[2][3][4][5][6]

The combination of these long-chain moieties into a wax ester contributes to the protective cuticular waxes of plants. The specific composition of these waxes, including the chain lengths of the constituent fatty acids and alcohols, can vary significantly between species, providing a basis for chemotaxonomic differentiation.[6][7]

Comparative Analysis of Chemotaxonomic Markers

The utility of a chemical compound as a chemotaxonomic marker depends on several factors, including its distribution, structural diversity, and ease of analysis. The following table compares long-chain wax esters with two of the most established classes of chemotaxonomic markers: flavonoids and alkaloids.

Feature	Long-Chain Wax Esters (e.g., Tricosanyl lignocerate)	Flavonoids	Alkaloids
Primary Function	Protective barriers (e.g., cuticular wax), energy storage.[8][9]	Pigmentation, UV protection, signaling.	Defense against herbivores and pathogens.
Distribution	Widespread in plants (especially in cuticles), insects, and marine organisms.[8][10]	Ubiquitous in vascular plants.	Widespread in certain plant families (e.g., Solanaceae, Papaveraceae).
Structural Diversity	High, based on varying chain lengths and saturation of fatty acids and alcohols.[7]	Very high, with over 4,000 identified compounds.	Extremely high, with over 12,000 known structures.
Chemotaxonomic Level	Genus, species, and even subspecies level.	Family, genus, and species level.[11]	Family, genus, and species level.
Analytical Methods	GC-MS, HPLC-ELSD.[12]	HPLC, LC-MS, NMR.	GC-MS, LC-MS, NMR.
Extraction Complexity	Relatively straightforward solvent extraction.	Generally straightforward, but can be complex for specific compounds.	Can be complex due to their basic nature and potential for salt formation.

Quantitative Comparison of Wax Ester Composition in Different Plant Species

The chemotaxonomic value of wax esters lies in their compositional differences between species. The following table provides examples of the varying fatty acid and fatty alcohol chain lengths found in the wax esters of different plants.

Plant Source	Predominant Fatty Acid Chain Lengths	Predominant Fatty Alcohol Chain Lengths
Jojoba (Simmondsia chinensis)	C20, C22	C20, C22
Carnauba Wax (Copernicia prunifera)	C16–C24	C18, C30, C32
Candelilla Wax (Euphorbia antisyphilitica)	C16	C18, C30
Beeswax	C16	C24–C32

Data compiled from various sources.[13]

Experimental Protocols

Accurate analysis of long-chain wax esters is crucial for their use in chemotaxonomy. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose.

Protocol for GC-MS Analysis of Plant Cuticular Wax Esters

1. Sample Preparation (Wax Extraction)

• Collect fresh leaf or other plant material.

• Immerse the material in chloroform (B151607) or hexane (B92381) for 30-60 seconds to dissolve the epicuticular waxes.

• Remove the plant material and filter the solvent to remove any solid debris.

• Evaporate the solvent under a stream of nitrogen to obtain the crude wax extract.

• Dissolve the wax extract in a known volume of hexane or toluene (B28343) to a final concentration of approximately 0.1–1.0 mg/mL for GC-MS analysis.[12]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.

• Column: DB-1 HT fused-silica capillary column (e.g., 30 m x 0.25 mm, 0.10 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 320°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: Increase to 200°C at 40°C/min.

  • Ramp 2: Increase to 320°C at 3°C/min, hold for 10 minutes.[12][14]

• MS Transfer Line Temperature: 310°C.[12]

• Ion Source Temperature: 230°C.[12]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-850.

3. Data Analysis

• Identify individual wax esters based on their retention times and mass spectra, comparing them to spectral libraries (e.g., NIST).

• Quantify the relative abundance of each wax ester by integrating the peak areas.

Visualizing Key Pathways and Workflows

To further elucidate the role of Tricosanyl lignocerate and other wax esters in chemotaxonomy, the following diagrams, generated using the DOT language, illustrate the biosynthetic pathway and a typical experimental workflow.

Caption: Biosynthetic pathway of long-chain wax esters in plants.

Caption: Experimental workflow for chemotaxonomic analysis of wax esters.

References

• 1. researchgate.net [researchgate.net]
• 2. labinsights.nl [labinsights.nl]
• 3. m.youtube.com [m.youtube.com]
• 4. wax ester biosynthesis: Topics by Science.gov [science.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Wax ester - Wikipedia [en.wikipedia.org]
• 8. lipotype.com [lipotype.com]
• 9. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 10. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. academic.oup.com [academic.oup.com]
• 14. chromforum.org [chromforum.org]

Safety & Regulatory Compliance

Proper Disposal of Tricosanyl Lignocerate in a Laboratory Setting

For immediate reference, Tricosanyl lignocerate is classified as a non-hazardous substance. Standard laboratory chemical handling and disposal protocols for non-hazardous materials should be followed. This guide provides detailed, step-by-step procedures to ensure safety and compliance.

I. Understanding the Chemical Profile

Tricosanyl lignocerate is a long-chain wax ester. A clear understanding of its physical and chemical properties is essential for safe handling and disposal.

Property	Value	Source
Physical State	Solid	Internal Data
Hazard Classification	Non-hazardous substance or mixture	Sigma-Aldrich SDS
Water Solubility	5.928e-006 mg/L @ 25 °C (estimated)

II. Personal Protective Equipment (PPE)

Before handling Tricosanyl lignocerate, all personnel must be equipped with the appropriate PPE to minimize exposure, even with non-hazardous materials.

• Gloves: Nitrile or latex gloves are required. Dispose of contaminated gloves after use.

• Eye Protection: Safety glasses or goggles should be worn.

• Lab Coat: A standard laboratory coat is mandatory to protect clothing and skin.

III. Disposal Workflow

The following workflow provides a systematic approach to the disposal of Tricosanyl lignocerate, ensuring that all safety and regulatory considerations are met.

Caption: Disposal workflow for Tricosanyl lignocerate.

IV. Step-by-Step Disposal Protocols

• Containerization:

  • Place the solid Tricosanyl lignocerate waste into a chemically compatible and sealable container. A high-density polyethylene (B3416737) (HDPE) or glass container is recommended.

  • Ensure the container is clearly labeled as "Tricosanyl Lignocerate (Non-Hazardous Waste)" to avoid confusion with hazardous materials.

• Secure Packaging:

  • Seal the container tightly to prevent any leakage or spillage.

  • If multiple small containers are used, they can be placed within a larger, labeled secondary containment box.

• Final Disposal:

  • Laboratory personnel should transport the sealed container directly to the facility's designated dumpster for non-hazardous solid waste.[1]

  • Do not place the container in common laboratory trash cans that are handled by custodial staff.[1]

The disposal of Tricosanyl lignocerate solutions depends on the solvent used.

• Solvent Hazard Assessment:

  • Identify the solvent in which the Tricosanyl lignocerate is dissolved.

  • Consult the Safety Data Sheet (SDS) for the solvent to determine if it is classified as hazardous.

• Hazardous Solvent:

  • If the solvent is hazardous (e.g., flammable, toxic, corrosive), the entire solution must be treated as hazardous waste.

  • Follow your institution's specific procedures for hazardous chemical waste disposal. This typically involves collection by a certified environmental health and safety (EHS) provider.

• Non-Hazardous Solvent (e.g., certain aqueous solutions):

  • Given the extremely low water solubility of Tricosanyl lignocerate, it is unlikely to be in a fully aqueous solution.

  • If dissolved in a non-hazardous organic solvent, it is best practice to collect it for solvent recycling or disposal via the hazardous waste stream to prevent the release of organic compounds into the sanitary sewer.

  • Consult your institution's EHS department for guidance on the disposal of non-hazardous chemical solutions.

V. Spill and Contamination Cleanup

In the event of a spill, follow these procedures:

• Isolate the Area: Cordon off the spill area to prevent further contamination.

• Absorb: For small spills of a solution, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collect: Carefully sweep or scoop up the absorbed material or the solid Tricosanyl lignocerate.

• Package for Disposal: Place the collected material into a labeled, sealable container.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent, followed by water.

• Dispose: Dispose of the cleanup materials and any contaminated items (e.g., gloves) as solid non-hazardous waste, following the procedures outlined in Section IV.A.

By adhering to these detailed procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of Tricosanyl lignocerate, fostering a secure laboratory environment.

References

• 1. LIGNOCERIC ACID | 557-59-5 [amp.chemicalbook.com]

Essential Safety and Handling Protocols for Tricosanyl Lignocerate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides immediate, essential safety and logistical information for handling Tricosanyl lignocerate, a waxy solid. The following procedural guidance outlines operational and disposal plans to foster a secure laboratory environment.

Physical and Chemical Properties

Property	Value
CAS Number	2442-49-1 (for Methyl Lignocerate)
Molecular Formula	C25H50O2 (for Methyl Lignocerate)
Molecular Weight	382.67 g/mol (for Methyl Lignocerate)
Appearance	Solid
Melting Point	58-59 °C (for Methyl Lignocerate)[1]
Hazard Classification	Not classified as a hazardous substance[1]

Personal Protective Equipment (PPE)

Although Methyl Lignocerate is not classified as hazardous, adherence to standard laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1] The recommended PPE provides a barrier against potential skin contact and inhalation of airborne particulates.

PPE	Specification
Hand Protection	For normal use, nitrile rubber gloves (11-13 mil thickness) are recommended. For direct, prolonged contact, butyl rubber gloves (12-15 mil thickness) should be used.[1]
Eye Protection	Safety glasses should be worn to protect against dust and potential splashes.[2] In situations with a higher risk of splashing, safety goggles or a face shield are recommended.[3][4]
Body Protection	A standard laboratory coat is sufficient to protect skin from accidental contact.[2]

Operational Plan: Step-by-Step Handling Procedure

The following workflow ensures the safe handling of Tricosanyl lignocerate from receipt to disposal.

Caption: Workflow for Safe Handling of Tricosanyl Lignocerate.

1. Preparation:

• Before handling, ensure that the work area is clean and uncluttered.

• Verify that a chemical spill kit is readily accessible.

• Put on all required personal protective equipment: lab coat, safety glasses, and appropriate gloves.

2. Weighing:

• To minimize the inhalation of fine particles, conduct all weighing operations within a chemical fume hood or a ventilated balance enclosure.

• Use a spatula to carefully transfer the solid, avoiding the creation of dust.

3. Dissolution:

• If the experimental protocol requires dissolving the compound, add the solvent to the vessel containing the Tricosanyl lignocerate slowly to prevent splashing.

• If heating is necessary to dissolve the waxy solid, use a water bath or a heating mantle with appropriate temperature control to avoid decomposition.

4. Handling and Experimentation:

• Keep containers with Tricosanyl lignocerate covered when not in use to prevent contamination and potential dispersion.

• Avoid direct contact with the skin and eyes.

Disposal Plan

Waste Collection:

• All disposable materials that have come into contact with Tricosanyl lignocerate, such as gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste container.

• Unused or waste Tricosanyl lignocerate should also be collected in a clearly labeled, sealed container.

Waste Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations.

• Do not dispose of Tricosanyl lignocerate down the drain or in the regular trash.

• Consult your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines.

References

• 1. agilent.com [agilent.com]
• 2. nspcoatings.co.uk [nspcoatings.co.uk]
• 3. hsa.ie [hsa.ie]
• 4. Personal protective equipment - Wikipedia [en.wikipedia.org]